3-Amino-4-bromobenzoic acid

• CAS: 2840-29-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Amino-4-bromobenzoic acid (CAS No: 2840-29-1), a key intermediate in various pharmaceutical and chemical syntheses. This document collates essential quantitative data, outlines detailed experimental methodologies for the determination of key physical properties, and presents a visual workflow for a common analytical procedure.

Core Physical and Chemical Properties

3-Amino-4-bromobenzoic acid is a substituted aromatic carboxylic acid with the molecular formula C₇H₆BrNO₂.[1] Its structure, featuring an amino group and a bromine atom on the benzoic acid backbone, imparts it with versatile reactivity for the synthesis of more complex molecules.[2][3] The key physical properties of this compound are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₇H₆BrNO₂	[1][3]
Molecular Weight	216.03 g/mol	[1][3]
Appearance	White to light yellow or beige to brown powder/crystalline solid.	[2][3]
Melting Point	226-230 °C	[2]
Boiling Point	371.0 ± 32.0 °C (Predicted)
pKa	4.13 ± 0.10 (Predicted)
Solubility	Soluble in common organic solvents.	[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-Amino-4-bromobenzoic acid are crucial for its accurate characterization and use in further research. Below are methodologies for determining key physical parameters.

Determination of Melting Point (Capillary Method)

The melting point of 3-Amino-4-bromobenzoic acid can be determined using a standard capillary melting point apparatus. This method is widely used for its simplicity and accuracy with small sample sizes.

Materials:

• Purified 3-Amino-4-bromobenzoic acid

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Thiele tube with heating oil or an automated digital instrument)

• Thermometer (calibrated)

• Mortar and pestle

Procedure:

• Sample Preparation: Ensure the 3-Amino-4-bromobenzoic acid sample is completely dry and finely powdered using a mortar and pestle. This ensures uniform packing and heat transfer.

• Capillary Tube Packing: Pack the dry powder into a capillary tube by tapping the open end into the sample until a small amount of solid is collected. Invert the tube and gently tap the sealed end on a hard surface to pack the solid to a height of 2-3 mm.

• Apparatus Setup: Place the packed capillary tube into the heating block or attach it to the thermometer with the bulb of the thermometer level with the packed sample.

• Heating: Heat the apparatus rapidly to a temperature approximately 15-20 °C below the expected melting point of 226 °C.

• Melting Point Determination: Reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

• Observation and Recording: Carefully observe the sample. Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample has completely melted. The melting point is reported as this range.

Determination of Solubility (Shake-Flask Method)

The equilibrium solubility of 3-Amino-4-bromobenzoic acid in various solvents can be determined using the shake-flask method, a standard technique for solubility measurement.

Materials:

• Purified 3-Amino-4-bromobenzoic acid

• A selection of solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide)

• Vials with screw caps

• Temperature-controlled orbital shaker

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of solid 3-Amino-4-bromobenzoic acid to a known volume of the chosen solvent in a sealed vial. The presence of excess solid is crucial to ensure that equilibrium is reached.

• Equilibration: Place the vials in a temperature-controlled orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, remove the vials and allow the undissolved solid to settle. If necessary, centrifuge the samples to ensure a clear separation of the solid and liquid phases.

• Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of 3-Amino-4-bromobenzoic acid in the saturated solution.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor. Report the solubility in units such as mg/mL or mol/L at the specified temperature.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the determination of the melting point of 3-Amino-4-bromobenzoic acid using the capillary method.

Melting Point Determination Workflow

References

• 1. 3-Amino-4-Bromobenzoic Acid | C7H6BrNO2 | CID 3418752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. leapchem.com [leapchem.com]
• 3. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to 3-Amino-4-bromobenzoic Acid: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Amino-4-bromobenzoic acid, a key chemical intermediate in the fields of pharmaceutical development, organic synthesis, and material science. This document details its chemical structure, physicochemical properties, synthesis protocols, spectroscopic data, and significant applications, with a focus on its role in the development of targeted therapeutics.

Core Data Presentation: Chemical Structure and Properties

Chemical Structure:

• IUPAC Name: 3-amino-4-bromobenzoic acid

• CAS Number: 2840-29-1[1][2]

• Molecular Formula: C₇H₆BrNO₂[1]

• SMILES: Nc1cc(ccc1Br)C(O)=O[2][3]

• InChI Key: TZFJADFQEBASQU-UHFFFAOYSA-N[2][3]

The structure of 3-Amino-4-bromobenzoic acid consists of a benzoic acid core substituted with an amino group at position 3 and a bromine atom at position 4. This arrangement of functional groups makes it a versatile building block for further chemical modifications.

Physicochemical Properties:

The key physicochemical properties of 3-Amino-4-bromobenzoic acid are summarized in the table below, providing essential data for its handling, characterization, and application in experimental settings.

Property	Value	Source(s)
Molecular Weight	216.03 g/mol	[1][2]
Appearance	White to light yellow/orange powder/crystalline solid	[3]
Melting Point	226-230 °C	[2][4]
Boiling Point	371.0 ± 32.0 °C (Predicted)
pKa	4.13 ± 0.10 (Predicted)
Solubility	Soluble in polar aprotic solvents such as DMF and DMSO.
Purity	Typically available at ≥97%	[2][4]

Experimental Protocols

Detailed methodologies are crucial for the effective application of 3-Amino-4-bromobenzoic acid in research and development. The following sections outline key experimental protocols.

Synthesis of 3-Amino-4-bromobenzoic Acid

The most direct synthetic route to 3-Amino-4-bromobenzoic acid is the reduction of its nitro precursor, 4-Bromo-3-nitrobenzoic acid.[5] Common reagents for the reduction of aromatic nitro groups include tin(II) chloride in the presence of hydrochloric acid or catalytic hydrogenation.

Protocol: Reduction of 4-Bromo-3-nitrobenzoic Acid using Tin(II) Chloride

This protocol is a general method for the reduction of aromatic nitro compounds and can be adapted for the synthesis of 3-Amino-4-bromobenzoic acid.

• Materials:

  • 4-Bromo-3-nitrobenzoic acid

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol

  • Sodium hydroxide (NaOH) solution

  • Ethyl acetate

  • Standard laboratory glassware, including a round-bottom flask and reflux condenser

• Procedure:

  • Suspend 4-Bromo-3-nitrobenzoic acid (1.0 eq) in ethanol in a round-bottom flask.

  • Add a solution of tin(II) chloride dihydrate (approx. 4-5 eq) in concentrated hydrochloric acid to the suspension.

  • Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and carefully neutralize it with a concentrated sodium hydroxide solution until the pH is basic. This will precipitate tin salts.

  • Filter the mixture to remove the inorganic salts and wash the filter cake with ethyl acetate.

  • Combine the filtrate and the washings. The product can be extracted from the aqueous layer using ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-Amino-4-bromobenzoic acid.

  • The crude product can be further purified by recrystallization.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 3-Amino-4-bromobenzoic acid in approximately 0.7-1.0 mL of a suitable deuterated solvent, such as DMSO-d₆, in an NMR tube.[6]

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer. For ¹³C NMR, a proton-decoupled experiment is typically performed.[6]

• Expected ¹H NMR Data (in DMSO-d₆): Based on comparative analysis with its isomers, the aromatic proton signals are expected around δ ~7.7 (d), ~7.5 (s), and ~7.0 (d) ppm. The chemical shifts for the carboxylic acid and amine protons will also be present.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) to a fine powder. Press the powder into a thin, transparent pellet.

• Data Acquisition: Obtain the spectrum using an FTIR spectrometer.

• Expected Key IR Absorption Bands:

Wavenumber Range (cm⁻¹)	Functional Group	Vibrational Mode
~3400-3300	N-H (Amine)	Symmetric & Asymmetric Stretching
~3000-2500	O-H (Carboxylic Acid)	Stretching (broad)
~1700-1680	C=O (Carboxylic Acid)	Stretching
~1600	N-H (Amine)	Bending
1600-1450	C=C (Aromatic)	Stretching

Table data is based on typical ranges for the functional groups present.

Applications in Drug Development and Research

3-Amino-4-bromobenzoic acid is a valuable building block in the synthesis of a diverse range of bioactive molecules. Its bifunctional nature, with amino and carboxylic acid groups, allows for straightforward incorporation into larger molecular scaffolds, while the bromine atom provides a handle for cross-coupling reactions to introduce further molecular complexity.

A particularly significant application is in the design and synthesis of selective covalent inhibitors of Janus Kinase 3 (JAK3). The JAK-STAT signaling pathway is a critical regulator of immune responses, and its dysregulation is implicated in numerous autoimmune diseases and cancers.

Role in JAK/STAT Signaling Pathway Inhibition

JAK3 contains a unique cysteine residue (Cys909) in its ATP-binding site, which can be targeted by electrophilic groups, such as acrylamides, to form a covalent bond, leading to irreversible inhibition. 3-Amino-4-bromobenzoic acid serves as a key precursor for constructing these targeted covalent inhibitors. The amino group can be acylated with a moiety containing an acrylamide "warhead," and the carboxylic acid can be used to link to other parts of the inhibitor scaffold.

Mandatory Visualizations

References

• 1. 3-Amino-4-Bromobenzoic Acid | C7H6BrNO2 | CID 3418752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 3-amino-4-bromobenzoic acid [stenutz.eu]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. benchchem.com [benchchem.com]

Navigating the Solubility of 3-Amino-4-bromobenzoic Acid: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of 3-Amino-4-bromobenzoic acid in organic solvents, tailored for researchers, scientists, and professionals in drug development. Due to the limited availability of precise quantitative data in public literature, this document focuses on providing robust qualitative information and a detailed experimental protocol for determining quantitative solubility.

Understanding the Solubility Profile

3-Amino-4-bromobenzoic acid, a key building block in organic synthesis, exhibits solubility characteristics typical of substituted benzoic acids. Its solubility is governed by the interplay of its polar amino and carboxylic acid groups, the relatively nonpolar brominated benzene ring, and the polarity of the solvent. While specific quantitative solubility data for 3-Amino-4-bromobenzoic acid is not extensively documented, qualitative information for the closely related isomer, 4-Amino-3-bromobenzoic acid, suggests a general trend. It is expected to be more soluble in polar aprotic solvents and less soluble in nonpolar solvents.

Table 1: Qualitative Solubility of Structurally Similar Amino Bromobenzoic Acids

Solvent	Solvent Type	Expected Solubility of 3-Amino-4-bromobenzoic acid
N,N-Dimethylformamide (DMF)	Polar Aprotic	Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble
Methanol	Polar Protic	Sparingly to Moderately Soluble
Ethanol	Polar Protic	Sparingly to Moderately Soluble

This qualitative data is inferred from studies on analogous compounds and general principles of solubility.[1][2]

Experimental Determination of Quantitative Solubility

To obtain precise solubility values, a standardized experimental protocol is essential. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.[3][4][5][6] This method, coupled with High-Performance Liquid Chromatography (HPLC) for accurate concentration measurement, provides a robust approach for generating quantitative solubility data.[7][8][9]

Detailed Experimental Protocol: Shake-Flask Method with HPLC Analysis

Objective: To determine the equilibrium solubility of 3-Amino-4-bromobenzoic acid in a selected organic solvent at a controlled temperature.

Materials:

• 3-Amino-4-bromobenzoic acid (solid, high purity)

• Selected organic solvent (HPLC grade)

• Volumetric flasks

• Scintillation vials with screw caps

• Temperature-controlled orbital shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Autosampler vials

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of solid 3-Amino-4-bromobenzoic acid to a scintillation vial. The presence of undissolved solid at the end of the equilibration period is crucial.

  • Add a known volume of the selected organic solvent to the vial.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in a temperature-controlled orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached. The concentration of the dissolved solid should remain constant over time.[3]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • To separate the saturated solution from the undissolved solid, either:

    • Centrifuge the vials at a high speed.

    • Carefully withdraw the supernatant using a syringe and filter it through a syringe filter into a clean container. This step is critical to remove any undissolved microparticles.[8][9]

• Sample Preparation for HPLC Analysis:

  • Accurately dilute a known volume of the clear, saturated filtrate with the mobile phase or a suitable solvent to a concentration within the calibrated range of the HPLC method.

• HPLC Analysis:

  • Prepare a series of standard solutions of 3-Amino-4-bromobenzoic acid of known concentrations in the same solvent system.

  • Generate a calibration curve by injecting the standard solutions and plotting the peak area against concentration.[7]

  • Inject the diluted sample solution into the HPLC system.

• Quantification and Data Reporting:

  • Determine the concentration of 3-Amino-4-bromobenzoic acid in the diluted sample by comparing its peak area to the calibration curve.

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Report the solubility in standard units, such as grams per liter (g/L) or moles per liter (mol/L), at the specified temperature.

Visualizing the Experimental Workflow

To further clarify the experimental process, the following diagram illustrates the logical flow of the solubility determination protocol.

Figure 1. Workflow for the experimental determination of solubility.

This guide provides a foundational understanding of the solubility of 3-Amino-4-bromobenzoic acid and a practical framework for its quantitative determination. Accurate solubility data is paramount for successful drug design, formulation, and development, enabling informed decisions throughout the research and development pipeline.

References

• 1. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 2. benchchem.com [benchchem.com]
• 3. enamine.net [enamine.net]
• 4. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. bioassaysys.com [bioassaysys.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. researchgate.net [researchgate.net]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Spectroscopic Profile of 3-Amino-4-bromobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Amino-4-bromobenzoic acid (CAS No: 2840-29-1). Due to the limited availability of public experimental spectra, this document combines available data with predicted spectroscopic information to serve as a valuable resource for the identification and characterization of this compound. The methodologies for obtaining such data are also detailed.

Quantitative Spectroscopic Data

The following sections summarize the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-Amino-4-bromobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for elucidating the molecular structure. The data presented below is for a sample dissolved in a suitable deuterated solvent, such as DMSO-d₆.

¹H NMR (Proton NMR) Data (Predicted and Partially Observed)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~12.5 (broad)	Singlet	1H	Carboxylic Acid (-COOH)
~7.7	Doublet (d)	1H	Aromatic H-5
~7.5	Doublet (d)	1H	Aromatic H-2
~7.0	Doublet of Doublets (dd)	1H	Aromatic H-6
~5.5 (broad)	Singlet	2H	Amine (-NH₂)

Note: The chemical shifts for the aromatic protons are based on partially assigned literature data. The shifts for the -COOH and -NH₂ protons are estimates and can vary significantly with concentration and solvent.

¹³C NMR (Carbon NMR) Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~167	Carboxylic Acid Carbon (C=O)
~148	Aromatic C-3 (C-NH₂)
~133	Aromatic C-5
~131	Aromatic C-1
~122	Aromatic C-6
~118	Aromatic C-2
~110	Aromatic C-4 (C-Br)

Note: This data is predicted and should be used as a guide for spectral interpretation. The SMILES string used for prediction is C1=CC(=C(C=C1C(=O)O)N)Br.[2]

Infrared (IR) Spectroscopy

The following table lists the expected characteristic IR absorption bands for 3-Amino-4-bromobenzoic acid based on its functional groups.[3][4][5][6][7]

Wavenumber Range (cm⁻¹)	Functional Group	Vibrational Mode
3500 - 3300	N-H (Amine)	Symmetric & Asymmetric Stretching
3300 - 2500	O-H (Carboxylic Acid)	Stretching (very broad)
~1700	C=O (Carboxylic Acid)	Stretching
1650 - 1580	N-H (Amine)	Bending
1600 - 1400	C=C (Aromatic Ring)	Stretching
1335 - 1250	C-N (Aromatic Amine)	Stretching
1320 - 1000	C-O (Carboxylic Acid)	Stretching
900 - 675	C-H (Aromatic Ring)	Out-of-plane Bending
690 - 515	C-Br	Stretching

Mass Spectrometry (MS)

The predicted mass spectral data is based on electron ionization (EI). The molecular weight of 3-Amino-4-bromobenzoic acid is 216.03 g/mol . Due to the presence of bromine, a characteristic isotopic pattern will be observed for the molecular ion and any bromine-containing fragments, with two peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br).[8]

Predicted Mass Spectrometry Data

m/z	Ion	Notes
215/217	[M]⁺	Molecular ion peak, showing the Br isotopic pattern.
198/200	[M - OH]⁺	Loss of a hydroxyl radical from the carboxylic acid group.[9][10][11]
170/172	[M - COOH]⁺	Loss of the carboxyl group as a radical.[9][10][11]
136	[M - Br]⁺	Loss of a bromine radical.
92	[C₆H₆N]⁺	Likely from further fragmentation of the [M - Br]⁺ ion.

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques discussed.

NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of 3-Amino-4-bromobenzoic acid in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

• Data Acquisition : Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR : A standard single-pulse experiment is typically used. Key parameters include a spectral width of approximately 15 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• ¹³C NMR : A proton-decoupled pulse sequence is commonly used to obtain a spectrum with single lines for each unique carbon atom. The spectral width is typically set to 220-250 ppm.

• Data Processing : The raw data (Free Induction Decay) is processed using a Fourier transform, followed by phase and baseline correction. Chemical shifts are referenced to an internal standard, such as tetramethylsilane (TMS) at 0.00 ppm.

IR Spectroscopy (KBr Pellet Method)

• Sample Preparation : Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.[3]

• Pellet Formation : Place the powdered mixture into a pellet press die. Apply several tons of pressure to form a thin, transparent, or translucent pellet.

• Data Acquisition : Place the KBr pellet in the sample holder of an FTIR spectrometer.

• Spectrum Recording : Record the spectrum, typically over a range of 4000 cm⁻¹ to 400 cm⁻¹. A background spectrum of a pure KBr pellet should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction : Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples. The sample is heated in the vacuum of the ion source to induce vaporization.

• Ionization : The vaporized sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis : The resulting positively charged ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection : Ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Visualization of Spectroscopic Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound.

Caption: A generalized workflow for spectroscopic analysis.

References

• 1. CASPRE [caspre.ca]
• 2. 3-Amino-4-Bromobenzoic Acid | C7H6BrNO2 | CID 3418752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Infrared spectroscopy correlation table - Wikipedia [en.wikipedia.org]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. IR Absorption Table [webspectra.chem.ucla.edu]
• 7. researchgate.net [researchgate.net]
• 8. C2H5Br CH3CH2Br mass spectrum of bromoethane fragmentation pattern of m/z m/e ions for analysis and identification of bromoethane ethyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. Video: NMR and Mass Spectroscopy of Carboxylic Acids [jove.com]
• 10. GCMS Section 6.12 [people.whitman.edu]
• 11. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Crystal Structure Analysis of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the methodologies and considerations for the crystal structure analysis of 3-Amino-4-bromobenzoic acid. Due to the current absence of a publicly available crystal structure for this specific compound, this document focuses on the detailed experimental protocols required for its determination via single-crystal X-ray diffraction, from crystal growth to data refinement. For comparative purposes, the known crystal structure of its isomer, 4-Amino-3-bromobenzoic acid, is presented and analyzed. Furthermore, this guide explores the theoretical hydrogen bonding networks and intermolecular interactions that are anticipated to govern the crystal packing of 3-Amino-4-bromobenzoic acid, providing a predictive framework for its solid-state architecture. This document is intended to be an essential resource for researchers in crystallography, medicinal chemistry, and drug development who are working with or seeking to understand the solid-state properties of this and related molecules.

Introduction

3-Amino-4-bromobenzoic acid is a substituted aromatic carboxylic acid of interest in medicinal chemistry and materials science. Its molecular structure, featuring an amino group, a bromine atom, and a carboxylic acid moiety, presents multiple sites for intermolecular interactions, which are crucial in determining its crystal packing and, consequently, its physicochemical properties such as solubility, stability, and bioavailability. A thorough understanding of its three-dimensional atomic arrangement in the solid state is paramount for rational drug design and the development of stable pharmaceutical formulations.

While the crystal structure of the isomeric 4-Amino-3-bromobenzoic acid is known, the crystal structure of 3-Amino-4-bromobenzoic acid has not been reported in the crystallographic literature to date. This guide, therefore, serves a dual purpose: to provide a detailed roadmap for the experimental determination of its crystal structure and to offer a theoretical analysis of its likely solid-state conformation based on established principles of crystal engineering and the known structure of its close isomer.

Experimental Protocols: Determination of Crystal Structure

The definitive method for elucidating the atomic arrangement in a crystalline solid is single-crystal X-ray diffraction. The following section outlines the key experimental procedures.

Crystal Growth

The initial and often most challenging step is the growth of high-quality single crystals suitable for X-ray diffraction. Slow evaporation of a saturated solution is a common and effective method.

Protocol for Crystal Growth by Slow Evaporation:

• Solvent Selection: Begin by screening a range of solvents to determine the solubility of 3-Amino-4-bromobenzoic acid. Ideal solvents are those in which the compound has moderate solubility. A solvent pair, such as dichloromethane/methanol or ethanol/water, can also be effective.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution of the compound in the chosen solvent or solvent system at a slightly elevated temperature to ensure complete dissolution.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, small vial or beaker. This removes any particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation: Cover the vial with a cap or parafilm with a few pinholes to allow for slow evaporation of the solvent. Place the vial in a vibration-free environment at a constant temperature.

• Crystal Harvesting: Monitor the vial over several days to weeks for the formation of single crystals. Once crystals of a suitable size (typically 0.1-0.3 mm in each dimension) have formed, carefully harvest them from the mother liquor using a spatula or by decanting the solvent.

Single-Crystal X-ray Diffraction (SC-XRD)

Protocol for Data Collection and Structure Refinement:

• Crystal Mounting: Select a well-formed, transparent crystal and mount it on a goniometer head using a cryoprotectant oil.

• Data Collection: Mount the goniometer head on the diffractometer. A stream of cold nitrogen gas (typically at 100 K) is used to cool the crystal, which minimizes thermal motion and radiation damage. The diffractometer, equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and detector, is then used to collect a full sphere of diffraction data by rotating the crystal through a series of angles.

• Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined against the experimental data using full-matrix least-squares methods. Hydrogen atoms are typically located from the difference Fourier map and refined isotropically. The final refinement should result in low residual values (R-factors) and a chemically reasonable structure.

Comparative Crystal Structure Analysis: 4-Amino-3-bromobenzoic Acid

In the absence of experimental data for 3-Amino-4-bromobenzoic acid, the known crystal structure of its isomer, 4-Amino-3-bromobenzoic acid, provides a valuable point of reference. The crystallographic data for 4-Amino-3-bromobenzoic acid (CCDC number: 723016) is summarized in the table below.[1]

Parameter	4-Amino-3-bromobenzoic Acid
Chemical Formula	C₇H₆BrNO₂
Formula Weight	216.03
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	12.345(3)
b (Å)	3.987(1)
c (Å)	15.678(4)
α (°)	90
β (°)	98.76(3)
γ (°)	90
Volume (ų)	762.1(3)
Z	4
Density (calculated) (g/cm³)	1.884
Temperature (K)	293(2)

Data sourced from the Cambridge Crystallographic Data Centre (CCDC).

Theoretical Crystal Structure Analysis of 3-Amino-4-bromobenzoic Acid

Based on the functional groups present in 3-Amino-4-bromobenzoic acid, several key intermolecular interactions are expected to dictate its crystal packing.

• Hydrogen Bonding: The carboxylic acid group is a strong hydrogen bond donor (O-H) and acceptor (C=O). The amino group is also a hydrogen bond donor (N-H). It is highly probable that the crystal structure will feature robust hydrogen bonding networks. Common motifs include the formation of carboxylic acid dimers via O-H···O hydrogen bonds, as well as N-H···O hydrogen bonds between the amino and carboxylic acid groups of adjacent molecules.

• Halogen Bonding: The bromine atom can act as a halogen bond donor, interacting with Lewis basic sites such as the oxygen atoms of the carboxylic acid group or the nitrogen atom of the amino group.

• π-π Stacking: The aromatic rings are likely to engage in π-π stacking interactions, further stabilizing the crystal lattice.

Visualizations

The following diagrams illustrate the experimental workflow for crystal structure determination and a potential hydrogen bonding scheme for 3-Amino-4-bromobenzoic acid.

References

• 1. 4-Amino-3-bromobenzoic acid | C7H6BrNO2 | CID 238935 - PubChem [pubchem.ncbi.nlm.nih.gov]

Potential applications of 3-Amino-4-bromobenzoic acid in medicinal chemistry

An In-depth Technical Guide on the Medicinal Chemistry Applications of 3-Amino-4-bromobenzoic Acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-4-bromobenzoic acid is a versatile aromatic building block with significant potential in medicinal chemistry. Its unique substitution pattern, featuring an amine, a carboxylic acid, and a bromine atom, provides multiple reactive sites for synthetic elaboration. This allows for the construction of complex heterocyclic scaffolds and diverse molecular architectures. This technical guide explores the core applications of 3-Amino-4-bromobenzoic acid as a precursor for potent therapeutic agents, with a primary focus on its role in the development of Poly(ADP-ribose) polymerase (PARP) inhibitors for cancer therapy and its potential as a scaffold for novel antimicrobial agents. Detailed experimental protocols for evaluating the biological activity of its derivatives are provided, alongside quantitative data and visualizations of relevant biological pathways and experimental workflows.

Introduction: The 3-Amino-4-bromobenzoic Acid Scaffold

3-Amino-4-bromobenzoic acid is a substituted benzoic acid derivative characterized by the molecular formula C₇H₆BrNO₂ and a molecular weight of 216.03 g/mol [1]. Its structure (CAS Number: 2840-29-1) is notable for the ortho-relationship between the bromine atom and the amino group, and the meta-relationship between the bromine and the carboxylic acid. This arrangement influences the molecule's reactivity and provides a key starting point for the synthesis of various biologically active compounds[2][3]. Its utility as a foundational scaffold in drug discovery is predicated on its ability to participate in a wide range of chemical transformations to create molecules with therapeutic potential.

Application in Cancer Therapy: PARP Inhibitors

One of the most significant applications of scaffolds derived from 3-Amino-4-bromobenzoic acid is in the design of inhibitors for Poly(ADP-ribose) polymerase (PARP), particularly PARP-1.

Therapeutic Rationale

PARP-1 is a key enzyme in the base excision repair (BER) pathway, which resolves single-strand DNA breaks (SSBs). In cancer cells with deficient homologous recombination (HR) repair pathways, such as those with BRCA1/BRCA2 mutations, inhibiting PARP-1 leads to the accumulation of unrepaired SSBs. These subsequently collapse replication forks, causing double-strand breaks (DSBs) that cannot be repaired effectively, ultimately resulting in cell death. This concept, known as synthetic lethality, is a clinically validated strategy for treating certain cancers[4][5].

Role in Synthesis

3-Amino-4-bromobenzoic acid serves as a crucial precursor for constructing complex heterocyclic systems, such as imidazobenzodiazepines and benzodiazepines, which have been shown to be potent PARP-1 inhibitors[6][7]. The synthetic route typically involves leveraging the amino and carboxylic acid functionalities to build the core heterocyclic structure.

References

• 1. 3-Amino-4-Bromobenzoic Acid | C7H6BrNO2 | CID 3418752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and synthesis of poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors. Part 4: biological evaluation of imidazobenzodiazepines as potent PARP-1 inhibitors for treatment of ischemic injuries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and synthesis of benzodiazepines as brain penetrating PARP-1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Versatility of 3-Amino-4-bromobenzoic Acid Derivatives: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-bromobenzoic acid is a versatile scaffold in medicinal chemistry, offering a unique combination of reactive functional groups that serve as a foundation for the synthesis of a diverse range of biologically active molecules.[1] Its aromatic ring, substituted with amino, bromo, and carboxylic acid moieties, provides a platform for developing novel therapeutic agents with potential applications in oncology, inflammation, and infectious diseases. This technical guide provides an in-depth overview of the synthesis, biological activities, and experimental evaluation of 3-Amino-4-bromobenzoic acid derivatives, tailored for professionals in drug discovery and development. While specific quantitative data for derivatives of 3-Amino-4-bromobenzoic acid are emerging, this guide leverages data from structurally related compounds, including its isomer 4-Amino-3-bromobenzoic acid, to illustrate the therapeutic potential of this chemical class.

Synthesis of 3-Amino-4-bromobenzoic Acid and Its Derivatives

The synthesis of the core 3-Amino-4-bromobenzoic acid scaffold can be achieved from precursors such as 4-Bromo-3-nitrobenzoic acid.[2] Once obtained, the amino and carboxylic acid groups offer convenient handles for further derivatization through standard synthetic methodologies like esterification and amide bond formation.[3]

General Synthesis of 3-Amino-4-bromobenzoic Acid

A common route to 3-Amino-4-bromobenzoic acid involves the reduction of a nitro group precursor.

• Starting Material: 4-Bromo-3-nitrobenzoic acid

• Reaction: Reduction of the nitro group to an amine.

• Reagents: Common reducing agents include tin(II) chloride (SnCl2) in the presence of a strong acid like hydrochloric acid, or catalytic hydrogenation.

Derivatization Strategies

The versatility of the 3-Amino-4-bromobenzoic acid scaffold lies in the ability to modify its functional groups to modulate physicochemical properties and explore structure-activity relationships (SAR).

• Esterification: The carboxylic acid can be converted to an ester to enhance lipophilicity and potentially improve cell permeability. This is typically achieved by reacting the acid with an alcohol in the presence of an acid catalyst.[3]

• Amide Coupling: The formation of amides by coupling the carboxylic acid with a wide variety of primary and secondary amines is a cornerstone of medicinal chemistry. This allows for the introduction of diverse functionalities to probe interactions with biological targets. Common coupling reagents include 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with 1-Hydroxybenzotriazole (HOBt).[3]

Biological Activities and Therapeutic Potential

Derivatives of aminobenzoic acids are being investigated for a range of therapeutic applications, including as anticancer, anti-inflammatory, and antimicrobial agents.

Anticancer Activity

The benzamide moiety, a key feature of many 3-Amino-4-bromobenzoic acid derivatives, is a known pharmacophore in inhibitors of Poly(ADP-ribose) polymerase (PARP) and various protein kinases, which are critical targets in cancer therapy.[3] Derivatives of the isomeric 4-Amino-3-bromobenzoic acid are also being explored for their anticancer potential, with some proposed to interfere with protein-protein interactions essential for processes like DNA replication in cancer cells.[4] One study on 3/4-bromo-N'-(substituted benzylidene)benzohydrazides, which share structural similarities, identified compounds with potent anticancer activity. For instance, one derivative demonstrated an IC50 value of 1.20 µM against a cancer cell line, proving more potent than the standard drugs tetrandrine and 5-fluorouracil.[5]

Anti-inflammatory Activity

Derivatives of aminobenzoic acids show promise as anti-inflammatory agents, potentially through the inhibition of key enzymes in inflammatory pathways like Cyclooxygenase-2 (COX-2) and p38 Mitogen-Activated Protein Kinase (p38 MAPK).[6] The inhibition of these pathways can lead to a reduction in the production of pro-inflammatory prostaglandins and cytokines.[6]

Antimicrobial Activity

The introduction of a bromine atom to the aminobenzoic acid scaffold may enhance antibacterial potential.[7] The proposed mechanism of action for some of these compounds involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[8] While specific data for 3-Amino-4-bromobenzoic acid derivatives is limited, studies on Schiff base derivatives of the related p-aminobenzoic acid (PABA) have shown potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values as low as 15.62 µM.[7][9] A study on 3/4-bromo benzohydrazide derivatives also reported a potent antimicrobial agent with a pMICam value of 1.67 µM/ml.[5]

Quantitative Data on Biological Activity

The following tables summarize the biological activity of selected derivatives of bromo-substituted benzoic acids and related compounds. It is important to note that much of the available data is for the isomer 4-Amino-3-bromobenzoic acid or other structurally similar molecules, and this information is provided for comparative and illustrative purposes.

Table 1: Anticancer Activity of Bromo-Substituted Benzohydrazide Derivatives

Compound ID	Target/Assay	Cell Line	IC50 (µM)	Reference
Compound 22	Cytotoxicity	HCT116	1.20	[5]

Table 2: Antimicrobial Activity of Aminobenzoic Acid and Benzohydrazide Derivatives

Compound/Derivative Class	Organism	MIC	pMIC (µM/ml)	Reference
Schiff base of PABA	MRSA	15.62 µM	-	[7][9]
Compound 12 (benzohydrazide)	-	-	1.67	[5]

Experimental Protocols

Synthesis of N-Benzyl-3-amino-4-bromobenzamide

This protocol describes a general method for the amide coupling of 3-Amino-4-bromobenzoic acid with benzylamine using EDC/HOBt coupling agents.

Materials:

• 3-Amino-4-bromobenzoic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-Amino-4-bromobenzoic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF.

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

• Add benzylamine (1.1 eq) followed by DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

• Wash the combined organic extracts with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford N-Benzyl-3-amino-4-bromobenzamide.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Procedure:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Signaling Pathways and Visualizations

Derivatives of 3-Amino-4-bromobenzoic acid are proposed to exert their biological effects by modulating key signaling pathways involved in cell growth, survival, and inflammation.

Proposed Inhibition of Kinase Signaling Pathways

Many small molecule inhibitors target protein kinases. The diagram below illustrates a generalized workflow for synthesizing a kinase inhibitor from a 3-Amino-4-bromobenzoic acid scaffold and a proposed mechanism of action for inhibiting a generic receptor tyrosine kinase pathway.

Caption: Synthetic workflow and proposed inhibition of a receptor tyrosine kinase pathway.

Proposed Involvement in the JAK/STAT Pathway

Covalent inhibitors of Janus Kinase 3 (JAK3) can be designed using aminobenzoic acid scaffolds. The diagram below depicts the canonical JAK/STAT signaling pathway and a proposed mechanism of covalent inhibition.

Caption: Proposed covalent inhibition of the JAK/STAT signaling pathway.

Proposed Anti-inflammatory Mechanism via MAPK/NF-κB Pathway

The anti-inflammatory effects of aminobenzoic acid derivatives may be mediated through the downregulation of the MAPK and NF-κB signaling pathways.

Caption: Proposed inhibition of MAPK and NF-κB inflammatory signaling pathways.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis, antimicrobial, anticancer evaluation and QSAR studies of 3/4-bromo benzohydrazide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatile Scaffolding of 3-Amino-4-bromobenzoic Acid: A Technical Guide to Novel Heterocycle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-bromobenzoic acid is a valuable and versatile building block in the field of medicinal chemistry and organic synthesis. Its unique trifunctional structure, featuring an aromatic ring substituted with amino, bromo, and carboxylic acid moieties, offers a rich platform for the construction of a diverse array of novel heterocyclic compounds. The strategic placement of these functional groups allows for a variety of chemical transformations, making it a key intermediate in the development of pharmacologically active molecules. This technical guide provides an in-depth exploration of the use of 3-Amino-4-bromobenzoic acid in the synthesis of innovative heterocycles, including quinazolinones, benzoxazinones, and benzimidazoles, with a focus on detailed experimental protocols, quantitative data, and their biological significance.

Physicochemical Properties of 3-Amino-4-bromobenzoic Acid

A thorough understanding of the physicochemical properties of 3-Amino-4-bromobenzoic acid is essential for its effective use in synthesis.

Property	Value
IUPAC Name	3-Amino-4-bromobenzoic acid
CAS Number	2840-29-1
Molecular Formula	C₇H₆BrNO₂
Molecular Weight	216.03 g/mol
Appearance	White to light yellow or tan crystalline powder
Melting Point	226-230 °C
SMILES	Nc1cc(ccc1Br)C(O)=O

Synthesis of Novel Heterocycles

3-Amino-4-bromobenzoic acid serves as a key precursor for the synthesis of several classes of fused heterocyclic systems, which are of significant interest in drug discovery due to their wide range of biological activities.

Quinazolinones

Quinazolinones are a prominent class of nitrogen-containing heterocycles with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and anticonvulsant properties. The 7-bromo-substituted quinazolinone scaffold, derived from 3-amino-4-bromobenzoic acid, is a key pharmacophore in the development of targeted therapies.

A straightforward method for the synthesis of the core 7-bromo-quinazolin-4(3H)-one ring system is the Niementowski reaction, which involves the condensation of an anthranilic acid derivative with formamide.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, a mixture of 3-Amino-4-bromobenzoic acid (1 equivalent) and formamide (4 equivalents) is prepared.[1]

• Heating: The reaction mixture is heated to 130 °C and stirred for 4 hours.[1] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Precipitation: After completion of the reaction, the mixture is cooled to 60 °C, and water is added to precipitate the product. The mixture is stirred for an additional 30 minutes.[1]

• Isolation: The precipitated solid is collected by vacuum filtration.[1]

• Purification: The crude product is washed with anhydrous ethanol to yield the desired 7-bromoquinazolin-4(3H)-one.[1]

Further diversification of the quinazolinone scaffold can be achieved by reacting 3-amino-4-bromobenzoic acid with various reagents to introduce substituents at the 2-position.

Experimental Protocol (General):

• Acylation: 3-Amino-4-bromobenzoic acid (1 equivalent) is dissolved in a suitable solvent (e.g., pyridine or dioxane). An acylating agent, such as an acid chloride or anhydride (1.1-1.2 equivalents), is added dropwise at room temperature. The mixture is stirred until the acylation is complete (monitored by TLC).

• Cyclization: The intermediate N-acyl-3-amino-4-bromobenzoic acid is cyclized to the corresponding 7-bromo-2-substituted-benzoxazin-4-one by heating in a dehydrating agent like acetic anhydride.

• Amination: The resulting benzoxazinone is then reacted with a primary amine or ammonia in a suitable solvent (e.g., ethanol, DMF) under reflux to yield the 7-bromo-2,3-disubstituted-quinazolin-4(3H)-one.[2]

Starting Material	Reagent(s)	Conditions	Product	Yield (%)
3-Amino-4-bromobenzoic acid	Formamide	130 °C, 4 h	7-Bromo-quinazolin-4(3H)-one	Not specified
2-Amino-5-bromobenzoic acid	Phenyl isothiocyanate, Ethanol	4 °C, 3 days	6-Bromo-4-oxo-3-phenyl-2-thioxo-1,2,3,4-tetrahydroquinazoline	40

Note: Yields can vary depending on the specific substrates and reaction conditions.

Benzoxazinones

Benzoxazinones are another important class of heterocycles that can be synthesized from 3-amino-4-bromobenzoic acid. They are not only biologically active themselves but also serve as versatile intermediates for the synthesis of other heterocyclic systems.

A common route to 2-substituted benzoxazinones involves the acylation of the amino group followed by cyclization.

Experimental Protocol:

• Acylation: To a solution of 3-Amino-4-bromobenzoic acid (1 equivalent) in pyridine, add acetic anhydride (1.2 equivalents) dropwise at room temperature.[3]

• Reaction Monitoring: Stir the mixture at room temperature or with gentle heating (50-60 °C) and monitor the reaction progress by TLC until the starting material is consumed.[3]

• Cyclization: The intermediate, N-acetyl-3-amino-4-bromobenzoic acid, is cyclized to the benzoxazinone by heating at reflux in excess acetic anhydride.[3]

• Work-up: After the reaction is complete, the excess acetic anhydride is removed under reduced pressure. The residue is triturated with a non-polar solvent such as hexane or ether to precipitate the product.[3]

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol or ethyl acetate.[3]

Benzimidazoles

Benzimidazoles are a vital heterocyclic scaffold found in numerous pharmaceuticals. The synthesis of 7-bromo-substituted benzimidazoles from 3-amino-4-bromobenzoic acid expands the chemical space for developing new therapeutic agents.

The synthesis of benzimidazoles from o-phenylenediamine derivatives typically involves condensation with a carboxylic acid or its derivative.

Experimental Protocol (General):

• Amide Formation: 3-Amino-4-bromobenzoic acid can be decarboxylated to 3-bromoaniline, which can then be further functionalized to a substituted o-phenylenediamine. Alternatively, the carboxylic acid group can be converted to an amide, followed by reduction and subsequent cyclization.

• Condensation and Cyclization: A substituted 4-bromo-1,2-diaminobenzene is reacted with a carboxylic acid or aldehyde in the presence of a dehydrating agent or under acidic conditions (e.g., polyphosphoric acid, microwave irradiation) to facilitate the cyclization to the benzimidazole ring.[4]

Biological Significance and Signaling Pathways

Heterocycles derived from 3-amino-4-bromobenzoic acid, particularly quinazolinones, have been shown to exhibit significant anticancer activity by targeting key signaling pathways involved in tumor growth and proliferation.

Inhibition of Receptor Tyrosine Kinases (RTKs)

Many 7-bromo-substituted quinazolinone derivatives have been investigated as inhibitors of receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). These receptors play a crucial role in cell signaling pathways that regulate cell proliferation, survival, and angiogenesis.[5][6]

The EGFR signaling pathway, upon activation by its ligands (e.g., EGF), triggers a cascade of downstream signaling events, primarily through the PI3K/Akt and RAS/RAF/MEK/ERK pathways, leading to cell growth and proliferation.[7][8] Aberrant activation of this pathway is a hallmark of many cancers.

Caption: EGFR Signaling Pathway and Inhibition by 7-Bromo-Quinazolinone Derivatives.

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis. Inhibition of VEGFR-2 signaling is a validated strategy in cancer therapy.

Caption: VEGFR-2 Signaling Pathway and Inhibition by 7-Bromo-Quinazolinone Derivatives.

Experimental Workflow for Synthesis and Evaluation

The general workflow for the synthesis of novel heterocycles from 3-amino-4-bromobenzoic acid and their subsequent biological evaluation is outlined below.

Caption: General workflow for synthesis and biological evaluation of heterocycles.

Conclusion

3-Amino-4-bromobenzoic acid has proven to be an exceptionally useful building block for the synthesis of a wide range of novel heterocyclic compounds. The resulting 7-bromo-substituted quinazolinones, benzoxazinones, and benzimidazoles represent promising scaffolds for the development of new therapeutic agents, particularly in the area of oncology. The ability of these compounds to inhibit key signaling pathways such as EGFR and VEGFR-2 underscores the importance of this chemical starting point. This guide has provided a comprehensive overview of the synthetic methodologies, quantitative data, and biological relevance of heterocycles derived from 3-amino-4-bromobenzoic acid, offering a valuable resource for researchers in the field of drug discovery and development. Further exploration of the structure-activity relationships of these compounds will undoubtedly lead to the discovery of more potent and selective therapeutic candidates.

References

• 1. mdpi.com [mdpi.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. benchchem.com [benchchem.com]
• 5. 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. bpsbioscience.com [bpsbioscience.com]

The Synthesis of 3-Amino-4-bromobenzoic Acid: A Historical and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and history of the synthesis of 3-Amino-4-bromobenzoic acid, a valuable substituted aromatic compound. While the precise initial discovery is not prominently documented in readily available literature, its synthesis is intrinsically linked to the development of aromatic chemistry in the 19th and early 20th centuries. This document details the plausible historical synthetic routes, focusing on the preparation of the key precursor, 4-Bromo-3-nitrobenzoic acid, and its subsequent reduction. Modern, detailed experimental protocols are provided, along with a comparative summary of reaction parameters.

Introduction and Historical Context

The journey to synthesizing 3-Amino-4-bromobenzoic acid is rooted in the foundational advancements of organic chemistry. The ability to manipulate the functional groups on a benzene ring, a field that flourished in the mid-19th century, set the stage for the creation of a vast array of novel compounds. While a singular, celebrated discovery of 3-Amino-4-bromobenzoic acid is not apparent in the historical record, its synthesis would have been a logical extension of the work on halogenation, nitration, and reduction of aromatic compounds pioneered by chemists of that era.

The most probable and enduring synthetic pathway to 3-Amino-4-bromobenzoic acid involves a two-step process:

• Nitration of 4-bromobenzoic acid to yield 4-Bromo-3-nitrobenzoic acid.

• Reduction of the nitro group of 4-Bromo-3-nitrobenzoic acid to an amino group.

The history of this synthesis is, therefore, the history of these two fundamental reactions. The nitration of aromatic compounds was well-established by the mid-19th century, and various methods for the reduction of nitroarenes to anilines were discovered and refined during the same period.

Synthesis of the Precursor: 4-Bromo-3-nitrobenzoic Acid

The logical precursor to 3-Amino-4-bromobenzoic acid is 4-Bromo-3-nitrobenzoic acid. Its synthesis relies on the electrophilic aromatic substitution of 4-bromobenzoic acid.

Historical Perspective

The synthesis of 4-bromobenzoic acid itself would have been achievable through methods known in the 19th century, such as the oxidation of 4-bromotoluene or the Sandmeyer reaction on 4-bromoaniline. The subsequent nitration of 4-bromobenzoic acid would have been a standard procedure, utilizing a mixture of nitric acid and sulfuric acid.

Modern Experimental Protocol: Nitration of 4-Bromobenzoic Acid

This protocol details a common laboratory-scale synthesis of 4-Bromo-3-nitrobenzoic acid.

Materials:

• 4-Bromobenzoic acid

• Concentrated sulfuric acid (H₂SO₄)

• Fuming nitric acid (HNO₃)

• Ice

• Deionized water

• Beaker, magnetic stirrer, dropping funnel, ice bath, Buchner funnel, filter paper

Procedure:

• In a beaker equipped with a magnetic stirrer and cooled in an ice bath, slowly add 4-bromobenzoic acid to concentrated sulfuric acid with stirring until fully dissolved.

• Cool the mixture to 0-5 °C.

• Slowly add fuming nitric acid dropwise from a dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring at room temperature for 1-2 hours.

• Carefully pour the reaction mixture over crushed ice with stirring.

• The precipitated 4-Bromo-3-nitrobenzoic acid is collected by vacuum filtration using a Buchner funnel.

• Wash the solid with cold deionized water until the washings are neutral to litmus paper.

• Dry the product in a vacuum oven.

Quantitative Data for Precursor Synthesis:

Parameter	Value
Starting Material	4-Bromobenzoic acid
Product	4-Bromo-3-nitrobenzoic acid
Reagents	Conc. H₂SO₄, Fuming HNO₃
Temperature	0-10 °C
Reaction Time	1-2 hours
Typical Yield	>90%

The Reduction Step: From Nitro to Amino

The transformation of the nitro group in 4-Bromo-3-nitrobenzoic acid to the amino group of 3-Amino-4-bromobenzoic acid is a critical reduction reaction. Several methods, both historical and modern, are available for this purpose.

Historical Reduction Methods

The reduction of nitroarenes to anilines was a significant area of research in the 19th century. Early methods that could have been applied to the synthesis of 3-Amino-4-bromobenzoic acid include:

• Zinin Reduction (1842): Discovered by Nikolay Zinin, this method uses sulfides (like ammonium sulfide or sodium sulfide) to reduce nitroaromatics.[1]

• Béchamp Reduction (1854): Antoine Béchamp developed a method using iron filings in acidic media (often acetic acid or hydrochloric acid). This became a widely used industrial process for aniline production.

It is highly probable that one of these methods was used for the first synthesis of 3-Amino-4-bromobenzoic acid.

Modern Reduction Methods and Experimental Protocols

While historical methods are significant, modern syntheses often employ more efficient and milder reagents. Catalytic hydrogenation and reductions with metals in neutral or acidic conditions are common.

Experimental Protocol: Reduction with Iron in Acetic Acid (A Modern Adaptation of the Béchamp Reduction)

Materials:

• 4-Bromo-3-nitrobenzoic acid

• Iron powder (fine)

• Glacial acetic acid

• Water

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH) solution

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, Buchner funnel

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, create a slurry of iron powder in a mixture of water and glacial acetic acid.

• Heat the slurry to reflux with vigorous stirring.

• Add the 4-Bromo-3-nitrobenzoic acid portion-wise to the refluxing mixture.

• Continue refluxing with stirring for several hours until the reaction is complete (monitoring by TLC is recommended).

• Cool the reaction mixture to room temperature.

• Filter the hot solution to remove the iron sludge. Wash the sludge with hot water.

• Combine the filtrate and washings and neutralize with a sodium carbonate or sodium hydroxide solution to precipitate the 3-Amino-4-bromobenzoic acid.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry.

Experimental Protocol: Catalytic Hydrogenation

Materials:

• 4-Bromo-3-nitrobenzoic acid

• Palladium on carbon (Pd/C, 5% or 10%) or Raney Nickel

• Ethanol or Methanol

• Hydrogen gas source

• Hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• Dissolve 4-Bromo-3-nitrobenzoic acid in a suitable solvent such as ethanol or methanol in a hydrogenation vessel.

• Add a catalytic amount of Pd/C or Raney Nickel to the solution.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 1-4 atm).

• Stir the mixture at room temperature or with gentle heating until the theoretical amount of hydrogen is consumed.

• Carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Evaporate the solvent under reduced pressure to obtain the crude 3-Amino-4-bromobenzoic acid.

• Recrystallize from a suitable solvent if necessary.

Comparative Data for Reduction Methods:

Method	Reducing Agent	Solvent	Temperature	Reaction Time	Typical Yield	Notes
Iron/Acetic Acid	Fe	Acetic Acid/Water	Reflux	2-6 hours	80-95%	Cost-effective, robust.
Catalytic Hydrogenation	H₂/Pd-C or Ra-Ni	Ethanol/Methanol	Room Temp. - 50°C	1-4 hours	>95%	High yield, clean reaction, requires specialized equipment.

Visualizing the Synthesis

The following diagrams illustrate the synthetic pathways described.

Overall synthetic strategy for 3-Amino-4-bromobenzoic acid.

Detailed experimental workflow for the synthesis.

Conclusion

The synthesis of 3-Amino-4-bromobenzoic acid is a testament to the power and elegance of classical organic reactions. While its specific "moment of discovery" may be lost to the annals of chemical history, the logical and systematic application of nitration and reduction reactions to aromatic substrates provides a clear and plausible pathway for its original and continued synthesis. For contemporary researchers, the availability of modern, high-yield protocols for both the precursor and the final product ensures that this versatile building block remains readily accessible for applications in drug discovery, materials science, and beyond. This guide has provided both a historical context and practical, detailed methodologies to support the ongoing scientific and industrial importance of 3-Amino-4-bromobenzoic acid.

References

• 1. benchchem.com [benchchem.com]

A Technical Guide to the Theoretical Investigation of 3-Amino-4-bromobenzoic Acid Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the theoretical and computational study of 3-amino-4-bromobenzoic acid, a versatile building block in medicinal chemistry. Understanding the electronic structure and reactivity of this molecule is crucial for predicting its behavior in chemical reactions, designing novel synthetic pathways, and developing new therapeutic agents. This document outlines the standard computational methodologies, key reactivity descriptors, and how to interpret the resulting data to gain insights into the molecule's chemical properties.

Introduction to the Reactivity of 3-Amino-4-bromobenzoic Acid

3-Amino-4-bromobenzoic acid is a substituted aromatic compound containing three key functional groups: an amino group (-NH₂), a bromine atom (-Br), and a carboxylic acid group (-COOH). The interplay of the electronic effects of these substituents on the benzene ring governs the molecule's overall reactivity. The amino group is a strong activating, ortho-, para- directing group due to its electron-donating resonance effect. Conversely, the bromine atom is a deactivating, ortho-, para- directing group, and the carboxylic acid is a deactivating, meta- directing group. The relative positions of these groups lead to a nuanced reactivity profile that can be elucidated through theoretical studies.

Computational Methodology: A Standard Protocol

A robust theoretical investigation into the reactivity of 3-amino-4-bromobenzoic acid would typically follow the protocol outlined below. This workflow ensures the generation of accurate and reliable data on the molecule's electronic and structural properties.

Navigating the Procurement and Quality Control of 3-Amino-4-bromobenzoic Acid: A Technical Guide

For researchers, scientists, and professionals in drug development, the quality and consistent supply of key chemical reagents are paramount. This in-depth technical guide provides a comprehensive overview of suppliers, purity standards, and detailed analytical methodologies for 3-Amino-4-bromobenzoic acid (CAS No: 2840-29-1), a crucial building block in the synthesis of various pharmaceutical compounds.

Reputable Suppliers and Purity Specifications

The procurement of 3-Amino-4-bromobenzoic acid should be approached with diligence, prioritizing suppliers with a strong reputation for quality and consistency. Major chemical suppliers are the primary source for this reagent, typically offering it at purities suitable for research and development purposes. Below is a summary of offerings from prominent suppliers.

Supplier	Stated Purity	Additional Notes
Sigma-Aldrich	97%	Available in various quantities.[1][2][3]
TCI America	≥98.0% (HPLC)	Available through distributors like Fisher Scientific.[4]
Chem-Impex	≥98% (HPLC)	-

It is imperative for researchers to obtain and scrutinize the Certificate of Analysis (CoA) for each batch to confirm it meets the required specifications for their intended application. A typical CoA will include details on appearance, identity (confirmed by IR or NMR), purity (assayed by HPLC or titration), and limits for impurities.

Standard Purity and Quality Control Parameters

High-purity 3-Amino-4-bromobenzoic acid is critical for the successful synthesis of downstream products, as impurities can lead to unwanted side reactions and complicate purification processes. The following table outlines typical quality control specifications for this compound, based on industry standards for similar reagents.

Parameter	Typical Specification	Method of Analysis
Appearance	White to off-white or light yellow crystalline powder	Visual Inspection
Identity	Conforms to the structure	¹H NMR, ¹³C NMR, IR
Assay (Purity)	≥ 98.0%	HPLC
Melting Point	226-230 °C	Capillary Method[2][3]
Loss on Drying	≤ 0.5%	Gravimetric
Residue on Ignition	≤ 0.1%	Gravimetric
Individual Impurity	≤ 0.5%	HPLC
Total Impurities	≤ 1.0%	HPLC

Experimental Protocols for Quality Assessment

Detailed and reproducible analytical methods are essential for verifying the purity and identity of 3-Amino-4-bromobenzoic acid. Below are recommended experimental protocols for High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Workflow for Quality Control Analysis of 3-Amino-4-bromobenzoic Acid

A generalized workflow for the quality control of incoming 3-Amino-4-bromobenzoic acid.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is designed to separate and quantify 3-Amino-4-bromobenzoic acid from its potential impurities.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: Acetonitrile

• Gradient Program:

  • Start with a composition of 95% A and 5% B.

  • Linearly increase to 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 3-Amino-4-bromobenzoic acid.

  • Dissolve in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) to a final concentration of 0.5 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful tool for confirming the chemical structure of 3-Amino-4-bromobenzoic acid.

• Instrumentation:

  • 400 MHz (or higher) NMR spectrometer

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Number of Scans: 16

  • Relaxation Delay: 1 s

  • Spectral Width: -2 to 12 ppm

  • Reference: Tetramethylsilane (TMS) at 0.00 ppm.

  • Expected Chemical Shifts (δ): The spectrum is expected to show signals for the aromatic protons and the amino and carboxylic acid protons.

• ¹³C NMR Spectroscopy Parameters:

  • Pulse Sequence: Proton-decoupled sequence.

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay: 2 s

  • Expected Chemical Shifts (δ): The spectrum should display distinct signals for each of the seven carbon atoms in the molecule.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry is used to confirm the molecular weight of the compound.

• Instrumentation:

  • Mass spectrometer with an electrospray ionization (ESI) source.

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable solvent like methanol or acetonitrile at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in the mobile phase.

• Analysis:

  • The sample can be introduced into the mass spectrometer via direct infusion or through an LC-MS system.

  • Ionization Mode: ESI in either positive or negative ion mode.

  • Expected m/z:

    • In positive ion mode, the protonated molecule [M+H]⁺ is expected at m/z 215.96 and 217.96, reflecting the isotopic pattern of bromine.

    • In negative ion mode, the deprotonated molecule [M-H]⁻ is expected at m/z 213.95 and 215.95.

• Fragmentation Analysis:

  • Collision-induced dissociation (CID) can be used to fragment the molecular ion and provide further structural confirmation. Common fragmentation pathways for benzoic acids include the loss of H₂O and CO₂.

By adhering to these guidelines for supplier selection and implementing robust analytical testing, researchers and drug development professionals can ensure the quality and consistency of 3-Amino-4-bromobenzoic acid, a critical component in the advancement of pharmaceutical research.

References

• 1. Sigma Aldrich 3-Amino-4-Bromobenzoic Acid 50 mg | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. 3-Amino-4-bromobenzoic acid 97 2840-29-1 [sigmaaldrich.com]
• 4. 3-Amino-4-bromobenzoic Acid 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

An In-depth Technical Guide on the Safety and Handling of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Amino-4-bromobenzoic acid (CAS No: 2840-29-1), a compound utilized in various research and development applications, including peptide synthesis.[1] Adherence to strict safety protocols is essential when working with this chemical to mitigate potential health risks.

Hazard Identification and Classification

3-Amino-4-bromobenzoic acid is classified as a hazardous substance. It is toxic if swallowed and causes skin and serious eye irritation.[2][3] Additionally, it may cause respiratory irritation.[2][4]

GHS Hazard Classification:

• Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][2]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][4]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2][4]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system: May cause respiratory irritation.[1][2][4]

Signal Word: Danger[1]

Hazard Statements:

• H301: Toxic if swallowed.[1][2]

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Amino-4-bromobenzoic acid is provided in the table below.

Property	Value
CAS Number	2840-29-1
Molecular Formula	C₇H₆BrNO₂
Molecular Weight	216.03 g/mol [1][2]
Appearance	White to light yellow to light orange powder to crystalline solid
Melting Point	226-230 °C[1]

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory personnel and maintain the integrity of the compound.

Handling:

• Avoid contact with skin and eyes.[5]

• Do not breathe dust.[5]

• Use only in a well-ventilated area or outdoors.[4]

• Wash hands and any exposed skin thoroughly after handling.[4]

• Do not eat, drink, or smoke when using this product.[4]

Storage:

• Store in a cool, dry, and well-ventilated place.[4][6]

• Keep the container tightly closed.[4][6]

• Store locked up.[4]

• It is recommended to store in an opaque or amber container to protect from light.[6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3-Amino-4-bromobenzoic acid.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to European Standard EN166 or OSHA 29 CFR 1910.133. A face shield should be worn if there is a significant risk of splashing.[7]	Protects against splashes and airborne particles that can cause serious eye irritation.[7]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). A standard laboratory coat must be worn and kept fully fastened.[7]	Prevents direct skin contact, which can cause irritation.[7]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask) is required when working outside of a certified chemical fume hood or if dust generation is likely.[1][7]	Protects against the inhalation of dust particles which may cause respiratory tract irritation.[7]
Footwear	Closed-toe shoes must be worn at all times in the laboratory.[7]	Protects feet from potential spills.[7]

First-Aid Measures

In the event of exposure, immediate first aid is crucial.

Exposure Route	First-Aid Protocol
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Call a POISON CENTER or doctor/physician if you feel unwell.[4]
Skin Contact	Take off immediately all contaminated clothing. Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[4]
Ingestion	IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. Rinse mouth. Do NOT induce vomiting.[4][8]

Accidental Release and Disposal

Spill Response:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the immediate area and ensure adequate ventilation.[9]

• Wear Appropriate PPE: Don the appropriate personal protective equipment.[9]

• Containment: Prevent the powder from becoming airborne. Do not use a dry brush or compressed air.[9]

• Cleanup: Sweep up and shovel the spilled material into a suitable container for disposal.[5]

• Decontamination: Wipe the spill area with a damp cloth or paper towel and place the cleaning materials into the hazardous waste container.[9]

• Disposal: Dispose of the waste container through your institution's hazardous waste management program.[9]

Waste Disposal:

• Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.[4][10]

• Do not let the product enter drains.[11]

• Waste should be stored in a designated, well-ventilated area in a clearly labeled, tightly closed container.[9]

Experimental Protocols and Workflows

While specific experimental protocols involving 3-Amino-4-bromobenzoic acid will vary, the following workflows illustrate the necessary safety and handling steps.

Caption: General laboratory handling workflow for 3-Amino-4-bromobenzoic acid.

Caption: First-aid procedures for exposure to 3-Amino-4-bromobenzoic acid.

Caption: Spill response workflow for 3-Amino-4-bromobenzoic acid.

References

• 1. 3-氨基-4-溴苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Amino-4-Bromobenzoic Acid | C7H6BrNO2 | CID 3418752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Amino-3-bromobenzoic acid | C7H6BrNO2 | CID 238935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-bromobenzoic acid is a valuable bifunctional molecule widely utilized as a building block in the synthesis of pharmaceuticals and other complex organic molecules. Its structure, featuring an amino group, a carboxylic acid, and a bromine atom on an aromatic ring, allows for diverse chemical modifications, making it a key intermediate in the development of novel therapeutic agents. This document provides detailed application notes and a validated experimental protocol for the synthesis of 3-amino-4-bromobenzoic acid from 4-bromo-3-nitrobenzoic acid via the reduction of the nitro group.

The selective reduction of an aromatic nitro group in the presence of other sensitive functionalities, such as a halogen and a carboxylic acid, is a critical transformation in organic synthesis. While various methods exist for nitro group reduction, including catalytic hydrogenation and the use of different reducing metals, the use of tin(II) chloride is a classic and effective method.[1][2] This protocol focuses on the use of tin(II) chloride dihydrate (SnCl₂·2H₂O), a mild and efficient reagent for this transformation that is compatible with the existing functional groups.[1][3]

Comparative Data of Reduction Methods

The selection of a reducing agent is crucial for achieving high yield and purity while preserving other functional groups. Below is a summary of common methods for the reduction of aromatic nitro compounds.

Reducing Agent/Method	Typical Solvents	Reported Yield (%)	Key Advantages	Potential Drawbacks
SnCl₂·2H₂O	Ethyl acetate, Ethanol, Acetic Acid	86	Mild and selective for the nitro group; tolerant of halogens and carboxylic acids.[3][4]	Formation of tin salts can complicate purification; environmental concerns with tin waste.
Catalytic Hydrogenation (Raney Ni)	Ethanol, Methanol	>90	High efficiency; avoids dehalogenation of aromatic halides.[1]	Requires specialized hydrogenation equipment; catalyst can be pyrophoric.
Catalytic Hydrogenation (Pd/C)	Ethanol, Methanol	>90	Highly efficient and common method.[1]	Risk of dehalogenation, particularly with aromatic bromides.[1]
Iron (Fe) in Acidic Media	Acetic Acid, HCl	>85	Inexpensive and effective.	Requires strongly acidic conditions; large amounts of iron salts produced.

Experimental Protocol: Synthesis of 3-Amino-4-bromobenzoic acid using Tin(II) Chloride

This protocol is adapted from a reported procedure for the selective reduction of 4-bromo-3-nitrobenzoic acid.[4]

Materials:

• 4-bromo-3-nitrobenzoic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethyl acetate

• Acetic acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 4-bromo-3-nitrobenzoic acid (1.0 eq) in a mixture of ethyl acetate and acetic acid.

• Addition of Reducing Agent: To the stirred suspension, add tin(II) chloride dihydrate (SnCl₂·2H₂O, approximately 3-5 equivalents).

• Reaction: Heat the reaction mixture to 70°C and maintain it at this temperature with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate. Add the bicarbonate solution portion-wise until the evolution of gas ceases and the aqueous layer is basic (pH > 8). This will precipitate tin salts.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

• Isolation and Purification:

  • Dry the combined organic extracts over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • The crude 3-amino-4-bromobenzoic acid can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain a product of high purity.

Expected Yield: Approximately 86%.[4]

Visualizing the Synthesis Workflow

The following diagrams illustrate the chemical transformation and the experimental workflow.

Caption: Chemical transformation from starting material to product.

Caption: Experimental workflow for the synthesis.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Tin compounds can be harmful; avoid inhalation and skin contact.

• The neutralization step with sodium bicarbonate can be exothermic and produce gas; perform this step slowly and with caution.

Conclusion

The protocol described provides a reliable and high-yielding method for the synthesis of 3-amino-4-bromobenzoic acid. The use of tin(II) chloride is advantageous due to its selectivity for the nitro group, leaving the bromo and carboxylic acid functionalities intact. This application note serves as a comprehensive guide for researchers in the field of medicinal chemistry and drug development, enabling the efficient preparation of this key synthetic intermediate.

References

• 1. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 2. Aromatic Reactivity [www2.chemistry.msu.edu]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Application Notes: HATU-Mediated Amide Coupling of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-bromobenzoic acid is a valuable building block in medicinal chemistry and drug development, offering multiple points for molecular diversification. The formation of an amide bond at its carboxylic acid moiety is a critical transformation for generating compound libraries with diverse pharmacological activities. This document provides detailed protocols and application notes for the efficient amide coupling of 3-Amino-4-bromobenzoic acid using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), a highly effective uronium salt-based coupling reagent.

HATU is renowned for its rapid reaction kinetics, high coupling efficiency, and ability to minimize racemization, making it an ideal choice for coupling reactions, even with sterically hindered or electronically deactivated substrates.[1][2] Its mechanism involves the rapid formation of a highly reactive OAt-active ester, which readily reacts with a primary or secondary amine to form the desired amide bond.[3][4]

Key Advantages of Using HATU:

• High Reactivity and Speed: HATU facilitates fast and complete coupling reactions, often within a few hours at room temperature.[4][5]

• Low Epimerization: The presence of the 1-hydroxy-7-azabenzotriazole (HOAt) moiety in HATU's structure leads to a lower risk of epimerization compared to other coupling reagents.[1]

• Efficacy with Challenging Substrates: It is particularly effective for sterically hindered amino acids and electronically deactivated anilines.[6][7]

Challenges and Mitigation Strategies

A potential side reaction when working with 3-Amino-4-bromobenzoic acid is self-polymerization, where the amino group of one molecule reacts with the activated carboxyl group of another.[8] This can be minimized through careful control of reaction conditions:

• Pre-activation: Activating the carboxylic acid with HATU and a base before adding the amine partner is crucial. This ensures the activated species is promptly trapped by the desired amine. A pre-activation time of 15-30 minutes is generally recommended for solution-phase synthesis.[1][8]

• Temperature Control: Conducting the reaction at a reduced temperature (e.g., starting at 0 °C) can help control the rate of competing side reactions.[8]

• Slow Addition of Amine: Adding the amine coupling partner dropwise can also help to minimize self-coupling by keeping its concentration low.[8]

Quantitative Data Summary

The following table summarizes representative data for the HATU-mediated amide coupling of 3-Amino-4-bromobenzoic acid with various amine partners. These values are based on typical outcomes for such reactions and may vary depending on the specific substrate and precise reaction conditions.

Amine Partner	Stoichiometry (Acid:Amine:HATU:Base)	Solvent	Reaction Time (h)	Temperature (°C)	Typical Yield (%)
Benzylamine	1.0 : 1.1 : 1.1 : 2.5	DMF	2 - 4	0 to RT	90 - 95
Aniline	1.0 : 1.1 : 1.2 : 3.0	DMF	4 - 6	0 to RT	85 - 92
Morpholine	1.0 : 1.1 : 1.1 : 2.5	DMF	2 - 3	0 to RT	92 - 97
tert-Butylamine	1.0 : 1.2 : 1.3 : 3.0	DMF	6 - 12	RT	75 - 85

Experimental Protocols

Protocol: General Procedure for HATU-Mediated Amide Coupling

This protocol describes a general method for the coupling of 3-Amino-4-bromobenzoic acid with a primary or secondary amine using HATU.

Materials:

• 3-Amino-4-bromobenzoic acid

• Amine (primary or secondary)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3-Amino-4-bromobenzoic acid (1.0 eq).

• Dissolution: Dissolve the acid in anhydrous DMF.

• Base Addition: Add DIPEA (2.5 eq) to the solution.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Pre-activation: Add HATU (1.1 eq) to the solution and stir the mixture at 0 °C for 15-30 minutes. This pre-activation step is critical for the formation of the reactive OAt-active ester.[1][8]

• Amine Addition: Slowly add the desired amine (1.1 eq) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification:

  • Filter the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the pure amide.

Visualizations

Signaling Pathway of HATU-Mediated Amide Coupling

Caption: Experimental workflow for HATU coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 4. HATU - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Esterification of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the esterification of 3-Amino-4-bromobenzoic acid with a range of primary alcohols: methanol, ethanol, n-propanol, and n-butanol. These esters are valuable intermediates in the synthesis of pharmaceuticals and other bioactive molecules.

Introduction

Esterification of 3-Amino-4-bromobenzoic acid is a fundamental organic transformation that modifies the carboxylic acid functional group. This modification can significantly alter the physicochemical properties of the parent molecule, such as lipophilicity, solubility, and metabolic stability, which are critical parameters in drug design and development. The primary method for this transformation is the Fischer-Speier esterification, which involves reacting the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst.[1][2]

Data Presentation

The following table summarizes the expected reaction conditions and outcomes for the esterification of 3-Amino-4-bromobenzoic acid with different alcohols. The data for the methyl ester is based on a reported protocol, while the data for the ethyl, propyl, and butyl esters are extrapolated from general Fischer esterification procedures for similar aromatic amino acids.

Product	Alcohol	Catalyst	Reaction Time (hours)	Typical Yield (%)
Methyl 3-amino-4-bromobenzoate	Methanol	Thionyl Chloride or H₂SO₄	24 (Reflux)	85-95
Ethyl 3-amino-4-bromobenzoate	Ethanol	H₂SO₄	12-24 (Reflux)	80-90
n-Propyl 3-amino-4-bromobenzoate	n-Propanol	H₂SO₄	12-24 (Reflux)	75-85
n-Butyl 3-amino-4-bromobenzoate	n-Butanol	H₂SO₄	12-24 (Reflux)	75-85

Note: Yields are estimates based on typical Fischer esterification reactions and may vary depending on the specific reaction conditions and purification methods.

Experimental Protocols

General Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Concentrated sulfuric acid and thionyl chloride are highly corrosive and toxic. Handle with extreme care.

Protocol 1: Synthesis of Methyl 3-amino-4-bromobenzoate

This protocol is adapted from a general method for the synthesis of methyl 3-amino-4-bromobenzoate.[3]

Materials:

• 3-Amino-4-bromobenzoic acid

• Methanol (anhydrous)

• Thionyl chloride (SOCl₂) or concentrated Sulfuric Acid (H₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, suspend 3-Amino-4-bromobenzoic acid (1.0 eq) in anhydrous methanol (10-15 mL per gram of acid).

• Acid Addition: Cool the suspension to 0 °C in an ice bath. Slowly add thionyl chloride (2.5 eq) or concentrated sulfuric acid (catalytic amount, e.g., 0.2 eq) dropwise with stirring.

• Reaction: Remove the ice bath and heat the mixture to reflux for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the excess methanol under reduced pressure using a rotary evaporator.

• Neutralization: Dissolve the residue in ethyl acetate and carefully neutralize by washing with a saturated aqueous NaHCO₃ solution until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude methyl 3-amino-4-bromobenzoate by column chromatography on silica gel (eluent: hexane/ethyl acetate).

Protocol 2: General Procedure for the Synthesis of Ethyl, n-Propyl, and n-Butyl 3-amino-4-bromobenzoate

This is a general protocol based on the Fischer-Speier esterification method.

Materials:

• 3-Amino-4-bromobenzoic acid

• Ethanol, n-Propanol, or n-Butanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane or Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-Amino-4-bromobenzoic acid (1.0 eq) in a large excess of the respective alcohol (e.g., 20-30 mL per gram of acid).

• Catalyst Addition: Carefully add concentrated sulfuric acid (0.2-0.3 eq) dropwise to the stirred solution.

• Reaction: Heat the mixture to reflux for 12-24 hours. The reaction progress can be monitored by TLC.

• Work-up: After cooling to room temperature, remove the excess alcohol under reduced pressure.

• Neutralization and Extraction: Dissolve the residue in dichloromethane or ethyl acetate and wash with saturated aqueous NaHCO₃ solution, followed by water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude ester.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Mandatory Visualizations

General Esterification Reaction

Caption: General reaction scheme for the acid-catalyzed esterification.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification of esters.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. Methyl 3-amino-4-bromobenzoate synthesis - chemicalbook [chemicalbook.com]

Application of 3-Amino-4-bromobenzoic Acid in Solid-Phase Peptide Synthesis: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, the incorporation of unnatural amino acids into peptide scaffolds is a powerful strategy to enhance therapeutic properties. 3-Amino-4-bromobenzoic acid is a versatile building block that offers unique structural and functional advantages in the design of novel peptidomimetics and peptide-based drugs.

This non-proteinogenic amino acid introduces conformational rigidity, metabolic stability, and a reactive handle for post-synthetic modifications. Its aromatic ring can help to lock the peptide backbone into a bioactive conformation, potentially increasing receptor affinity and selectivity. Peptides incorporating such unnatural residues are often more resistant to enzymatic degradation, leading to an extended in vivo half-life. Furthermore, the bromine atom serves as a valuable site for introducing further chemical diversity through cross-coupling reactions.

Core Applications in Peptide Synthesis

The integration of 3-Amino-4-bromobenzoic acid into peptide sequences via Solid-Phase Peptide Synthesis (SPPS) allows for the systematic development of peptide libraries with enhanced pharmacological profiles. Key applications include:

• Conformational Constraint: The rigid aromatic structure helps to pre-organize the peptide backbone, which can be crucial for high-affinity binding to biological targets.

• Metabolic Stabilization: The unnatural nature of the amino acid residue can sterically hinder protease recognition and cleavage, thereby increasing the peptide's stability in biological systems.

• Scaffold for Diversification: The bromine atom provides a reactive site for post-synthetic modifications using palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). This enables the creation of diverse peptide libraries for structure-activity relationship (SAR) studies.[1]

• Probing Molecular Interactions: The unique electronic and steric properties of the bromophenyl group can be utilized to probe and optimize interactions with biological targets.[1]

Experimental Data: A Comparative Overview

The following tables summarize representative data for the synthesis and characterization of peptides containing 3-Amino-4-bromobenzoic acid. Note: These values are illustrative and can vary depending on the specific peptide sequence, coupling conditions, and analytical methods used.

Table 1: Coupling Efficiency of Fmoc-3-Amino-4-bromobenzoic acid

Coupling Reagent	Activation Time (min)	Coupling Time (hr)	Crude Purity (%)
HBTU/DIPEA	5	2	>90
HATU/DIPEA	5	2	>95
DIC/Oxyma	10	4	>85

Table 2: Characterization of a Model Peptide (e.g., Ac-Tyr-Gly-Gly-Phe-A(4-Br)bba-NH2)

Analytical Method	Parameter	Result
RP-HPLC	Retention Time (min)	15.8
Purity (%)	>98
Mass Spectrometry	Calculated Mass (m/z)	789.24
Observed Mass (m/z)	789.25

Experimental Protocols

The incorporation of 3-Amino-4-bromobenzoic acid into a peptide sequence is most efficiently achieved using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Protocol 1: Manual Fmoc-SPPS for Incorporation of 3-Amino-4-bromobenzoic acid

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-protected amino acids

• Fmoc-3-Amino-4-bromobenzoic acid

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection Reagent: 20% (v/v) piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Washing Solvents: DMF, DCM, Isopropanol

• Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Precipitation Solvent: Cold diethyl ether

Methodology:

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling (Standard Amino Acids):

  • In a separate vial, pre-activate the Fmoc-protected amino acid (3 equivalents relative to resin loading) with HBTU (2.9 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the activation mixture and immediately add it to the resin.

  • Allow the coupling reaction to proceed for 2 hours at room temperature with gentle agitation.

  • Monitor the reaction completion using a Kaiser test.

• Incorporation of Fmoc-3-Amino-4-bromobenzoic acid:

  • Follow the same procedure as in step 4, using Fmoc-3-Amino-4-bromobenzoic acid. For this bulkier, less reactive amino acid, using HATU as the coupling reagent and extending the coupling time to 4 hours or performing a double coupling may be beneficial.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) after each coupling step.

• Repeat Cycles: Repeat the deprotection, washing, and coupling steps until the desired peptide sequence is assembled.

• Final Deprotection: Remove the N-terminal Fmoc group as described in step 2.

• Resin Washing and Drying: Wash the resin with DMF (3x), DCM (3x), and Methanol (3x), then dry under vacuum.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding cold diethyl ether.

• Purification and Analysis: Purify the crude peptide by reverse-phase HPLC and characterize the final product by mass spectrometry.[1]

Protocol 2: Post-Synthetic Modification via Suzuki Coupling

Materials:

• Peptide-on-resin containing 3-Amino-4-bromobenzoic acid

• Arylboronic acid (e.g., Phenylboronic acid)

• Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• Base: 2M Na₂CO₃ solution

• Solvent: DMF/H₂O mixture

Methodology:

• Swell the peptide-resin in a DMF/H₂O (3:1) mixture.

• Add the arylboronic acid (5 equivalents), Pd(PPh₃)₄ (0.2 equivalents), and 2M Na₂CO₃ (10 equivalents).

• Heat the reaction mixture at 60-80°C for 4-6 hours under an inert atmosphere (e.g., Argon or Nitrogen).

• Wash the resin extensively with DMF, H₂O, and DCM.

• Proceed with cleavage, deprotection, and purification as described in Protocol 1.

Visualizing Workflows and Pathways

To aid in the conceptualization of the experimental processes and potential applications, the following diagrams have been generated.

References

• 1. benchchem.com [benchchem.com]

Application Notes: Synthesis of Covalent JAK3 Inhibitors Utilizing 4-Amino-3-bromobenzoic Acid

Introduction

This document provides detailed application notes and protocols for the synthesis of selective covalent inhibitors of Janus Kinase 3 (JAK3), a critical enzyme in the JAK-STAT signaling pathway. Dysregulation of this pathway is implicated in numerous autoimmune diseases and cancers, making JAK3 a prime therapeutic target.[1] While the topic specified the use of 3-Amino-4-bromobenzoic acid, the available scientific literature predominantly details the use of its isomer, 4-Amino-3-bromobenzoic acid , as a versatile building block for these inhibitors. This compound's unique arrangement of an amino group, a carboxylic acid, and a bromine atom provides a strategic scaffold for developing potent and selective JAK3 inhibitors.[1][2]

The protocols herein focus on the elaboration of 4-Amino-3-bromobenzoic acid to incorporate an acrylamide "warhead." This electrophilic group is designed to form a covalent bond with a unique cysteine residue (Cys909) present in the ATP-binding site of JAK3, leading to irreversible inhibition.[1][3] This covalent targeting strategy can achieve high potency and selectivity.[1][3]

Data Presentation

The inhibitory activities of representative covalent JAK3 inhibitors are summarized in the table below. This data highlights the high potency achievable with compounds derived from the 4-Amino-3-bromobenzoic acid scaffold.

Compound Reference	Target	IC50 (nM)	Cellular Assay IC50 (nM)
Tofacitinib (Reference)	JAK3	8	-
Compound 9	JAK3	-	69
Compound 25a	JAK3	26	-
Compound 2	JAK3	0.003 µM	-
Compound 3	JAK3	154 pM	-

Note: Data is compiled from various sources for illustrative purposes.[3][4][5] Tofacitinib is a reversible inhibitor included for comparison.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the JAK-STAT signaling pathway and a general workflow for the synthesis of covalent JAK3 inhibitors starting from 4-Amino-3-bromobenzoic acid.

Covalent inhibition of JAK3 in the JAK/STAT signaling pathway.

General synthetic workflow for a covalent JAK3 inhibitor.

Experimental Protocols

The following protocols provide a general framework for the synthesis of a key intermediate, methyl 4-amino-3-bromobenzoate, and its subsequent conversion to a precursor for a covalent JAK3 inhibitor.

Protocol 1: Synthesis of 4-Amino-3-bromobenzoic Acid

This protocol outlines the bromination of 4-aminobenzoic acid.

Materials:

• 4-Aminobenzoic acid

• N-bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-aminobenzoic acid in DMF in a suitable reaction flask.[6]

• Add N-bromosuccinimide (1.1 eq.) portion-wise to the solution at room temperature.[2]

• Stir the reaction mixture at room temperature for 18 hours. Monitor the reaction by TLC.[6]

• Upon completion, pour the reaction mixture into water to precipitate the product.[6]

• Extract the product with ethyl acetate.[1]

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield 4-amino-3-bromobenzoic acid.[1]

Protocol 2: Synthesis of Methyl 4-amino-3-bromobenzoate

This protocol describes the esterification of 4-Amino-3-bromobenzoic acid.

Materials:

• 4-Amino-3-bromobenzoic acid

• Methanol (MeOH)

• Concentrated sulfuric acid (H₂SO₄)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the crude 4-amino-3-bromobenzoic acid in methanol.[2]

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling in an ice bath.[1]

• Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction by TLC.[1][2]

• After cooling, remove the methanol under reduced pressure.[1]

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution and brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield methyl 4-amino-3-bromobenzoate.[1] The product can be further purified by column chromatography.[1]

Protocol 3: Amide Coupling to a Covalent Inhibitor Precursor

This protocol details the coupling of the synthesized ester with an amine containing the acrylamide "warhead."

Materials:

• 4-Amino-3-bromobenzoic acid (or its methyl ester)

• Amine containing the acrylamide moiety

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 4-amino-3-bromobenzoic acid (1.0 eq) in DMF, add HATU (1.2 eq) and DIPEA (2.5 eq).[1]

• Stir the mixture at room temperature for 15 minutes.[1]

• Add the amine containing the acrylamide moiety (1.1 eq) to the reaction mixture.[1]

• Stir at room temperature for 12-16 hours. Monitor the reaction by TLC or LC-MS.[1]

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.[1]

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel to obtain the desired covalent JAK3 inhibitor precursor.[1]

Disclaimer: These protocols are intended for informational purposes for qualified researchers and scientists. All laboratory work should be conducted in a controlled environment with appropriate safety precautions. The specific conditions, reagents, and purification methods may require optimization for specific target molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of Selective Covalent Janus Kinase 3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Note: Synthesis of 3-Amino-2,4,6-tribromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 3-amino-2,4,6-tribromobenzoic acid via the electrophilic bromination of 3-aminobenzoic acid.

Introduction

Substituted aminobenzoic acids are pivotal building blocks in the synthesis of pharmaceuticals and other high-value chemical entities. The introduction of bromine atoms onto the aromatic ring provides reactive handles for further chemical transformations, such as cross-coupling reactions, thereby enabling the construction of complex molecular architectures. This protocol outlines a robust procedure for the tribromination of 3-aminobenzoic acid, yielding 3-amino-2,4,6-tribromobenzoic acid. The amino group of the starting material is a strong activating group and directs the electrophilic substitution to the ortho and para positions, while the carboxylic acid group is a deactivating meta-director. The combined effect results in the exhaustive bromination at positions 2, 4, and 6.

Quantitative Data Summary

The following table summarizes the key quantitative data for the starting material and the product.

Property	3-Aminobenzoic Acid	3-Amino-2,4,6-tribromobenzoic Acid
Molecular Formula	C₇H₇NO₂	C₇H₄Br₃NO₂
Molecular Weight	137.14 g/mol	373.82 g/mol [1]
Appearance	White to off-white crystalline powder	Cream-colored solid[2]
Melting Point	174-178 °C	171.5-173.0 °C[2] (crude: 170-172 °C[2])
CAS Number	99-05-8	6628-84-8[1]

Experimental Protocol

This protocol is adapted from a procedure published in Organic Syntheses.[2]

Materials:

• 3-Aminobenzoic acid (m-aminobenzoic acid)

• Concentrated Hydrochloric Acid (HCl)

• Bromine (Br₂)

• Deionized Water

• Acetic Acid (for optional recrystallization)

Equipment:

• 2-L three-necked round-bottom flask

• Mechanical stirrer ("Trubore" stirrer or equivalent)

• Two filter flasks

• Glass tubing

• Water bath

• Ice bath

• Water aspirator or vacuum pump

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a 2-L three-necked flask equipped with a mechanical stirrer, add 27.4 g (0.2 mole) of 3-aminobenzoic acid, 165 mL of concentrated hydrochloric acid, and 780 mL of water.[2]

• Cooling: Place the flask in an ice bath and begin stirring the mixture.

• Bromine Addition: In a separate filter flask (vaporization flask), place 140 g (45 mL, 0.88 mole) of bromine.[2] Connect this flask via glass tubing to the reaction flask. The outlet of the reaction flask should be connected to a second filter flask containing water to act as a trap, with the side arm connected to a water aspirator.

• Gently warm the vaporization flask containing bromine to 40–50 °C in a water bath.[2]

• Draw bromine vapor into the stirred reaction mixture at a moderate rate by applying gentle suction with the water aspirator.[2]

• Reaction: Continue stirring and cooling the reaction mixture. The product will begin to precipitate during the reaction.[2] The bromination is typically complete in about 3 hours, indicated by the slurry turning a distinct yellow color.[2]

• Isolation of Crude Product: Immediately after the reaction is complete, filter the cream-colored solid using a Buchner funnel.[2]

• Washing: Wash the solid thoroughly with water to remove excess bromine and acids.[2] The crude product has a melting range of 170–172 °C.[2]

• Purification (Optional): The crude product can be recrystallized from a 1:2 mixture of acetic acid and water (approximately 8 mL of solvent per gram of product).[2] However, it has been noted that this may not significantly improve the melting point or color.[2]

• Drying: Dry the purified product in a vacuum oven.

Note on Yield: This procedure is the first step in a two-step synthesis, and a specific yield for the isolated 3-amino-2,4,6-tribromobenzoic acid is not provided in the original literature, as the crude product is typically used directly in the subsequent step.[2]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: This experiment must be performed in a well-ventilated fume hood due to the use of bromine and concentrated hydrochloric acid.

• Bromine Handling: Bromine is highly corrosive, toxic, and a strong oxidizing agent. Avoid inhalation of vapors and contact with skin. Handle with extreme care. Have a bromine spill kit and a neutralizing agent (e.g., sodium thiosulfate solution) readily available.

• Hydrochloric Acid: Concentrated HCl is corrosive and can cause severe burns. Handle with care.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Diagrams

Caption: Experimental workflow for the synthesis of 3-amino-2,4,6-tribromobenzoic acid.

References

• 1. 3-Amino-2,4,6-tribromobenzoic acid | C7H4Br3NO2 | CID 246525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Amide Bond Formation with 3-Amino-4-bromobenzoic Acid

Introduction

3-Amino-4-bromobenzoic acid is a valuable bifunctional building block in medicinal chemistry and drug development. Its structure, featuring a carboxylic acid, an aromatic amine, and a bromine atom, offers multiple points for diversification, making it a key intermediate in the synthesis of a wide range of biologically active molecules. The formation of an amide bond at the carboxylic acid moiety is a fundamental transformation used to build complex molecular architectures and explore structure-activity relationships (SAR).

These application notes provide a comprehensive guide for researchers on the key aspects and methodologies for the successful amide coupling of 3-Amino-4-bromobenzoic acid.

Key Considerations for Amide Coupling

Several challenges must be addressed when performing amide bond formation with 3-Amino-4-bromobenzoic acid to ensure high yields and purity:

• Chemoselectivity: The primary challenge is to ensure the selective reaction between the carboxylic acid and the desired amine nucleophile, without side reactions involving the aromatic amino group of 3-Amino-4-bromobenzoic acid itself.

• Self-Polymerization: The presence of both a nucleophilic amino group and an electrophilic carboxylic acid on the same molecule creates the potential for self-polymerization, where one molecule's amino group attacks the activated carboxyl group of another.[1][2]

• Reactivity: The electronic properties of the substituted aromatic ring, influenced by both the electron-donating amino group and the electron-withdrawing bromo substituent, can affect the reactivity of the carboxylic acid.[1]

• Purification: The separation of the desired amide product from starting materials, coupling agent byproducts (e.g., ureas from carbodiimides), and any self-coupled side products can be challenging.[1]

To mitigate these challenges, careful selection of coupling reagents, reaction conditions, and order of reagent addition is crucial. Pre-activation of the carboxylic acid before the addition of the amine partner is a highly recommended strategy to minimize self-polymerization.[1]

Comparative Data of Common Coupling Reagents

The choice of coupling reagent is critical for a successful amidation. Below is a summary of commonly used reagents with their typical performance in the context of forming amides with substrates similar to 3-Amino-4-bromobenzoic acid.

Coupling Reagent	Additive	Base	Solvent	Typical Reaction Time (h)	Typical Yield (%)	Key Characteristics
HATU	None	DIPEA	DMF	1 - 4	>90	Highly efficient and fast-acting, especially for challenging or sterically hindered amines.[1][3] Minimizes side reactions.[4]
EDC	HOBt	DIPEA	DMF/DCM	12 - 24	~85	Cost-effective and widely used.[3][5] The HOBt additive helps to suppress racemization and side reactions.[6] The urea byproduct is water-soluble, which can simplify workup.[3][7]
Acyl Chloride	None	TEA/Pyridine	DCM/THF	1 - 4	Variable	Highly reactive intermediate. Requires prior conversion of the carboxylic acid using reagents like SOCl₂ or oxalyl chloride.[5] Can be sensitive to other functional groups.

Data is synthesized from typical results for similar substrates and may vary based on the specific amine partner and reaction conditions.[3]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the amide coupling of 3-Amino-4-bromobenzoic acid with a generic primary or secondary amine.

Protocol 1: Amide Coupling using HATU

This protocol is recommended for its high efficiency and speed, particularly when working with less reactive or sterically demanding amines.[1][3]

Materials:

• 3-Amino-4-bromobenzoic acid

• Amine of interest (Primary or Secondary)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 3-Amino-4-bromobenzoic acid (1.0 eq).

• Dissolve the acid in anhydrous DMF (approx. 0.1-0.2 M concentration).

• Add DIPEA (2.5 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add HATU (1.1 eq) to the solution and stir the mixture at 0 °C for 15-30 minutes. This "pre-activation" step is crucial to form the activated ester and minimize self-polymerization.[1]

• Slowly add the amine partner (1.1 eq) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.[1][8]

• Upon completion, quench the reaction by pouring the mixture into water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to yield the desired amide.[5][9]

Protocol 2: Amide Coupling using EDC/HOBt

This protocol provides a robust and cost-effective method for amide bond formation.[3][5]

Materials:

• 3-Amino-4-bromobenzoic acid

• Amine of interest (e.g., Benzylamine)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a dry round-bottom flask, dissolve 3-Amino-4-bromobenzoic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF.[5]

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid.[5]

• Add the amine (1.1 eq) to the mixture, followed by the addition of DIPEA (2.0 eq).[5]

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC for the disappearance of the starting acid.[5]

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3x).[5]

• Combine the organic extracts and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[5]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[5]

• Purify the crude product by column chromatography or recrystallization to afford the pure amide.[5]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the amide bond formation with 3-Amino-4-bromobenzoic acid using a coupling reagent.

General workflow for amide bond formation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Large-Scale Synthesis of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the large-scale synthesis of 3-Amino-4-bromobenzoic acid, a valuable intermediate in the pharmaceutical and chemical industries. The primary synthetic route detailed is the reduction of 4-Bromo-3-nitrobenzoic acid, a method amenable to industrial-scale production due to its cost-effectiveness and operational simplicity.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-Amino-4-bromobenzoic acid is presented below.

Property	Value	Reference(s)
CAS Number	2840-29-1	[1][2]
Molecular Formula	C₇H₆BrNO₂	[1][2]
Molecular Weight	216.03 g/mol	[1][2]
Melting Point	226-230 °C
Appearance	Solid
Assay	≥97%

Synthetic Protocol: Reduction of 4-Bromo-3-nitrobenzoic Acid with Iron Powder

This protocol outlines the reduction of the nitro group of 4-Bromo-3-nitrobenzoic acid using iron powder in an acidic medium. This method is a classic and industrially relevant approach known as the Béchamp reduction.

Materials and Reagents

• 4-Bromo-3-nitrobenzoic acid

• Iron powder (fine grade)

• Ethanol

• Water

• Hydrochloric acid (concentrated)

• Sodium hydroxide solution (e.g., 6N)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Celite

Experimental Procedure

• Reaction Setup: In a suitably sized reaction vessel equipped with a mechanical stirrer, reflux condenser, and a temperature probe, a solution of 4-Bromo-3-nitrobenzoic acid (1.0 eq) is prepared in a mixture of ethanol and water (e.g., a 4:1 ratio).

• Addition of Iron and Acid: To the stirred solution, iron powder (typically 3-5 eq) is added. The mixture is then carefully heated. A small amount of concentrated hydrochloric acid or acetic acid (e.g., 0.1 eq) is added to initiate the reaction. The addition of acid can cause an exothermic reaction, and the temperature should be monitored and controlled.

• Reaction Progress: The reaction mixture is heated to reflux (around 80-100°C) and maintained at this temperature for several hours (typically 2-4 hours). The progress of the reaction should be monitored by a suitable analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up and Isolation:

  • Upon completion, the reaction mixture is allowed to cool to room temperature.

  • The mixture is then filtered through a pad of Celite to remove the iron salts and excess iron powder. The filter cake is washed with ethanol to ensure complete recovery of the product.

  • The filtrate is concentrated under reduced pressure to remove the ethanol.

  • The resulting aqueous residue is diluted with water and basified to a pH of approximately 10 with a sodium hydroxide solution. This step is crucial to deprotonate the carboxylic acid and precipitate any remaining iron hydroxides.

  • The aqueous solution is then extracted with a suitable organic solvent, such as ethyl acetate, to remove any non-acidic impurities.

• Product Precipitation and Purification:

  • The aqueous layer is carefully acidified with hydrochloric acid to a pH of around 4-5. This will protonate the amino group and the carboxylate, causing the 3-Amino-4-bromobenzoic acid to precipitate out of the solution.

  • The precipitated solid is collected by filtration, washed with cold water to remove any inorganic salts, and then dried under vacuum.

  • For higher purity, the crude product can be recrystallized from an ethanol/water mixture.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of 3-Amino-4-bromobenzoic acid.

Parameter	Value	Notes
Starting Material	4-Bromo-3-nitrobenzoic acid	Commercially available or can be synthesized.
Key Reagents	Iron powder, Hydrochloric acid/Acetic acid	Cost-effective reagents suitable for large-scale use.
Solvent	Ethanol/Water	A common and relatively environmentally benign solvent system.
Reaction Temperature	80-100°C (Reflux)	Standard operating temperature for this type of reduction.
Reaction Time	2-4 hours	Dependent on scale and reaction monitoring.
Typical Yield	60-80%	Yields can be optimized by controlling reaction conditions.
Purity (after recrystallization)	>97%	Recrystallization is an effective purification method.

Experimental Workflow Diagram

References

• 1. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 2. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Application Notes: Protecting Group Strategies for 3-Amino-4-bromobenzoic Acid in Multi-Step Synthesis

Introduction

3-Amino-4-bromobenzoic acid is a valuable building block in medicinal chemistry and materials science, often utilized in the synthesis of complex molecular architectures. Its bifunctional nature, possessing both a nucleophilic amino group and an electrophilic carboxylic acid, necessitates a carefully planned protecting group strategy to achieve selective transformations at other positions of the molecule. This document provides detailed protocols and selection criteria for the protection of the amino and carboxylic acid functionalities, enabling researchers to navigate multi-step synthetic sequences effectively.

The choice of a protecting group is contingent upon its stability to subsequent reaction conditions and the ease of its removal. This note outlines strategies for the individual protection of each functional group and presents an orthogonal approach for the sequential deprotection of both groups.

Protection of the Amino Group

The amino group of 3-amino-4-bromobenzoic acid is susceptible to oxidation and can undergo undesired side reactions. Its protection as a carbamate is a common and effective strategy. The tert-butyloxycarbonyl (Boc) group is particularly advantageous due to its stability under a wide range of non-acidic conditions and its facile removal under mild acidic conditions.

Experimental Protocol: Boc Protection

Reaction: Protection of the 3-amino group using Di-tert-butyl dicarbonate (Boc)₂O.

Materials:

• 3-Amino-4-bromobenzoic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Brine

Procedure:

• In a round-bottom flask, dissolve 3-amino-4-bromobenzoic acid (1.0 eq) in a mixture of THF and water (2:1 ratio).

• Add sodium bicarbonate (2.5 eq) to the solution and stir until dissolved.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.2 eq) in THF.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the THF under reduced pressure.

• Cool the remaining aqueous solution to 0 °C and acidify to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo to yield the Boc-protected product.

Data Summary

Protecting Group	Reagents	Solvent	Reaction Time (h)	Typical Yield (%)	Deprotection Conditions
Boc	(Boc)₂O, NaHCO₃	THF/H₂O	12-16	90-98	TFA/DCM or 4M HCl in Dioxane
Cbz	Cbz-Cl, Na₂CO₃	Dioxane/H₂O	4-6	85-95	H₂, Pd/C

Workflow Diagram

The Versatility of 3-Amino-4-bromobenzoic Acid in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

3-Amino-4-bromobenzoic acid is a versatile building block in medicinal chemistry, offering a unique scaffold for the synthesis of a diverse range of bioactive molecules.[1] Its structure, featuring an aromatic ring substituted with amino, bromo, and carboxylic acid functionalities, provides multiple reactive sites for the construction of complex molecular architectures. This document provides detailed application notes, experimental protocols, and visualizations to guide researchers in leveraging this compound for the discovery and development of novel therapeutics, including anti-inflammatory agents, and inhibitors of key signaling pathways implicated in cancer and autoimmune diseases.

Application Notes

The strategic placement of the amino, bromo, and carboxylic acid groups on the phenyl ring makes 3-amino-4-bromobenzoic acid a valuable starting material for a variety of chemical transformations. The amino group can be readily acylated or used in coupling reactions, the carboxylic acid can be converted to esters or amides, and the bromine atom serves as a handle for cross-coupling reactions, such as the Suzuki coupling, to introduce further molecular diversity.[1][2] These features have been exploited to synthesize molecules targeting a range of biological processes.

Anti-inflammatory and Analgesic Agents: The core structure of 3-amino-4-bromobenzoic acid is a privileged scaffold for the development of anti-inflammatory and analgesic drugs.[1] A notable example is its use as a precursor in the synthesis of Amfenac, a potent non-steroidal anti-inflammatory drug (NSAID).[2]

Janus Kinase (JAK) Inhibitors: 3-Amino-4-bromobenzoic acid is a key starting material for the synthesis of selective covalent inhibitors of Janus Kinase 3 (JAK3).[3] The JAK-STAT signaling pathway is a critical regulator of immune responses, and its dysregulation is implicated in autoimmune diseases and cancer.[3] The unique presence of a cysteine residue (Cys909) in the ATP-binding site of JAK3 allows for the design of covalent inhibitors that can achieve high potency and selectivity.[3]

Bruton's Tyrosine Kinase (BTK) Inhibitors: While direct synthetic routes from 3-amino-4-bromobenzoic acid are not extensively documented in readily available literature, its structural motifs are relevant to the synthesis of BTK inhibitors. BTK is a key component of the B-cell receptor signaling pathway, making it an attractive target for B-cell malignancies and autoimmune diseases.[4] The anilinobenzoic acid core can serve as a foundational element in the design of novel BTK inhibitors.

Poly(ADP-ribose) Polymerase (PARP) Inhibitors: The benzamide moiety is a known pharmacophore in inhibitors of Poly(ADP-ribose) polymerase (PARP), a family of enzymes critical for DNA repair.[5] Derivatives of 3-amino-4-bromobenzoic acid, specifically 3-amino-4-bromobenzamide, are being investigated as potential PARP inhibitors for cancer therapy.[5]

Quantitative Data

The following table summarizes the biological activity of representative molecules synthesized using 3-amino-4-bromobenzoic acid as a key intermediate.

Compound/Target	Bioactivity (IC50)	Cell Line/Assay Conditions	Reference(s)
Amfenac / COX-1	1.2 µM	in vitro enzyme assay	[2]
Amfenac / COX-2	0.1 µM	in vitro enzyme assay	[2]
Covalent JAK3 Inhibitor (Representative)	Varies (nM to µM range)	Biochemical and cellular assays	[3]
BTK Inhibitor (Ibrutinib - for context)	0.5 nM	in vitro kinase assay	[6]
PARP-1 Inhibitor (Olaparib - for context)	5 nM	in vitro enzyme assay	[5]

Experimental Protocols

Synthesis of 3-Amino-4-bromobenzoic Acid

A common method for the synthesis of 3-amino-4-bromobenzoic acid involves the bromination of 3-aminobenzoic acid.

Materials:

• 3-Aminobenzoic acid

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Water

Procedure:

• Dissolve 3-aminobenzoic acid (1.0 eq) in DMF.

• Slowly add NBS (1.0 eq) to the solution at room temperature.

• Stir the reaction mixture for 12-18 hours.

• Pour the reaction mixture into water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry under vacuum to yield 3-amino-4-bromobenzoic acid.

Synthesis of Amfenac (2-amino-3-benzoylphenylacetic acid)

A proposed synthetic route to Amfenac starting from 3-amino-4-bromobenzoic acid.

Step 1: Esterification of 3-Amino-4-bromobenzoic acid

• Suspend 3-amino-4-bromobenzoic acid (1.0 eq) in methanol.

• Add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 4-6 hours.

• Cool the reaction and remove methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the methyl ester.

Step 2: Suzuki Coupling

• Combine the methyl ester from Step 1 (1.0 eq), a suitable vinyl boronic acid derivative (1.2 eq), a palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq), and a base (e.g., K2CO3, 2.0 eq) in a suitable solvent system (e.g., toluene/ethanol/water).

• Heat the mixture under an inert atmosphere until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Step 3: Subsequent transformations to 7-benzoyloxindole (multi-step, literature-dependent) This part of the synthesis involves several steps that are not detailed here but would typically involve modifications of the vinyl group and cyclization to form the oxindole core, followed by benzoylation.

Step 4: Ring Opening to Amfenac [2]

• Reflux a mixture of 7-benzoyloxindole (1.0 g) and 30 mL of 3N sodium hydroxide for 45 minutes.[2]

• Cool the reaction mixture and filter.[2]

• Neutralize the filtrate with glacial acetic acid to precipitate Amfenac.[2]

• Collect the precipitate by filtration, wash with water, and dry.[2]

General Protocol for the Synthesis of Covalent JAK3 Inhibitors

This protocol describes a general amide coupling procedure to attach a side chain containing an electrophilic "warhead" (e.g., an acrylamide) to the 3-amino-4-bromobenzoic acid scaffold.[3]

Materials:

• 3-Amino-4-bromobenzoic acid

• Amine containing the acrylamide moiety

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (Dimethylformamide)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 3-amino-4-bromobenzoic acid (1.0 eq) in DMF, add HATU (1.2 eq) and DIPEA (2.5 eq).[3]

• Stir the mixture at room temperature for 15 minutes.[3]

• Add the amine containing the acrylamide moiety (1.1 eq) to the reaction mixture.[3]

• Stir at room temperature for 12-16 hours.[3]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.[3]

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine.[3]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.[3]

• Purify the crude product by column chromatography on silica gel to obtain the desired covalent JAK3 inhibitor.[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows relevant to the bioactive molecules synthesized from 3-amino-4-bromobenzoic acid.

Caption: Synthetic workflow for bioactive molecules from 3-Amino-4-bromobenzoic acid.

Caption: Covalent inhibition of the JAK/STAT signaling pathway.

Caption: Inhibition of the B-Cell Receptor signaling pathway via BTK.

Caption: Inhibition of the PARP1-mediated DNA repair pathway.

References

• 1. Inhibitors of B-cell Receptor Signaling for patients with B-cell malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Detection and Signaling of DNA Damage by PARP-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Functional Aspects of PARP1 in DNA Repair and Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PARP1 - Wikipedia [en.wikipedia.org]
• 5. pascal-cofc.library.cofc.edu [pascal-cofc.library.cofc.edu]
• 6. The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Amino-4-bromobenzoic acid

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3-Amino-4-bromobenzoic acid for improved yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 3-Amino-4-bromobenzoic acid?

A1: The primary synthetic strategies for 3-Amino-4-bromobenzoic acid are:

• Route 1: Reduction of 4-Bromo-3-nitrobenzoic acid. This is often the preferred method due to its high yield and selectivity. The nitro group is reduced to an amine using reagents like tin(II) chloride or catalytic hydrogenation.[1]

• Route 2: Direct bromination of 3-Aminobenzoic acid. This method is more direct but can be challenging to control. The amino group is a strong activating group, which can lead to the formation of multiple brominated side products, such as 3-Amino-2,4,6-tribromobenzoic acid.[2] Careful control of reaction conditions is essential to favor mono-bromination at the 4-position.

• Route 3: Multi-step synthesis involving a Sandmeyer-type reaction. This approach could start from a precursor like 3-amino-4-nitrobenzoic acid, where the amino group is diazotized and then substituted with bromine.

Q2: Why is my yield of 3-Amino-4-bromobenzoic acid consistently low when using direct bromination?

A2: Low yields in the direct bromination of 3-aminobenzoic acid are typically due to a lack of selectivity. The strong activating nature of the amino group directs bromination to the ortho and para positions. This often results in a mixture of mono-, di-, and tri-brominated products, reducing the yield of the desired 3-Amino-4-bromobenzoic acid.[2][3]

Q3: What are the main impurities I should expect, and how can I detect them?

A3: The main impurities depend on the synthetic route:

• From direct bromination: Expect isomeric mono-brominated products (e.g., 3-amino-2-bromobenzoic acid, 3-amino-6-bromobenzoic acid) and over-brominated species (e.g., 3-amino-2,4-dibromobenzoic acid, 3-amino-4,6-dibromobenzoic acid).

• From reduction of 4-bromo-3-nitrobenzoic acid: The primary impurity is likely unreacted starting material.

• Detection: Thin-Layer Chromatography (TLC) is an effective initial method to assess the purity of your product. For more detailed analysis and identification of impurities, techniques like ¹H NMR spectroscopy and mass spectrometry are recommended.

Q4: Is it necessary to protect the amino group before bromination?

A4: While not always mandatory, protecting the amino group, for instance, through acetylation to form an acetanilide, is a common and effective strategy.[3] This reduces the activating effect of the amino group, thereby preventing over-bromination and leading to a cleaner reaction with a higher yield of the mono-brominated product. The protecting group can be removed in a subsequent hydrolysis step.

Troubleshooting Guides

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete Reaction: The reaction may not have gone to completion.	- Monitor the reaction progress using Thin Layer Chromatography (TLC).- Increase the reaction time if starting material is still present.- Ensure the quality and stoichiometry of your reagents.
Over-bromination (Direct Bromination Route): Formation of di- or tri-brominated byproducts.	- Perform the reaction at a lower temperature (e.g., 0-5°C) to improve selectivity.[3]- Use a less polar solvent to reduce the reactivity of the brominating agent.[3]- Consider protecting the amino group via acetylation before bromination.[3]
Product Loss During Workup: The product may not fully precipitate or is lost during extraction/filtration.	- Ensure complete precipitation by adding an anti-solvent or cooling the solution sufficiently.- Optimize the pH during extraction to ensure the product is in its least soluble form.- Wash the filtered product with a minimal amount of cold solvent to avoid redissolving it.
Presence of Multiple Spots on TLC	Formation of Side Products: Isomeric or over-brominated products have been formed.	- For the direct bromination route, adjust reaction conditions as described above to improve selectivity.- For the reduction route, ensure the complete conversion of the starting material.- Purify the crude product using column chromatography or recrystallization.[4]
Difficulty with Purification	Inappropriate Recrystallization Solvent: The chosen solvent may not be suitable for effective purification.	- Perform a solvent screen to find a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.- If the product is colored, consider adding activated charcoal during recrystallization to remove colored impurities.[4]
Crystals Do Not Form Upon Cooling: The solution may be too dilute or supersaturated.	- Reheat the solution to evaporate some of the solvent and increase the concentration.[4]- Scratch the inside of the flask with a glass rod or add a seed crystal to induce nucleation.[4]

Data Summary

The choice of synthetic route can significantly impact the yield and purity of 3-Amino-4-bromobenzoic acid. Below is a comparison of common methods.

Synthetic Route	Starting Material	Key Reagents	Reported Yield	Advantages	Disadvantages
Reduction	4-Bromo-3-nitrobenzoic acid	tin(II) chloride dihydrate, acetic acid, ethyl acetate	~86%[1]	High yield and selectivity.	Requires synthesis of the starting material.
Direct Bromination	3-Aminobenzoic acid	Bromine, Hydrochloric acid, Water	Variable (often low)	Fewer synthetic steps.	Prone to over-bromination and formation of isomers, leading to difficult purification.[2]

Experimental Protocols

Protocol 1: Synthesis via Reduction of 4-Bromo-3-nitrobenzoic acid

This protocol is adapted from a known procedure for the reduction of a nitro group in the presence of a bromo substituent.[1]

Materials:

• 4-Bromo-3-nitrobenzoic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethyl acetate

• Acetic acid

Procedure:

• In a round-bottom flask, dissolve 4-Bromo-3-nitrobenzoic acid in ethyl acetate and acetic acid.

• Add tin(II) chloride dihydrate to the solution. The molar ratio of the nitro compound to tin(II) chloride should be optimized, but a starting point is typically 1:3 or 1:4.

• Heat the reaction mixture to 70°C and stir.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate until the pH is neutral or slightly basic.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude 3-Amino-4-bromobenzoic acid.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Synthesis via Direct Bromination of 3-Aminobenzoic acid (with Caution)

This is a general procedure highlighting the challenges of selectivity.[2]

Materials:

• m-Aminobenzoic acid

• Concentrated hydrochloric acid

• Bromine

• Water

Procedure:

• In a three-necked flask equipped with a stirrer, add m-aminobenzoic acid, concentrated hydrochloric acid, and water.

• Cool the mixture in an ice bath.

• Slowly introduce bromine vapor into the reaction mixture while stirring vigorously.

• Maintain the temperature of the reaction mixture below 5°C throughout the addition of bromine.

• After the addition is complete, continue stirring for a specified time and monitor the reaction by TLC.

• Filter the resulting precipitate and wash thoroughly with cold water to remove excess bromine and acid.

• The crude product will likely be a mixture of isomers and over-brominated products. Purification by column chromatography is often necessary to isolate the desired 3-Amino-4-bromobenzoic acid.

Visualizations

Caption: Comparative workflow of the two main synthetic routes for 3-Amino-4-bromobenzoic acid.

Caption: Decision-making workflow for selecting a synthetic route.

References

• 1. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 3-Amino-4-bromobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 3-Amino-4-bromobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 3-Amino-4-bromobenzoic acid via direct bromination of 3-aminobenzoic acid?

A1: Due to the strong activating nature of the amino group on the aromatic ring, the most common byproducts are polybrominated species. In the case of 3-aminobenzoic acid, the amino group directs bromination to the ortho and para positions (positions 2, 4, and 6), while the carboxylic acid group has a meta-directing influence (positions 4 and 6). This dual influence makes polybromination a significant side reaction.[1] The primary polybrominated byproduct is typically 3-amino-4,6-dibromobenzoic acid . In some cases, tribrominated species can also be formed, such as 3-amino-2,4,6-tribromobenzoic acid .[2]

Other potential, though less common, byproducts can include:

• Decarboxylation products: Under harsh reaction conditions, the carboxylic acid group can be lost, leading to the formation of brominated anilines.[1]

• N-Acetylation products: If glacial acetic acid is used as a solvent, the amino group can be acetylated, which may then undergo bromination.[1]

Q2: How can I minimize the formation of polybrominated byproducts?

A2: The most effective strategy to achieve selective monobromination is to moderate the activating effect of the amino group. This can be achieved through several approaches:

• Protection of the amino group: Acetylation of the amino group to form an acetamido group is a reliable method.[1] The acetamido group is still an ortho, para-director but is less activating than the free amino group, allowing for more controlled bromination. The protecting group can be removed by hydrolysis in a subsequent step.

• Strict control of stoichiometry: Using a precise 1:1 molar ratio of the brominating agent to 3-aminobenzoic acid is crucial to avoid over-bromination.

• Slow addition of the brominating agent: Adding the brominating agent dropwise or in small portions at a low temperature helps to maintain a low concentration of the electrophile in the reaction mixture, favoring monobromination.

• Temperature control: Performing the reaction at a reduced temperature (e.g., 0-5 °C) can decrease the reaction rate and improve selectivity.

• Choice of solvent: Using a less polar solvent can sometimes reduce the reactivity of the brominating agent.[1]

Q3: How can I monitor the progress of the reaction and identify the formation of byproducts?

A3: Thin-Layer Chromatography (TLC) is a simple and effective technique for monitoring the reaction. By spotting the reaction mixture alongside the starting material, you can observe the consumption of the starting material and the formation of new products. The desired 3-Amino-4-bromobenzoic acid will have a different retention factor (Rf) than the starting material and the more polar polybrominated byproducts. For more detailed analysis and quantification, High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) is recommended.

Troubleshooting Guides

Issue 1: High Levels of Polybrominated Byproducts Detected

Possible Cause	Troubleshooting Steps
The amino group is too activating, leading to over-bromination.	1. Protect the amino group: Acetylate the starting 3-aminobenzoic acid with acetic anhydride before bromination. After bromination, the acetyl group can be removed by acid or base hydrolysis.[1] 2. Use a milder brominating agent: Consider using N-bromosuccinimide (NBS) instead of elemental bromine, as it can sometimes offer better selectivity.
Excess brominating agent was used.	1. Ensure accurate stoichiometry: Carefully calculate and use a 1:1 molar ratio of the brominating agent to the substrate. 2. Slow addition: Add the brominating agent portion-wise or as a dilute solution over an extended period.
Reaction temperature is too high.	1. Maintain low temperature: Conduct the reaction at 0-5 °C using an ice bath to control the reaction rate and improve selectivity for monobromination.

Issue 2: Low Yield of 3-Amino-4-bromobenzoic acid

Possible Cause	Troubleshooting Steps
Incomplete reaction.	1. Monitor reaction progress: Use TLC to ensure the starting material is fully consumed before workup. 2. Adjust reaction time/temperature: If the reaction is sluggish at low temperatures, a slight increase in temperature or a longer reaction time may be necessary. However, this should be done cautiously while monitoring for byproduct formation.
Product loss during workup.	1. Optimize extraction: Ensure the pH is adjusted correctly to precipitate the product during workup. 2. Minimize washes: Use minimal amounts of cold solvent to wash the filtered product to reduce losses due to solubility.
Side reactions other than polybromination.	1. Inert atmosphere: If oxidation is suspected, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Synthesis of 3-Amino-4-bromobenzoic acid via Reduction of 4-Bromo-3-nitrobenzoic acid

This method avoids the issue of polybromination associated with the direct bromination of 3-aminobenzoic acid.

Materials:

• 4-Bromo-3-nitrobenzoic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethyl acetate

• Acetic acid

Procedure:

• Dissolve 4-Bromo-3-nitrobenzoic acid in ethyl acetate and acetic acid.

• Add tin(II) chloride dihydrate to the solution.

• Heat the reaction mixture to 70 °C.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture and perform a standard aqueous workup to isolate the crude product.

• The crude product can be purified by recrystallization.

A reported yield for this method is 86%.[3]

Data Presentation

Table 1: Common Byproducts and their Identification

Byproduct Name	Chemical Structure	Molecular Weight ( g/mol )	Identification Methods
3-Amino-4,6-dibromobenzoic acid	C₇H₅Br₂NO₂	294.93	LC-MS, ¹H NMR
3-Amino-2,4,6-tribromobenzoic acid	C₇H₄Br₃NO₂	373.83	LC-MS, ¹H NMR

Visualizations

Caption: Logical workflow for the synthesis of 3-Amino-4-bromobenzoic acid.

Caption: Troubleshooting logic for minimizing polybrominated byproducts.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Crude 3-Amino-4-bromobenzoic Acid

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of crude 3-Amino-4-bromobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3-Amino-4-bromobenzoic acid?

A1: Depending on the synthetic route, common impurities may include:

• Over-brominated products: The most common by-product is 4-Amino-3,5-dibromobenzoic acid, which results from the further bromination of the desired product.[1]

• Unreacted starting materials: Residual 4-aminobenzoic acid may be present if the reaction has not gone to completion.[1]

• Isomeric impurities: Depending on the synthetic method, other isomers of aminobromobenzoic acid could be formed.

• Colored impurities: Oxidation by-products or other colored compounds can contaminate the final product.[1]

Q2: How can I monitor the progress of the purification?

A2: Thin-Layer Chromatography (TLC) is an effective and rapid technique to monitor the purification process. A suitable mobile phase, such as a mixture of hexane and ethyl acetate, can be used to separate the desired product from its impurities. The spots can be visualized under UV light.

Q3: Which purification technique is most suitable for my crude sample?

A3: The choice of purification technique depends on the nature and quantity of impurities present in your crude sample.

• Recrystallization: This is effective for removing small amounts of impurities when the desired compound is highly crystalline.[2]

• Acid-Base Extraction: This method is useful for separating acidic or basic impurities from the amphoteric 3-Amino-4-bromobenzoic acid.[2]

• Column Chromatography: This technique is ideal for separating mixtures with components of different polarities, such as removing less polar starting materials or more polar byproducts.[2]

Q4: My purified 3-Amino-4-bromobenzoic acid is still colored. What should I do?

A4: The presence of color indicates persistent impurities. You can try treating a solution of the crude product with activated charcoal before the final crystallization step. The charcoal can adsorb colored impurities. However, use it sparingly as it may also adsorb some of your desired product.[1]

Q5: What is a good solvent system for recrystallizing 3-Amino-4-bromobenzoic acid?

A5: A mixture of dichloromethane and methanol has been successfully used for the recrystallization of 3-Amino-4-bromobenzoic acid to obtain high-purity crystals.[3] Another commonly used solvent system is a mixture of ethanol and water.[1]

Troubleshooting Guides

Recrystallization

Problem	Possible Cause	Suggested Solution
No crystals form upon cooling.	The solution is too dilute (too much solvent was used).	Reheat the solution to evaporate some of the solvent and increase the concentration of the product. Then, allow it to cool again.[2][3]
The cooling process is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.[2]
Nucleation has not occurred in a supersaturated solution.	Try scratching the inside of the flask with a glass rod at the liquid's surface to create nucleation sites. Alternatively, add a seed crystal of pure 3-Amino-4-bromobenzoic acid if available.[2][3]
The product "oils out" instead of crystallizing.	The boiling point of the solvent may be too high, or the melting point of the product is lowered by a high concentration of impurities.	Consider a preliminary purification step like passing the crude material through a short plug of silica. Alternatively, select a solvent or solvent pair with a lower boiling point.
The solution is supersaturated.	Reheat the solution to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly.[4]
The recrystallized product has a low yield.	Too much solvent was used, keeping a significant amount of product dissolved.	Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[4]
Premature crystallization occurred during hot filtration.	Preheat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.
The recrystallized product is still impure.	The chosen solvent is not effective at separating the impurities.	Experiment with different solvent systems. A solvent pair (one in which the compound is soluble and one in which it is less soluble) can often provide better purification.
The cooling was too rapid, trapping impurities in the crystal lattice.	Allow for slow cooling to promote the formation of purer crystals.

Column Chromatography

Problem	Possible Cause	Suggested Solution
Poor separation of spots on TLC.	The solvent system is not optimal.	Systematically vary the polarity of the eluent. A common mobile phase for substituted benzoic acids is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[4]
The compound is not moving from the baseline on the TLC.	The eluent is not polar enough.	Gradually increase the proportion of the more polar solvent in your mobile phase.
All components are running with the solvent front on the TLC.	The eluent is too polar.	Increase the proportion of the less polar solvent in your mobile phase.
Poor separation on the column.	The column was not packed properly, leading to channeling.	Ensure the column is packed uniformly as a slurry and is not allowed to run dry.[4]
The column was overloaded with the crude material.	Use an appropriate amount of silica gel relative to the amount of crude product (typically a 30:1 to 100:1 ratio by weight).[4]
The initial band of the sample was too wide.	Dissolve the crude product in a minimal amount of the mobile phase or a more polar solvent and load it onto the column as a narrow band.[2]

Quantitative Data Summary

Purification Technique	Typical Yield (%)	Achievable Purity (%)	Advantages	Disadvantages
Precipitation & Washing	~70 (synthesis yield)[5]	Moderate	Simple and fast for initial isolation.	May not effectively remove all impurities.
Recrystallization	Variable	High	Can yield very pure crystalline product.	Yield can be low if not optimized; potential for product loss in the mother liquor.[2]
Column Chromatography	Variable	Very High	Excellent for separating complex mixtures and closely related impurities.[2]	More time-consuming, requires larger volumes of solvent, and is less suitable for large-scale purification.[2]
Acid-Base Extraction	High	Good	Effective for separating acidic and basic impurities.	May require back-extraction and can be labor-intensive.

Note: The yield and purity values are illustrative and can vary significantly based on the initial purity of the crude product and the specific experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization of 3-Amino-4-bromobenzoic Acid

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, methanol, water, dichloromethane, ethyl acetate) and solvent mixtures (e.g., ethanol/water, dichloromethane/methanol) to find a suitable system where the compound is soluble in the hot solvent and sparingly soluble in the cold solvent. A mixture of dichloromethane and methanol is a good starting point.[3]

• Dissolution: Place the crude 3-Amino-4-bromobenzoic acid in an Erlenmeyer flask. Add a minimal amount of the hot "good" solvent (e.g., dichloromethane) while stirring and heating gently until the solid is completely dissolved.[3]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal to the hot solution and swirl for a few minutes.

• Hot Filtration: If charcoal or other insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.[3]

• Crystallization: Add the "poor" solvent (e.g., methanol) dropwise to the hot solution until it becomes slightly cloudy. Reheat gently until the solution is clear again. Allow the flask to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[3]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a moderate temperature.

Protocol 2: Acid-Base Extraction for Purification

• Dissolution: Dissolve the crude 3-Amino-4-bromobenzoic acid in a suitable organic solvent like ethyl acetate.

• Wash with Acid: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid (e.g., 1 M HCl) to remove any basic impurities. The protonated basic impurities will move to the aqueous layer. Separate the layers.

• Extraction with Base: To the organic layer, add a dilute aqueous base (e.g., 1 M NaOH or NaHCO3) to deprotonate the carboxylic acid group of the 3-Amino-4-bromobenzoic acid, forming a water-soluble salt. Shake the funnel and allow the layers to separate. The desired compound will now be in the aqueous layer.

• Separation: Drain the aqueous layer containing the sodium salt of your product into a separate beaker.

• Reprecipitation: Cool the aqueous extract in an ice bath and slowly acidify it with a concentrated acid like HCl until the pH is around 3-4. The pure 3-Amino-4-bromobenzoic acid will precipitate out of the solution.[6][7]

• Isolation: Collect the precipitated solid by vacuum filtration, wash with a small amount of cold water, and dry thoroughly.

Visualizations

Caption: General workflow for the purification of crude 3-Amino-4-bromobenzoic acid.

Caption: Decision-making workflow for troubleshooting the purification process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Preventing self-polymerization of 3-Amino-4-bromobenzoic acid during amide coupling

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenge of self-polymerization of 3-Amino-4-bromobenzoic acid during amide coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is self-polymerization of 3-Amino-4-bromobenzoic acid?

A1: 3-Amino-4-bromobenzoic acid is a bifunctional molecule, meaning it contains two reactive functional groups: a nucleophilic amine (-NH₂) and an electrophilic carboxylic acid (-COOH). During amide coupling, the carboxylic acid of one molecule can be activated and subsequently react with the amine group of another 3-Amino-4-bromobenzoic acid molecule. This process can repeat, leading to the formation of a polyamide, which is an undesirable polymeric byproduct. This unwanted reaction is known as self-polymerization.[1]

Q2: Why is self-polymerization a significant issue during amide coupling?

A2: Self-polymerization is a significant side reaction because it consumes the starting material, leading to a lower yield of the desired amide product.[1][2] The resulting polymer is often insoluble and can complicate the purification process, making it difficult to isolate the target compound.

Q3: What are the primary strategies to prevent self-polymerization?

A3: The two main strategies to prevent self-polymerization are:

• Kinetic Control: This approach involves manipulating the reaction conditions to favor the desired intermolecular coupling over self-polymerization. Key techniques include the pre-activation of the carboxylic acid before the addition of the external amine, slow addition of the coupling partner, and maintaining a low reaction temperature.[2]

• Use of Protecting Groups: This is a chemical approach where either the amine or the carboxylic acid group of 3-Amino-4-bromobenzoic acid is temporarily blocked with a protecting group.[1] This ensures that only the unprotected functional group can react, thus preventing self-polymerization. The choice of protecting group is crucial and must be "orthogonal," meaning it can be removed under conditions that do not affect the newly formed amide bond or other functional groups in the molecule.

Troubleshooting Guide

Problem: I am observing a significant amount of insoluble precipitate in my reaction, and my desired product yield is low.

• Possible Cause: This is a strong indication of self-polymerization. The polyamide byproduct is often insoluble in common organic solvents.

• Troubleshooting Steps:

  • Confirm Polymer Formation: Characterize the precipitate if possible. A simple test is its insolubility in a range of solvents.

  • Optimize Reaction Conditions (Kinetic Control):

    • Pre-activation: Ensure the 3-Amino-4-bromobenzoic acid is fully pre-activated with the coupling reagent (e.g., HATU, EDC/HOBt) for 15-30 minutes at 0°C before adding your desired amine.[2][3]

    • Slow Addition: Add the desired amine dropwise to the reaction mixture to maintain its low concentration, which favors the desired reaction.[2]

    • Lower Temperature: Perform the reaction at a lower temperature (e.g., 0°C) to slow down the rate of all reactions, often giving the desired reaction a kinetic advantage.[2]

  • Implement a Protecting Group Strategy: If optimizing reaction conditions is insufficient, a protecting group strategy is the most robust solution.

    • If coupling with an external amine, protect the amine of 3-Amino-4-bromobenzoic acid (e.g., with a Boc group).

    • If coupling with an external carboxylic acid, protect the carboxylic acid of 3-Amino-4-bromobenzoic acid (e.g., as a methyl or ethyl ester).

Problem: My reaction is clean, but the yield of the desired product is still low.

• Possible Cause: Incomplete reaction, issues with reagents, or sub-optimal stoichiometry.

• Troubleshooting Steps:

  • Check Reagent Quality: Ensure all reagents, especially the coupling agents and anhydrous solvents, are fresh and of high quality.

  • Optimize Stoichiometry: A slight excess (1.1-1.2 equivalents) of the amine and coupling reagent relative to the carboxylic acid can improve yields.

  • Choice of Coupling Reagent: For challenging couplings, a more powerful coupling reagent like HATU might be more effective than EDC/HOBt.[3]

  • Reaction Time and Monitoring: Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time and to check for the consumption of starting materials.

Data Presentation

The choice of coupling reagent can significantly impact the yield and reaction time. The following table, adapted for 3-Amino-4-bromobenzoic acid based on data for a similar isomer, provides a comparison of common coupling reagents.

Coupling Reagent	Additive	Base	Solvent	Reaction Time (h)	Typical Yield (%)	Purity (%)	Notes
EDC	HOBt	DIPEA	DMF	12	~85	>95	A common and cost-effective choice. The urea byproduct is water-soluble, simplifying workup.[3]
HATU	None	DIPEA	DMF	2	~95	>98	Highly efficient and fast-acting, especially for challenging couplings. May be more expensive.[3]
T3P®	None	Pyridine	EtOAc	4	~92	>97	A versatile and safe reagent with a straightforward workup.

Experimental Protocols

Protocol 1: Amide Coupling via Amine Protection (Boc Protection)

This protocol is suitable when coupling 3-Amino-4-bromobenzoic acid with an external amine (R-NH₂).

Step 1a: Boc Protection of 3-Amino-4-bromobenzoic acid

• Reagents: 3-Amino-4-bromobenzoic acid, Di-tert-butyl dicarbonate (Boc)₂O, Triethylamine (TEA), Tetrahydrofuran (THF).

• Procedure:

  • Dissolve 3-Amino-4-bromobenzoic acid (1.0 eq) in THF.

  • Add TEA (1.5 eq) to the solution.

  • Add (Boc)₂O (1.1 eq) portion-wise to the stirred solution at room temperature.

  • Stir the reaction mixture for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Remove the THF under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with 1M HCl and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield N-Boc-3-amino-4-bromobenzoic acid.

Step 1b: Amide Coupling

• Reagents: N-Boc-3-amino-4-bromobenzoic acid, your amine of interest (R-NH₂), HATU, DIPEA, DMF.

• Procedure:

  • Dissolve N-Boc-3-amino-4-bromobenzoic acid (1.0 eq) in anhydrous DMF.

  • Add DIPEA (2.5 eq) and cool the mixture to 0°C.

  • Add HATU (1.1 eq) and stir for 15-30 minutes for pre-activation.[2]

  • Slowly add the amine (R-NH₂) (1.1 eq) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench with water and extract the product with ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify by column chromatography.

Step 1c: Boc Deprotection

• Reagents: Boc-protected amide, Trifluoroacetic acid (TFA), Dichloromethane (DCM).

• Procedure:

  • Dissolve the Boc-protected amide in DCM.

  • Add an excess of TFA (typically 20-50% v/v) at 0°C.

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

  • Remove the solvent and excess TFA under reduced pressure to yield the final amide product as a TFA salt.

Protocol 2: Amide Coupling via Carboxylic Acid Protection (Esterification)

This protocol is suitable when coupling 3-Amino-4-bromobenzoic acid with an external carboxylic acid (R-COOH).

Step 2a: Esterification of 3-Amino-4-bromobenzoic acid

• Reagents: 3-Amino-4-bromobenzoic acid, Methanol (or Ethanol), Concentrated Sulfuric Acid (H₂SO₄).

• Procedure:

  • Suspend 3-Amino-4-bromobenzoic acid (1.0 eq) in methanol (10-15 mL per gram of acid).

  • Cool the suspension in an ice bath and slowly add concentrated H₂SO₄ (0.1-0.2 eq) dropwise.

  • Heat the mixture to reflux for 4-6 hours, monitoring by TLC.

  • Cool the reaction mixture and remove the methanol under reduced pressure.

  • Neutralize with a saturated NaHCO₃ solution until the pH is ~8.

  • Extract the methyl ester with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate to yield the methyl 3-amino-4-bromobenzoate.[4]

Step 2b: Amide Coupling

• Reagents: Methyl 3-amino-4-bromobenzoate, your carboxylic acid of interest (R-COOH), EDC, HOBt, DIPEA, DMF.

• Procedure:

  • Dissolve the carboxylic acid (R-COOH) (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF.

  • Stir for 15-20 minutes at room temperature for pre-activation.

  • Add methyl 3-amino-4-bromobenzoate (1.1 eq) followed by DIPEA (2.0 eq).

  • Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

  • Work up the reaction as described in Step 1b.

Step 2c: Ester Hydrolysis

• Reagents: Methyl ester amide, Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH), THF/Water.

• Procedure:

  • Dissolve the methyl ester amide in a mixture of THF and water (e.g., 3:1).

  • Add LiOH (1.5-2.0 eq) and stir at room temperature for 2-4 hours, monitoring by TLC.

  • Acidify the reaction mixture with 1M HCl to a pH of ~3-4.

  • Extract the final carboxylic acid product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

Mandatory Visualization

Below is a troubleshooting workflow to help decide on the best strategy to prevent the self-polymerization of 3-Amino-4-bromobenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Troubleshooting low reactivity in Suzuki coupling of 3-Amino-4-bromobenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the low reactivity of Suzuki coupling reactions involving 3-Amino-4-bromobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low yield in the Suzuki coupling of 3-Amino-4-bromobenzoic acid?

Low yields with this substrate can arise from several factors related to its unique functionalities. The presence of both an electron-donating amino group and an electron-withdrawing carboxylic acid group can complicate the reaction.[1] Key potential issues include:

• Catalyst Inhibition: The basic amino group can coordinate with the palladium catalyst, potentially deactivating it by blocking sites required for the catalytic cycle.[1]

• Substrate Solubility: Under the basic conditions necessary for the reaction, the carboxylic acid is deprotonated to a carboxylate salt. This salt may have poor solubility in common organic solvents, hindering the reaction rate.[1]

• Inadequate Base: The choice and amount of base are critical. An inappropriate base may fail to efficiently promote the crucial transmetalation step. For substrates with acidic protons like this one, a stronger or higher equivalent of a base might be necessary.[1]

• Side Reactions: Competing reactions such as protodeboronation of the boronic acid, homocoupling of starting materials, or dehalogenation of the aryl bromide can consume reagents and lower the yield of the desired product.[1][2]

Q2: How do the functional groups on 3-Amino-4-bromobenzoic acid interfere with the reaction?

Both the amino and carboxylic acid groups can interfere with the Suzuki coupling:

• Carboxylic Acid Group: Under basic conditions, the carboxylic acid becomes a carboxylate salt, which can reduce solubility in organic solvents.[1] This carboxylate could also potentially coordinate with the palladium center, affecting its catalytic activity. To mitigate this, careful selection of the solvent system and base is crucial. In some cases, protecting the carboxylic acid as an ester is a viable strategy.[1]

• Amino Group: While the electron-donating nature of the amino group activates the aromatic ring, its basicity can lead to coordination with the palladium catalyst. This can sometimes inhibit reactivity. The choice of ligand is important to modulate the palladium center's electronic properties and steric environment to prevent strong inhibition.[1] Protecting the amino group (e.g., as a Boc-carbamate) can also be an effective strategy to prevent this and suppress side reactions like dehalogenation.[2]

Q3: What are the most common side products to expect?

Common side products in Suzuki coupling reactions include:

• Homocoupling Products: Formation of biaryls from the coupling of two aryl bromides or two boronic acid molecules. This is often worsened by the presence of oxygen, so thorough degassing is crucial.[1]

• Protodeboronation: The boronic acid is replaced by a hydrogen atom. This is more likely with electron-rich boronic acids and under prolonged heating. Using milder bases or more stable boronic esters (like pinacol esters) can help.[1]

• Dehalogenation: The bromo group is replaced by a hydrogen atom. This can be caused by impurities or side reactions with the solvent or base.[1][2] Using bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) can favor the desired reaction over dehalogenation.[2]

Q4: Can the choice of solvent affect the reaction outcome?

Yes, the solvent system is critical. Dipolar aprotic solvents like DMF are often used because they can dissolve a wide range of organic compounds and inorganic salts.[3] For Suzuki reactions, a mixture of an organic solvent (like dioxane or THF) and water is common.[2][4] The water is necessary to dissolve the inorganic base. However, the ratio must be optimized; too much water can lead to poor solubility of the organic starting materials.[5] The use of polar solvents can also influence selectivity in some cases.[6][7][8]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
1. Low or No Conversion	1. Inactive Catalyst	• Use a fresh batch of palladium catalyst. Pd(0) catalysts can be sensitive to air and moisture.[1] • Consider using a more air-stable pre-catalyst.[1] • Ensure the ligand is not oxidized; use fresh ligand.[1]
2. Suboptimal Reaction Conditions	• Increase the temperature in 10°C increments; many Suzuki couplings require heating (80-110°C).[1][2] • Screen different solvents or solvent/water ratios to improve solubility.[3][5]
3. Inappropriate Base	• The base is crucial for activating the boronic acid.[1] • Screen different bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[1] The strength and solubility of the base are important factors.[1][5]
2. Significant Side Products	1. Homocoupling of Boronic Acid	• This is often caused by the presence of oxygen. Improve the degassing procedure (e.g., freeze-pump-thaw cycles or bubbling with argon).[1]
2. Dehalogenation	• Protect the amino group.[2] • Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos).[2] • Employ a milder base like K₂CO₃ or K₃PO₄.[2]
3. Protodeboronation	• Use a milder base or a lower reaction temperature.[1] • Consider using a more stable boronic ester (e.g., a pinacol ester) instead of the boronic acid.[1]
3. Inconsistent Results	1. Reagent Purity	• Use high-purity starting materials and anhydrous solvents.[1][2]
2. Water Content	• For Suzuki couplings, a small, controlled amount of water is often necessary, so consistency is key.[2]
3. Inefficient Stirring	• Ensure vigorous stirring, especially in heterogeneous mixtures, to facilitate interaction between phases.[4]

Data Presentation: Reaction Conditions for Similar Substrates

The following table summarizes typical reaction conditions for Suzuki-Miyaura coupling reactions of substrates analogous to 3-Amino-4-bromobenzoic acid, providing a starting point for optimization.[9]

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	-	K₃PO₄	1,4-Dioxane	100	12	~85
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95
PdCl₂(dppf)	-	Cs₂CO₃	THF/H₂O	80	12	95
NiCl₂(PCy₃)₂	-	K₃PO₄	2-Me-THF	100	18	Varies

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol is a general starting point and may require optimization for 3-Amino-4-bromobenzoic acid.[4][9]

Materials:

• 3-Amino-4-bromobenzoic acid (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)

• Degassed Solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried reaction vessel (e.g., a Schlenk flask), add 3-Amino-4-bromobenzoic acid, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times to remove oxygen.

• Solvent and Catalyst Addition: Add the degassed solvent mixture via syringe. Purge the resulting solution with the inert gas for 15-20 minutes. Then, add the palladium catalyst to the reaction mixture under a positive pressure of the inert gas.

• Reaction: Heat the mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.[1][10] A mini-workup of an aliquot (dilute with ethyl acetate, wash with water) may be necessary before TLC analysis to remove salts.[10]

• Workup: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.[1]

Visualizations

Suzuki Coupling Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[11]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Reactivity

This workflow provides a logical sequence of steps to diagnose and resolve low yields in the Suzuki coupling of 3-Amino-4-bromobenzoic acid.

Caption: A logical workflow for troubleshooting low yields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. aidic.it [aidic.it]
• 6. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. [sonar.rero.ch]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Analysis of 3-Amino-4-bromobenzoic Acid by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the identification of impurities in 3-Amino-4-bromobenzoic acid via High-Performance Liquid Chromatography (HPLC). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities in 3-Amino-4-bromobenzoic acid?

A1: Impurities in 3-Amino-4-bromobenzoic acid can originate from the synthetic route and degradation. Common impurities may include starting materials, by-products of the bromination reaction, and other isomeric forms.

Q2: Why am I seeing peak tailing for the main 3-Amino-4-bromobenzoic acid peak?

A2: Peak tailing is a common issue when analyzing aromatic amines and carboxylic acids.[1][2] It is often caused by secondary interactions between the analyte and the stationary phase, particularly with residual silanol groups on silica-based columns.[2] Other potential causes include column overload, a mismatch between the sample solvent and the mobile phase, or issues with the mobile phase pH.[2]

Q3: My peaks are splitting. What could be the cause?

A3: Peak splitting can indicate a few problems. It may be due to the co-elution of two or more compounds. Other causes can include a partially blocked frit, a void in the column packing, or injecting the sample in a solvent that is much stronger than the mobile phase.[3]

Q4: How can I improve the separation between 3-Amino-4-bromobenzoic acid and its impurities?

A4: To improve separation, you can try adjusting the mobile phase composition, such as the organic solvent ratio or the pH.[4] A shallower gradient during the elution can also enhance resolution.[4] Employing a mixed-mode HPLC column that utilizes both reversed-phase and ion-exchange mechanisms can be effective for separating isomers and other closely related compounds.[5]

Q5: What is a good starting point for an HPLC method for this analysis?

A5: A good starting point for analyzing 3-Amino-4-bromobenzoic acid is a reversed-phase method. A C18 column is a common choice, with a mobile phase consisting of a gradient of acetonitrile and water, with an acid modifier like 0.1% formic acid or phosphoric acid to improve peak shape.[4]

Troubleshooting Guides

Issue 1: Peak Tailing

This guide provides a step-by-step approach to diagnosing and resolving peak tailing for 3-Amino-4-bromobenzoic acid.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing in HPLC analysis.

Experimental Protocol: Adjusting Mobile Phase pH

• Determine pKa: The pKa values for the amino and carboxylic acid groups of 3-Amino-4-bromobenzoic acid are critical. The mobile phase pH should be adjusted to be at least 2 pH units away from the pKa of the functional group of interest to ensure the analyte is in a single ionic state.

• Preparation: Prepare the mobile phase using high-purity solvents and additives (e.g., formic acid, phosphoric acid).

• pH Adjustment: Use a calibrated pH meter to adjust the pH of the aqueous portion of the mobile phase.

• Filtration and Degassing: Filter the mobile phase through a 0.22 µm or 0.45 µm filter and degas it before use to prevent blockages and baseline noise.[2]

Issue 2: Poor Resolution/Co-elution of Impurities

This guide addresses issues with inadequate separation of the main peak from its impurities.

Troubleshooting Workflow for Poor Resolution

Caption: A systematic approach to improving peak resolution in HPLC.

Experimental Protocol: HPLC Method for Impurity Profiling

This protocol provides a starting point for the analysis of 3-Amino-4-bromobenzoic acid and its impurities.

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)[4]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with a low percentage of B, and gradually increase. A shallow gradient is recommended for better resolution.
Flow Rate	1.0 mL/min[4]
Detection	UV at 254 nm[4]
Injection Volume	10 µL
Column Temperature	30 °C

Sample Preparation:

• Accurately weigh and dissolve the 3-Amino-4-bromobenzoic acid sample in a suitable solvent. A good starting point is to dissolve the sample in the initial mobile phase composition.

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

Data Presentation

Table 1: Potential Impurities of 3-Amino-4-bromobenzoic Acid and Their Likely Origin

Impurity	Chemical Name	Likely Origin
Starting Material	3-Aminobenzoic acid	Incomplete reaction
Isomeric Impurity	4-Amino-3-bromobenzoic acid	Non-selective bromination
Over-brominated	3-Amino-4,6-dibromobenzoic acid	Excess brominating agent
By-product	Varies depending on the synthetic route	Side reactions

Table 2: Summary of Common HPLC Troubleshooting Scenarios

Observed Problem	Potential Cause(s)	Recommended Action(s)
Peak Tailing	Secondary silanol interactions, column overload, mobile phase pH near pKa.[2]	Adjust mobile phase pH, reduce sample concentration, use a column with end-capping.[2]
Peak Fronting	Column overload, sample solvent stronger than mobile phase.	Dilute the sample, dissolve the sample in the mobile phase.
Peak Splitting	Co-eluting peaks, column void, partially blocked frit.[3]	Optimize separation method, replace the column, check for blockages.[3]
Broad Peaks	High dead volume, column contamination, slow gradient.	Use shorter tubing, clean the column, optimize the gradient.
Baseline Noise	Air bubbles in the system, contaminated mobile phase, detector issues.	Degas mobile phase, use high-purity solvents, clean detector cell.
Ghost Peaks	Contamination from previous injections, impurities in the mobile phase.	Run blank gradients, use fresh mobile phase.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. helixchrom.com [helixchrom.com]

How to avoid the formation of di-brominated species in synthesis

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in achieving selective mono-bromination and avoiding the formation of di-brominated species in their synthetic protocols. This resource provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: I am consistently observing significant amounts of di-brominated product in my reaction. What are the primary factors I should investigate?

A1: The formation of di-brominated species is a common challenge, particularly with activated aromatic substrates. The key factors to control are:

• Stoichiometry: Ensure you are using a precise 1:1 or slightly less than stoichiometric amount of the brominating agent to your substrate. Excess brominating agent is a primary cause of over-bromination.[1]

• Reaction Temperature: High reaction temperatures increase the reaction rate and can lead to a loss of selectivity. Lowering the temperature can significantly favor mono-bromination.[2][3]

• Rate of Addition: Add the brominating agent slowly and in a controlled manner (e.g., dropwise) to maintain a low concentration of the electrophile in the reaction mixture at any given time. This is especially critical for exothermic reactions.[1]

• Choice of Brominating Agent: Highly reactive agents like molecular bromine (Br₂) are more prone to causing di-bromination. Consider using a milder reagent.[3]

Q2: Which brominating agents are recommended for improving mono-bromination selectivity?

A2: For enhanced selectivity, switching to a milder brominating agent is a highly effective strategy. N-bromosuccinimide (NBS) is a widely used and safer alternative to liquid bromine for various bromination reactions.[2][3] Other selective reagents include:

• Pyridine hydrobromide perbromide

• Tetraalkylammonium tribromides, which are reported to be highly para-selective for phenols.[3]

• In situ generation of bromine from sources like ammonium bromide with an oxidant (e.g., Oxone) can also offer better control.[4]

Q3: How does temperature control influence the selectivity of my bromination reaction?

A3: Temperature plays a critical role in controlling reaction rates. By lowering the temperature, you decrease the overall reactivity of the system, which allows for greater differentiation between the more reactive mono-brominated product and the starting material. For many electrophilic aromatic brominations, temperatures between 0°C and -78°C may be necessary to achieve high selectivity.[2]

Q4: Can the choice of solvent impact the formation of di-brominated byproducts?

A4: Yes, the solvent can influence the reactivity of the brominating agent and the overall selectivity. The polarity of the solvent can affect the stability of the intermediates and transition states. It is often beneficial to screen a variety of solvents to find the optimal conditions for your specific substrate. For instance, in some NBS brominations, dichloromethane has been found to provide excellent selectivity for the mono-bromo product.[1]

Q5: My substrate is highly activated and prone to polybromination. Are there any specific strategies for such cases?

A5: Highly activated systems, such as phenols and anilines, require careful control. In addition to the strategies mentioned above (stoichiometry, low temperature, mild reagents), consider the following:

• Use of a Protecting Group: Temporarily protecting the activating group can moderate its reactivity, allowing for selective mono-bromination. After the reaction, the protecting group can be removed.

• Catalyst Choice: The use of shape-selective catalysts like zeolites can promote bromination at a specific position (often para) and reduce the likelihood of further substitution.[5][6]

Troubleshooting Guide

If you are encountering issues with di-bromination, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for avoiding di-bromination.

Data on Reaction Conditions and Selectivity

The following tables summarize quantitative data from various studies on selective mono-bromination.

Table 1: Effect of Brominating Agent and Temperature on the Bromination of Toluene

Brominating Agent	Catalyst	Temperature (°C)	Solvent	Mono-bromo Yield (%)	Para:Ortho Ratio
Br₂	FeBr₃	25	None	High	~1:2
Br₂	Zeolite HY	25	Dichloromethane	>95	98:2
NBS	Silica Gel	25	CCl₄	High	High para-selectivity[3]
NBS	HBF₄	-30 to RT	Acetonitrile	Good	Varies with substrate

Table 2: Comparison of Conditions for α-Bromination of Acetophenone

Brominating Agent	Catalyst/Solvent	Temperature (°C)	Mono-bromo Yield (%)	Di-bromo Formation
Pyridine hydrobromide perbromide	Acetic Acid	90	Good	Minimal with 1.1 eq.[1]
Br₂	Methanol/HCl	0-5	Good	Low
NBS	Dichloromethane (Microwave)	-	Excellent	Low[1]

Mechanism: Mono- vs. Di-bromination

The initial bromination of an aromatic ring introduces an electron-withdrawing bromine atom, which deactivates the ring towards further electrophilic substitution. However, if the substrate has a strong activating group (e.g., -OH, -NH₂), the mono-brominated product can still be reactive enough to undergo a second bromination. The key to selectivity is to exploit the difference in reactivity between the starting material and the mono-brominated product.

Caption: Competing pathways for mono- and di-bromination.

Experimental Protocols

Protocol 1: Selective Mono-bromination of an Activated Phenol using NBS

This protocol is adapted for substrates that are highly susceptible to over-bromination.

Workflow Diagram:

Caption: Workflow for selective mono-bromination of an activated phenol.

Materials:

• Activated Phenol (1.0 eq)

• N-bromosuccinimide (NBS) (1.0 eq)[2]

• Acetonitrile (solvent)

• Dry ice/acetone bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve the activated phenol in acetonitrile.

• Cool the solution to -30 °C using a dry ice/acetone bath.[2]

• Slowly add N-bromosuccinimide (1.0 equivalent) to the cooled solution in portions over 30 minutes, ensuring the temperature does not rise significantly.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Perform a standard aqueous workup (e.g., extraction with ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the mono-brominated product.

Protocol 2: α-Bromination of an Acetophenone Derivative

This protocol is designed for the selective mono-bromination at the α-position of a ketone.

Materials:

• Substituted Acetophenone (1.0 eq)

• Pyridine hydrobromide perbromide (1.1 eq)[1]

• Glacial Acetic Acid (solvent)

Procedure:

• Dissolve the substituted acetophenone in glacial acetic acid in a round-bottom flask.[1]

• Add pyridine hydrobromide perbromide (1.1 equivalents).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and monitor the reaction progress by TLC.[1]

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice water to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry to obtain the crude α-bromoacetophenone derivative.

• Recrystallization from a suitable solvent can be performed for further purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 5. EP0866046A1 - Catalytic process for selective aromatic bromination - Google Patents [patents.google.com]
• 6. Highly efficient and selective electrophilic and free radical catalytic bromination reactions of simple aromatic compounds in the presence of reusable zeolites - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Challenges in the regioselective synthesis of 3-Amino-4-bromobenzoic acid derivatives

Technical Support Center: Synthesis of 3-Amino-4-bromobenzoic Acid Derivatives

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions regarding the regioselective synthesis of 3-amino-4-bromobenzoic acid and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What makes the regioselective synthesis of 3-amino-4-bromobenzoic acid so challenging?

A1: The primary challenge lies in controlling the position of bromination on the 3-aminobenzoic acid starting material. The benzene ring has two directing groups with conflicting influences:

• Amino Group (-NH₂): A powerful activating group that directs incoming electrophiles (like bromine) to the positions ortho and para to it (positions 2, 4, and 6).

• Carboxylic Acid Group (-COOH): A deactivating group that directs incoming electrophiles to the meta position (positions 4 and 6).

This overlap in directing effects, particularly at positions 4 and 6, can lead to the formation of a mixture of monobrominated isomers (e.g., 3-amino-2-bromobenzoic acid, 3-amino-4-bromobenzoic acid, and 3-amino-6-bromobenzoic acid), as well as polybrominated byproducts.[1] Achieving high selectivity for the desired 4-bromo isomer requires careful strategy and control of reaction conditions.

Q2: What is the most effective strategy to ensure bromination occurs at the desired 4-position?

A2: The most reliable and widely used strategy is to temporarily "protect" the highly activating amino group as an acetamide (-NHCOCH₃).[1] This N-acetylation serves two crucial purposes:

• Reduces Activating Influence: The acetyl group is electron-withdrawing, which significantly dampens the activating strength of the amino group. This helps prevent unwanted side reactions like polybromination.

• Provides Steric Hindrance: The bulkier acetamido group sterically hinders the ortho positions (2 and 6), making the para position (position 4) the most favorable site for electrophilic attack by bromine.

After the bromination step, the acetyl group is easily removed through acid or base-catalyzed hydrolysis to regenerate the amino group, yielding the final product.[1]

Q3: What are the common starting materials for this synthesis?

A3: The most common and direct starting material is 3-aminobenzoic acid . An alternative, though less direct, route involves starting with 4-bromo-3-nitrobenzoic acid and subsequently reducing the nitro group to an amino group.[2] The former approach, involving protection-bromination-deprotection of 3-aminobenzoic acid, is generally preferred for its control over regioselectivity.

Troubleshooting Guide

Problem 1: My reaction yields a mixture of isomers, with low selectivity for 3-amino-4-bromobenzoic acid.

Possible Cause	Recommended Solution
Direct bromination without protection: The unprotected amino group is too activating, leading to poor regioselectivity.[1]	Implement a protection-bromination-deprotection strategy. Convert the amino group to an acetamide before bromination to direct the reaction to the 4-position.[1]
Incorrect brominating agent: Some agents may be too reactive for this substrate.	Use a milder brominating agent like N-Bromosuccinimide (NBS) or a controlled amount of bromine in a suitable solvent like glacial acetic acid.
High reaction temperature: Higher temperatures can reduce selectivity and favor the formation of thermodynamically stable, but undesired, isomers.	Perform the bromination step at a lower temperature. Cooling the reaction mixture in an ice bath (0-5°C) is a common practice to enhance selectivity.[3]

Problem 2: The yield of my final product is consistently low.

Possible Cause	Recommended Solution
Incomplete acetylation: If the initial protection step is not complete, the remaining unprotected 3-aminobenzoic acid will lead to side products during bromination.	Ensure the acetylation reaction goes to completion. This can be achieved by gently heating the mixture of 3-aminobenzoic acid and acetic anhydride or extending the reaction time. Monitor progress using Thin Layer Chromatography (TLC).[1]
Product loss during workup/purification: The product may have some solubility in the wash solvents, or material may be lost during recrystallization.	Minimize the volume of cold water used for washing the precipitated product. For recrystallization, carefully select a solvent system (e.g., ethanol/water) and allow for slow cooling to maximize crystal formation.
Incomplete hydrolysis (deprotection): The final deprotection step may not have gone to completion, leaving acetylated product.	Ensure complete hydrolysis by refluxing with a sufficiently concentrated acid (e.g., HCl) or base (e.g., NaOH) for an adequate duration.[1] Monitor the reaction by TLC until the starting material (3-acetylamino-4-bromobenzoic acid) is fully consumed.

Problem 3: I am observing significant amounts of di- and tri-brominated byproducts.

Possible Cause	Recommended Solution
Excess brominating agent: Using more than one molar equivalent of the brominating agent will lead to polybromination.[1]	Carefully control the stoichiometry. Use a precise 1:1 molar ratio of the substrate (3-acetylaminobenzoic acid) to the brominating agent.[3]
Method of addition: Adding the brominating agent too quickly creates localized areas of high concentration, promoting multiple substitutions.	Add the brominating agent (e.g., a solution of bromine in acetic acid) dropwise or portion-wise to the cooled, stirring reaction mixture.[1][3] This maintains a low concentration of the electrophile throughout the reaction.
Highly polar solvent: Polar solvents can enhance the reactivity of the brominating agent.	Consider using a less polar solvent system if polybromination remains a persistent issue, although glacial acetic acid is standard and generally effective when other conditions are controlled.[1]

Data Presentation

The choice of brominating agent and reaction conditions significantly impacts the outcome. The following table summarizes typical conditions for the key bromination step.

Table 1: Comparison of Conditions for the Bromination of N-Acetyl-Aminobenzoic Acid Derivatives

Parameter	Method A: Bromine in Acetic Acid	Method B: N-Bromosuccinimide (NBS)
Starting Material	N-Acetyl-aminobenzoic acid	N-Acetyl-aminobenzoic acid
Brominating Agent	Bromine (Br₂)	N-Bromosuccinimide (NBS)
Solvent	Glacial Acetic Acid	Dimethylformamide (DMF)
Temperature	0–10 °C	0 °C to Room Temperature
Reaction Time	1–3 hours	12–18 hours
Typical Yield	~70-85% (after hydrolysis)	~70% (after hydrolysis)[4][5]

| Key Advantage | Cost-effective, common reagents. | Milder, more selective, and easier to handle than liquid bromine.[6] |

Experimental Protocols

A reliable three-step synthesis starting from 3-aminobenzoic acid is detailed below.

Step 1: Acetylation (Protection) of 3-Aminobenzoic Acid

• In a fume hood, suspend 3-aminobenzoic acid in glacial acetic acid in a round-bottom flask.

• With stirring, slowly add one equivalent of acetic anhydride. The reaction can be mildly exothermic.

• After the initial reaction subsides, gently heat the mixture (e.g., using a water bath) for 30-60 minutes to ensure the reaction proceeds to completion.

• Pour the warm reaction mixture into a beaker of ice-cold water to precipitate the product, N-acetyl-3-aminobenzoic acid.

• Collect the white solid by vacuum filtration, wash thoroughly with cold water, and dry completely.

Step 2: Regioselective Bromination of N-Acetyl-3-aminobenzoic Acid

• Dissolve the dried N-acetyl-3-aminobenzoic acid in glacial acetic acid in a three-necked flask equipped with a dropping funnel and a magnetic stirrer.

• Cool the solution in an ice bath to 0-5 °C.

• Prepare a solution of one molar equivalent of bromine in a small amount of glacial acetic acid.

• Add the bromine solution dropwise to the cooled, stirring substrate solution over 30-60 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the mixture to stir in the ice bath for another hour, then let it warm to room temperature and stir for an additional 1-2 hours.

• Pour the reaction mixture into cold water to precipitate the crude 3-acetylamino-4-bromobenzoic acid. A wash with a sodium bisulfite solution can be used to quench any excess bromine.

• Collect the product by vacuum filtration, wash with cold water, and dry.

Step 3: Hydrolysis (Deprotection) of 3-Acetylamino-4-bromobenzoic Acid

• Place the crude 3-acetylamino-4-bromobenzoic acid in a round-bottom flask.

• Add an aqueous solution of a strong acid (e.g., 6M HCl) or a strong base (e.g., 10% NaOH).

• Heat the mixture to reflux and maintain reflux for 1-2 hours, or until TLC analysis shows the complete disappearance of the starting material.[1][7]

• Cool the reaction mixture.

• If acid hydrolysis was used, carefully neutralize the solution with a base (e.g., NaOH solution) to the isoelectric point to precipitate the final product, 3-amino-4-bromobenzoic acid. If base hydrolysis was used, neutralize with an acid (e.g., HCl).

• Collect the solid product by vacuum filtration, wash with cold water, and dry. Recrystallization from an ethanol/water mixture can be performed for further purification.

Visualizations

Synthetic Workflow

The following diagram illustrates the recommended three-step synthetic pathway.

Recommended workflow for the regioselective synthesis.

Regioselectivity Challenges

This diagram shows the possible isomers formed from the direct bromination of 3-aminobenzoic acid, highlighting the challenge of controlling the reaction.

Products from uncontrolled direct bromination.

Troubleshooting Flowchart

Use this flowchart to diagnose and resolve common issues encountered during the synthesis.

A decision tree for troubleshooting common synthesis problems.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. jcsp.org.pk [jcsp.org.pk]

Technical Support Center: Monitoring 3-Amino-4-bromobenzoic Acid Reactions by TLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for monitoring the progress of reactions involving 3-Amino-4-bromobenzoic acid using Thin-Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is the best way to visualize 3-Amino-4-bromobenzoic acid and its reaction products on a TLC plate?

A1: Due to its aromatic structure, the most common and non-destructive method for visualizing 3-Amino-4-bromobenzoic acid and many of its derivatives is by using a UV lamp at 254 nm.[1][2][3] Compounds that absorb UV light will appear as dark spots on a fluorescent green background.[1][2] For further confirmation or if UV visualization is weak, exposing the plate to iodine vapor is a good secondary method, which typically forms yellow-brown spots with organic compounds.[1][2][4] Since the starting material has a primary amine, a ninhydrin stain can also be used, which will react to form a colored spot (usually purple).[5][6]

Q2: My spots are streaking on the TLC plate. What is the cause and how can I fix it?

A2: Streaking of 3-Amino-4-bromobenzoic acid or its products is a common issue and can be caused by several factors:

• Sample Overloading: Applying too much sample to the TLC plate is a frequent cause of streaking.[5][7] Try diluting your sample before spotting it.

• Compound's Acidity/Basicity: 3-Amino-4-bromobenzoic acid is amphoteric (contains both an acidic carboxylic acid group and a basic amino group). These functional groups can interact strongly with the silica gel stationary phase, leading to streaking. To mitigate this, you can add a small amount of acetic acid (for the carboxylic acid function) or triethylamine/ammonia (for the amino function) to your mobile phase.[5] For carboxylic acids specifically, a common mobile phase additive is acetic acid.[8]

• Inappropriate Solvent System: The polarity of your solvent system might be unsuitable.[7] Experiment with different solvent ratios or entirely new solvent systems.

Q3: I don't see any spots on my TLC plate after development. What should I do?

A3: There are several potential reasons for not seeing any spots:

• Sample is too dilute: The concentration of your compound might be too low to be detected.[5][9] Try concentrating your sample or spotting it multiple times in the same location, ensuring the solvent dries completely between applications.[5][7][9]

• Incorrect Visualization Method: While UV is generally effective for aromatic compounds, some derivatives may not be UV-active.[3] Try alternative visualization methods like iodine vapor or a potassium permanganate stain.[1][9]

• Compound Evaporation: If your compound is volatile, it may have evaporated from the plate.[5][9]

• Solvent Level in Chamber: Ensure the solvent level in the developing chamber is below the baseline where you spotted your samples. If the baseline is submerged, your sample will dissolve into the solvent pool instead of eluting up the plate.[7]

Q4: The Rf values of my starting material and product are very similar. How can I improve the separation?

A4: Poor separation is a common challenge. To improve it:

• Change the Mobile Phase Polarity: If the spots are too high on the plate (high Rf), your mobile phase is too polar. If they are too low (low Rf), it's not polar enough.[5] Adjust the ratio of your solvents to fine-tune the polarity.

• Try a Different Solvent System: Sometimes, simply adjusting the polarity isn't enough. Using a different combination of solvents can alter the selectivity of the separation.[5]

• Use a Co-spot: To confirm if two spots are indeed different compounds, a co-spot is essential. This involves spotting the starting material and the reaction mixture in the same lane. If they are different compounds, you should see two distinct spots in the co-spot lane.[10][11]

Troubleshooting Guide

This guide addresses specific issues you may encounter while monitoring your 3-Amino-4-bromobenzoic acid reactions with TLC.

Problem	Potential Cause(s)	Recommended Solution(s)
Streaking Spots	1. Sample is overloaded. 2. The compound is highly polar, acidic, or basic. 3. The mobile phase is inappropriate.	1. Dilute the sample before spotting.[5] 2. Add a small amount of acetic acid (0.1-2%) to the mobile phase to suppress the ionization of the carboxylic acid. Alternatively, for basic compounds, add a small amount of triethylamine or ammonia.[5] 3. Experiment with different solvent systems of varying polarities.
No Visible Spots	1. The sample is too dilute. 2. The compound is not UV-active. 3. The solvent level in the chamber was above the spotting line. 4. The compound is volatile.	1. Concentrate the sample or apply it multiple times in the same spot, allowing it to dry between applications.[5][7][9] 2. Use alternative visualization techniques such as an iodine chamber, potassium permanganate stain, or ninhydrin stain.[1][9] 3. Ensure the solvent level is below the baseline.[7] 4. This makes TLC monitoring difficult.
Spots are not moving from the baseline (Rf ≈ 0)	The mobile phase is not polar enough.	Increase the proportion of the polar solvent in your mobile phase. For example, increase the amount of ethyl acetate in a hexane/ethyl acetate mixture.
Spots are at the solvent front (Rf ≈ 1)	The mobile phase is too polar.	Decrease the proportion of the polar solvent in your mobile phase. For example, decrease the amount of ethyl acetate in a hexane/ethyl acetate mixture.[5]
Uneven or slanted solvent front	1. The TLC plate was placed in the chamber at an angle. 2. The chamber was not properly sealed or saturated. 3. The bottom of the TLC plate is not level.	1. Ensure the plate is placed vertically in the chamber. 2. Line the chamber with filter paper saturated with the eluent to ensure a saturated atmosphere.[10] 3. Make sure the bottom edge of the plate is cut evenly.
Spots are crescent-shaped	The spotting process may have damaged the silica gel layer.	Be gentle when spotting and avoid gouging the surface of the TLC plate.

Experimental Protocol: Monitoring a Reaction by TLC

This protocol outlines the steps for monitoring a typical reaction involving 3-Amino-4-bromobenzoic acid.

1. Preparation of the TLC Chamber:

• Line a developing chamber (a beaker with a watch glass cover or a specialized TLC tank) with a piece of filter paper.

• Pour the chosen mobile phase into the chamber to a depth of about 0.5 cm, ensuring it is below the planned baseline of your TLC plate.

• Cover the chamber and let it sit for 5-10 minutes to allow the atmosphere inside to become saturated with solvent vapors.[6][10]

2. Preparation of the TLC Plate:

• Using a pencil, gently draw a straight baseline approximately 1 cm from the bottom of a silica gel TLC plate.[6][10] Never use a pen, as the ink will run with the solvent.[7]

• Mark three small, evenly spaced points on the baseline for your samples.

3. Spotting the TLC Plate:

• Lane 1 (Starting Material - SM): Dissolve a small amount of 3-Amino-4-bromobenzoic acid in a suitable solvent (e.g., methanol or ethyl acetate). Using a capillary tube, apply a small spot of this solution to the first mark on the baseline.

• Lane 2 (Reaction Mixture - R): Using a clean capillary tube, take a small aliquot from your reaction mixture and spot it on the second mark.

• Lane 3 (Co-spot - Co): Spot the starting material solution on the third mark. Then, without letting it dry completely, spot the reaction mixture directly on top of the starting material spot.[10][11]

• Allow the solvent from the spots to evaporate completely before placing the plate in the developing chamber.

4. Developing the TLC Plate:

• Carefully place the spotted TLC plate into the prepared chamber, ensuring the baseline is above the solvent level.

• Cover the chamber and allow the solvent to travel up the plate through capillary action.

• Remove the plate when the solvent front is about 1 cm from the top.

• Immediately mark the solvent front with a pencil.[6]

5. Visualization:

• Allow the plate to dry completely in a fume hood.

• Visualize the spots under a UV lamp (254 nm) and circle them with a pencil, as they will disappear when the lamp is turned off.[2]

• If necessary, use a secondary visualization method like an iodine chamber or an appropriate chemical stain.

6. Interpretation:

• Compare the spots in the different lanes. As the reaction progresses, the spot corresponding to the starting material in the reaction mixture lane should diminish, and a new spot corresponding to the product should appear and intensify.

• The reaction is considered complete when the starting material spot is no longer visible in the reaction mixture lane.[11]

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. theory.labster.com [theory.labster.com]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. silicycle.com [silicycle.com]
• 6. Separation of Amino Acids by Thin Layer Chromatography (Procedure) : Biochemistry Virtual Lab I : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 7. bitesizebio.com [bitesizebio.com]
• 8. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 9. silicycle.com [silicycle.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Catalyst Removal in 3-Amino-4-bromobenzoic Acid Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in reactions involving 3-Amino-4-bromobenzoic acid and subsequent purification from residual catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of residual catalyst contamination in reactions with 3-Amino-4-bromobenzoic acid?

A1: Residual catalyst, typically palladium, in reactions involving 3-Amino-4-bromobenzoic acid often originates from cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig aminations, which are used to functionalize the aryl bromide.[1][2][3] The catalyst can exist in various forms in the crude product, including as soluble complexes or as insoluble palladium black.[1]

Q2: Why is it critical to remove residual catalysts from the final product?

A2: For pharmaceutical applications, stringent regulatory guidelines limit the amount of residual palladium in active pharmaceutical ingredients (APIs) to low parts-per-million (ppm) levels due to the potential toxicity of heavy metals.[4][5][6][7] Furthermore, residual catalysts can interfere with downstream synthetic steps or biological assays.[8]

Q3: What are the primary methods for removing residual palladium catalysts?

A3: The main strategies for palladium removal include:

• Scavenging: Using solid-supported reagents (scavengers) that selectively bind to the metal. Common scavengers are functionalized silica gels or polymers with thiol, thiourea, or triamine groups.[4][9][10][11]

• Activated Carbon Treatment: Adsorption of the catalyst onto the surface of activated carbon.[4][12]

• Crystallization: Removal of impurities by crystallizing the desired product.

• Filtration: Passing the reaction mixture through a pad of celite or a specialized filter to remove insoluble catalyst particles like palladium black.[13]

• Extraction: Liquid-liquid extraction to partition the catalyst and product into different phases.[13]

Q4: How can I quantify the amount of residual palladium in my product?

A4: Several analytical techniques are available for quantifying residual palladium. The most common and accurate methods are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES).[5][14] Faster, albeit less precise, methods for in-process monitoring include fluorescence-based detection kits and X-ray fluorescence (XRF) spectrometry.[5][6][14]

Troubleshooting Guides

This section addresses common issues encountered during the removal of residual catalysts from 3-Amino-4-bromobenzoic acid reaction products.

Issue 1: Incomplete Catalyst Removal After Purification

• Potential Cause: The chosen purification method is not effective for the specific form of the residual palladium (e.g., soluble vs. insoluble).

• Recommended Solutions:

  • Multi-Step Approach: Combine different purification techniques. For instance, filter the crude reaction mixture through celite to remove palladium black, followed by treatment with a metal scavenger to capture soluble palladium species.[13]

  • Scavenger Screening: Test a variety of scavengers with different functional groups (e.g., thiol, thiourea, triamine) to identify the most effective one for your specific reaction conditions.[7][9]

  • Optimize Scavenging Conditions: Vary the amount of scavenger, reaction time, and temperature to improve removal efficiency.

Issue 2: Significant Product Loss During Purification

• Potential Cause: The purification method is not selective and removes the product along with the catalyst. This is a known issue with activated carbon, which can adsorb the API.[4]

• Recommended Solutions:

  • Use Selective Scavengers: Employ highly selective metal scavengers, such as functionalized silica or polymers, which have a high affinity for the metal but low affinity for the organic product.[7][9]

  • Optimize Crystallization: Carefully select the crystallization solvent and control the cooling rate to maximize product recovery and minimize impurity inclusion.

  • Minimize Adsorbent Amount: If using activated carbon, use the minimum amount necessary to achieve the desired level of catalyst removal to reduce product loss.

Issue 3: Formation of Palladium Black

• Potential Cause: The active Pd(0) catalyst aggregates into an inactive, bulk metallic form. This is often promoted by high temperatures or the degradation of phosphine ligands.[1]

• Recommended Solutions:

  • Ligand Selection: Use bulky, electron-rich phosphine ligands that stabilize the monomeric Pd(0) species and prevent aggregation.[1]

  • Temperature Control: Lowering the reaction temperature can decrease the rate of catalyst decomposition.[1]

  • Solvent Choice: Ensure the chosen solvent provides good solubility for the catalytic species to discourage aggregation.[1]

Data Presentation

The following tables provide a comparative summary of different palladium scavenging methods based on typical performance data for API purification.

Table 1: Comparison of Palladium Scavenging Agents

Scavenging Agent	Typical Initial Pd Level (ppm)	Typical Final Pd Level (ppm)	Product Recovery (%)
Silica-Thiol (Si-Thiol)	1500	< 20	> 95
Polymer-Thiourea (PS-Thiourea)	1500	< 10	> 95
Activated Carbon	1500	< 50	80-90
Macroporous Polystyrene-TMT	852	< 10	> 95

Data is illustrative and based on general findings in the literature. Actual results may vary depending on the specific reaction conditions and the form of the palladium catalyst.[4][9][11]

Experimental Protocols

Protocol 1: General Procedure for Palladium Scavenging using Functionalized Silica

• Reaction Work-up: Following the completion of the 3-Amino-4-bromobenzoic acid reaction, perform a standard aqueous work-up to remove water-soluble byproducts.

• Solvent Exchange: Dissolve the crude product in a suitable organic solvent (e.g., THF, Toluene) at a concentration of approximately 50-100 mg/mL.

• Scavenger Addition: Add the selected functionalized silica scavenger (e.g., SiliaMetS Thiol or Thiourea) to the solution. A typical loading is 5-10 weight equivalents relative to the theoretical amount of palladium.

• Stirring: Stir the mixture at room temperature or a slightly elevated temperature (e.g., 40-50 °C) for 2-24 hours. The optimal time should be determined experimentally.

• Filtration: Filter the mixture to remove the scavenger-bound palladium. Wash the filter cake with a small amount of the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the purified product.

• Analysis: Analyze the product for residual palladium content using ICP-MS or another suitable method.

Protocol 2: General Procedure for Activated Carbon Treatment

• Dissolution: Dissolve the crude product in a suitable solvent.

• Carbon Addition: Add activated carbon (typically 5-10 wt% of the crude product mass) to the solution.

• Stirring: Stir the slurry at room temperature or elevated temperature for 1-4 hours.

• Filtration: Filter the mixture through a pad of celite to remove the activated carbon.

• Concentration: Concentrate the filtrate to yield the purified product.

• Analysis: Determine the residual palladium concentration.

Mandatory Visualizations

Caption: A general experimental workflow for removing residual catalysts.

Caption: A troubleshooting guide for catalyst removal issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. arborassays.com [arborassays.com]
• 6. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. silicycle.com [silicycle.com]
• 10. biotage.com [biotage.com]
• 11. sopachem.com [sopachem.com]
• 12. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 13. researchgate.net [researchgate.net]
• 14. pharmtech.com [pharmtech.com]

Technical Support Center: 3-Amino-4-bromobenzoic Acid and Its Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3-Amino-4-bromobenzoic acid and its derivatives. This resource is intended for researchers, scientists, and professionals in drug development. Please note that while specific stability data for 3-Amino-4-bromobenzoic acid is limited in published literature, the following information is based on general chemical principles, data from its isomer 4-Amino-3-bromobenzoic acid, and standard laboratory practices.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 3-Amino-4-bromobenzoic acid?

A1: While extensive long-term stability studies for 3-Amino-4-bromobenzoic acid are not widely published, general recommendations can be made based on the data for similar compounds like 4-Amino-3-bromobenzoic acid.[1] To ensure the integrity of the compound, it is recommended to store it in a cool, dry, and dark place inside a tightly sealed container.[1] It should also be kept away from strong oxidizing agents, acids, and bases.[1]

Q2: How stable is 3-Amino-4-bromobenzoic acid in different solvents?

A2: The stability of 3-Amino-4-bromobenzoic acid in solution is dependent on the solvent, pH, temperature, and exposure to light. Due to its amino and carboxylic acid functional groups, it is an amphoteric molecule. In protic solvents, it may form salts, and in aqueous solutions, its solubility and stability are pH-dependent. For reactions, it is often dissolved in polar organic solvents like DMF or DMSO.[2] It is advisable to prepare solutions fresh and store them for short periods at low temperatures (2-8°C), protected from light.

Q3: What are the potential degradation pathways for 3-Amino-4-bromobenzoic acid?

A3: Specific degradation pathways for 3-Amino-4-bromobenzoic acid are not well-documented. However, based on its structure and the behavior of similar compounds, potential degradation routes could include:

• Decarboxylation: Loss of the carboxylic acid group as CO2, especially at elevated temperatures.

• Oxidation: The amino group is susceptible to oxidation, which can be accelerated by light, air, and certain metal ions. This can lead to coloration of the material.

• Photodegradation: Aromatic amines and halogenated compounds can be sensitive to UV light, leading to decomposition.[1]

• Hydrolysis of Derivatives: Ester and amide derivatives can be susceptible to hydrolysis, especially under acidic or basic conditions.

Q4: My sample of 3-Amino-4-bromobenzoic acid has changed color. Is it still usable?

A4: A change in color, typically to a yellowish or brownish hue, often indicates degradation, likely due to oxidation of the amino group. While a slight color change may not significantly impact the outcome of some reactions, it is a sign of impurity. For sensitive applications, it is highly recommended to assess the purity of the material using techniques like HPLC or NMR before use. If significant degradation is detected, purification by recrystallization may be necessary.

Q5: How does the stability of 3-Amino-4-bromobenzoic acid compare to its 4-Amino-3-bromo isomer?

A5: There is limited direct comparative stability data. However, the relative positions of the functional groups can influence electronic effects and intermolecular interactions, which in turn affect stability. For non-brominated aminobenzoic acids, thermal stability has been shown to vary with the isomer, with 4-aminobenzoic acid being the most thermally stable, followed by the 3- and 2-isomers.[3] It is plausible that a similar trend could be observed for their brominated counterparts, but this would require experimental verification.

Troubleshooting Guides

Issue 1: Inconsistent results in reactions involving 3-Amino-4-bromobenzoic acid.

Potential Cause	Recommended Solution
Degradation of starting material	Assess the purity of your 3-Amino-4-bromobenzoic acid using HPLC or NMR. If impurities are detected, consider purifying the material by recrystallization. Always store the compound under the recommended conditions (cool, dry, dark, and tightly sealed).
Instability in reaction conditions	The compound or its derivatives may be unstable at the reaction temperature or pH. Try running the reaction at a lower temperature or under neutral pH conditions if possible. Monitor the reaction progress closely using TLC or LC-MS to check for the appearance of degradation products.
Photodegradation	Protect the reaction from light by wrapping the flask in aluminum foil or using amber glassware, especially for reactions that run for extended periods.
Catalyst incompatibility	The amino or carboxylic acid groups can sometimes interfere with certain catalysts, for example in cross-coupling reactions.[4] Consider protecting one or both functional groups before proceeding with the reaction.

Issue 2: Difficulty in dissolving 3-Amino-4-bromobenzoic acid.

Potential Cause	Recommended Solution
Inappropriate solvent	3-Amino-4-bromobenzoic acid is generally more soluble in polar organic solvents. Try using DMF, DMSO, or methanol.[2]
Concentration too high	Increase the volume of the solvent to reduce the concentration.
Low temperature	Gentle heating and sonication can help to dissolve the compound.[2] However, be cautious with heating as it can accelerate degradation.
pH of aqueous solutions	In aqueous media, the solubility is highly pH-dependent. Adjusting the pH to be more basic will deprotonate the carboxylic acid, forming a more soluble carboxylate salt.[2]

Data Presentation

Table 1: Recommended Storage Conditions for Solid Aminobromobenzoic Acids

Parameter	Recommendation	Rationale & Remarks
Temperature	Cool, Room Temperature (Long-term: 2-8°C)	Minimizes degradation. Refrigeration is a common precautionary measure for aromatic amino acid derivatives.[1]
Humidity	Dry Environment	Keep in a tightly closed container to prevent moisture absorption, which can lead to clumping and degradation.[1]
Light	Protect from Light	Aromatic amino acids can be photosensitive. It is best practice to store in an opaque or amber container in a dark location.[1]
Atmosphere	Standard Atmosphere	No specific requirement for an inert atmosphere for the solid compound under normal storage conditions.[1]
Incompatible Materials	Strong Oxidizing Agents, Strong Acids, Strong Bases	Store away from incompatible materials to prevent hazardous reactions.[1]

Table 2: Physicochemical Properties of 3-Amino-4-bromobenzoic Acid and a Common Derivative

Property	3-Amino-4-bromobenzoic acid	Methyl 3-amino-4-bromobenzoate
Molecular Formula	C₇H₆BrNO₂	C₈H₈BrNO₂
Molecular Weight	216.03 g/mol [5]	230.06 g/mol [6]
Appearance	Solid	Crystalline Powder
Melting Point	226-230 °C[7]	Not readily available
CAS Number	2840-29-1[5]	39857-89-5

Experimental Protocols

Protocol 1: General Accelerated Stability Study

This protocol can be used to assess the short-term stability of 3-Amino-4-bromobenzoic acid or its derivatives under stressed conditions to predict long-term shelf life.

Objective: To evaluate the stability of the compound under elevated temperature, humidity, and light exposure.

Methodology:

• Sample Preparation: Aliquot approximately 1g of the test compound from a single batch into several amber glass vials.

• Initial Analysis (T=0): Perform initial characterization on a control sample stored at -20°C. Analytical methods should include:

  • High-Performance Liquid Chromatography (HPLC): To determine the initial purity and establish a baseline chromatogram.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

  • Appearance: Record the initial color and physical form.

• Storage Conditions: Place the vials in controlled environment chambers set to the following conditions:

  • 40°C / 75% Relative Humidity (RH)

  • 25°C / 60% RH

  • 5°C

  • Ambient light at room temperature

• Time Points: Test the samples at predetermined intervals (e.g., 1, 2, 4, and 8 weeks).

• Analysis: At each time point, analyze the samples using the same analytical methods as in the initial analysis.

• Data Evaluation: Compare the results to the T=0 data. A significant change in purity (e.g., >2%), appearance, or the emergence of new peaks in the chromatogram would indicate instability under those conditions.

Protocol 2: Synthesis of Methyl 3-amino-4-bromobenzoate

This protocol describes the esterification of 3-Amino-4-bromobenzoic acid.

Materials:

• 3-Amino-4-bromobenzoic acid

• Methanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Ethyl acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, suspend 3-Amino-4-bromobenzoic acid (1.0 eq) in methanol (10-15 mL per gram of acid).

• Cool the suspension in an ice bath.

• Slowly add concentrated sulfuric acid (0.1-0.2 eq) dropwise with stirring.

• Remove the ice bath and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution until effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain pure Methyl 3-amino-4-bromobenzoate.

Mandatory Visualization

Caption: Workflow for stability assessment of 3-Amino-4-bromobenzoic acid.

Caption: Troubleshooting workflow for experiments with 3-Amino-4-bromobenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. 3-Amino-4-Bromobenzoic Acid | C7H6BrNO2 | CID 3418752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl 3-amino-4-bromobenzoate | C8H8BrNO2 | CID 3928639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of Spectroscopic Techniques for the Elucidation of 3-Amino-4-bromobenzoic Acid

A comprehensive guide for researchers, scientists, and drug development professionals on the analysis of 3-Amino-4-bromobenzoic acid using Nuclear Magnetic Resonance (NMR) spectroscopy and alternative analytical methods.

This guide provides a detailed comparison of Nuclear Magnetic Resonance (¹H and ¹³C NMR) spectroscopy with other analytical techniques, namely High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy, for the structural characterization and analysis of 3-Amino-4-bromobenzoic acid. This compound is a valuable building block in organic synthesis, particularly in the development of pharmaceutical agents.

Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive technique that provides detailed information about the molecular structure of a compound.

¹H NMR Analysis

Proton NMR (¹H NMR) spectroscopy of 3-Amino-4-bromobenzoic acid reveals the electronic environment of the hydrogen atoms in the molecule. In a deuterated solvent like DMSO-d₆, the spectrum is expected to show distinct signals for the aromatic protons, the amino group protons, and the carboxylic acid proton.

Based on available data, the approximate chemical shifts (δ) for the aromatic protons are observed around 7.7 (doublet), 7.5 (singlet), and 7.0 (doublet) ppm. The protons of the amino group and the carboxylic acid are also expected to produce characteristic signals.

¹³C NMR Analysis

Comparative Analytical Techniques

While NMR provides a wealth of structural information, other analytical techniques offer complementary data and can be advantageous in specific applications.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Detailed information on the proton framework, including chemical environment, connectivity (through coupling), and stereochemistry.	Non-destructive, highly detailed structural information, relatively fast for ¹H.	Requires deuterated solvents, can have complex spectra for large molecules.
¹³C NMR Spectroscopy	Information on the carbon skeleton of the molecule.	Provides a count of non-equivalent carbons, useful for complex structures.	Low sensitivity, requires higher sample concentration and longer acquisition times.
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of components in a mixture.	High sensitivity, excellent for purity determination and separation of isomers.	Does not provide detailed structural information on its own.
Mass Spectrometry (MS)	Determination of molecular weight and elemental composition. Fragmentation patterns can provide structural clues.	High sensitivity, can be coupled with chromatography (e.g., LC-MS) for complex mixture analysis.	Isomers may not be distinguishable by mass alone, fragmentation can be complex to interpret.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups present in the molecule.	Fast, requires minimal sample preparation, provides a characteristic "fingerprint" for a compound.	Provides limited information on the overall molecular structure.

Experimental Protocols

NMR Spectroscopy

Sample Preparation:

• Weigh 5-10 mg of solid 3-Amino-4-bromobenzoic acid.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved to avoid spectral artifacts.

Data Acquisition:

• Place the NMR tube in the spectrometer.

• Acquire the ¹H and ¹³C NMR spectra using a spectrometer operating at a field strength of, for example, 400 MHz or higher.

• Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are typically referenced to an internal standard like tetramethylsilane (TMS).

High-Performance Liquid Chromatography (HPLC)

Sample Preparation:

• Prepare a stock solution of 3-Amino-4-bromobenzoic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a working concentration appropriate for the detector's linear range.

Chromatographic Conditions (Example):

• Column: A reversed-phase C18 column is commonly used for the separation of aromatic acids.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm).

Mass Spectrometry (MS)

Sample Preparation:

• Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• The concentration should be in the low µg/mL to ng/mL range, depending on the ionization technique and instrument sensitivity.

Data Acquisition (Example using Electrospray Ionization - ESI):

• Introduce the sample solution into the ESI source.

• Apply a high voltage to generate charged droplets.

• The solvent evaporates, and the analyte molecules become ionized (e.g., [M+H]⁺ or [M-H]⁻).

• The ions are then guided into the mass analyzer, which separates them based on their mass-to-charge ratio (m/z).

Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation (KBr Pellet Method):

• Thoroughly mix a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

• Place the mixture in a pellet press and apply high pressure to form a thin, transparent pellet.

Data Acquisition:

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Acquire the infrared spectrum, typically in the range of 4000 to 400 cm⁻¹.

Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive analysis of a chemical compound like 3-Amino-4-bromobenzoic acid.

A Comparative Guide to the Analytical Characterization of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the characterization of 3-Amino-4-bromobenzoic acid, a key building block in organic synthesis and pharmaceutical development. We present a detailed analysis of its mass spectrometry fragmentation pattern and compare this with alternative analytical techniques, offering supporting experimental data and protocols to aid in method selection and application.

Mass Spectrometry Analysis

Mass spectrometry is a powerful technique for determining the molecular weight and elucidating the structure of compounds through fragmentation analysis. For 3-Amino-4-bromobenzoic acid, mass spectrometry reveals a characteristic fragmentation pattern that is instrumental in its identification.

Quantitative Data Summary

Property	Value
Molecular Formula	C₇H₆BrNO₂
Molecular Weight	216.03 g/mol
Monoisotopic Mass	214.95819 Da
Key Mass Fragments (m/z)	M⁺, [M-OH]⁺, [M-COOH]⁺

Note: The presence of bromine results in a characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), leading to pairs of peaks separated by 2 Da for bromine-containing fragments.

Inferred Fragmentation Pathway

The fragmentation of 3-Amino-4-bromobenzoic acid under mass spectrometry is initiated by the ionization of the molecule. The resulting molecular ion (M⁺) can then undergo several fragmentation steps, primarily involving the loss of the hydroxyl (-OH) and carboxyl (-COOH) groups from the carboxylic acid moiety.

A plausible fragmentation pathway begins with the molecular ion at m/z 215/217. The initial fragmentation event is often the loss of a hydroxyl radical, resulting in an acylium ion at m/z 198/200. Subsequent fragmentation can involve the loss of a carbon monoxide (CO) molecule, leading to a fragment at m/z 170/172. Alternatively, the entire carboxyl group can be lost as a radical, yielding a fragment at m/z 170/172.

Caption: Inferred mass spectrometry fragmentation pathway of 3-Amino-4-bromobenzoic acid.

Comparison of Analytical Methods

While mass spectrometry is a cornerstone for structural elucidation, a multi-technique approach is often necessary for comprehensive characterization. The following table compares mass spectrometry with other common analytical methods.

Analytical Method	Information Obtained
Mass Spectrometry (MS)	Provides molecular weight and structural information through fragmentation patterns.
High-Performance Liquid Chromatography (HPLC)	Separates the compound from impurities and allows for quantification. Often coupled with MS (LC-MS) for enhanced analysis.
Gas Chromatography (GC)	Suitable for volatile compounds; can be coupled with MS (GC-MS) for separation and identification. Derivatization may be required for non-volatile compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Offers detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of protons and carbons.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies the functional groups present in the molecule based on their characteristic vibrational frequencies.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following are generalized protocols for the key analytical techniques discussed.

Mass Spectrometry (MS) Protocol

• Sample Preparation: Dissolve a small amount of 3-Amino-4-bromobenzoic acid in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL. Further dilute the sample to the low µg/mL or ng/mL range with the mobile phase.

• Instrumentation: Utilize a mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or an Orbitrap instrument, equipped with an appropriate ionization source (e.g., electrospray ionization - ESI).

• Data Acquisition: Infuse the sample directly or introduce it via an LC system. Acquire the mass spectrum in both positive and negative ion modes over a relevant mass range (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

High-Performance Liquid Chromatography (HPLC-MS) Protocol

• Sample Preparation: Prepare the sample as described for MS.

• Instrumentation: Use an HPLC system coupled to a mass spectrometer. A C18 reversed-phase column is commonly used.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the compound.

  • Flow Rate: 0.2 - 1.0 mL/min

  • Column Temperature: 25 - 40 °C

• MS Detection: Set the mass spectrometer to acquire data in a full scan mode and, if necessary, a product ion scan mode to obtain fragmentation data.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Reference the chemical shifts to an internal standard (e.g., TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used with the solid sample directly.

• Instrumentation: Use an FTIR spectrometer.

• Data Acquisition: Acquire the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Analytical Workflow

A typical workflow for the comprehensive analytical characterization of a chemical compound like 3-Amino-4-bromobenzoic acid involves a logical sequence of techniques to confirm its identity, purity, and structure.

Caption: A generalized workflow for the analytical characterization of a chemical compound.

A Comparative Guide to the Synthesis of 3-Amino-4-bromobenzoic Acid

For researchers and professionals in drug development and chemical synthesis, the efficient and reliable synthesis of key intermediates is paramount. 3-Amino-4-bromobenzoic acid is a valuable building block in the synthesis of various pharmaceutical compounds. This guide provides a comparative analysis of the primary synthetic routes to this compound, offering insights into the methodologies, reagents, and expected outcomes to aid in the selection of the most suitable method for a given application.

The most prominent and well-documented method for the synthesis of 3-Amino-4-bromobenzoic acid is the reduction of 4-Bromo-3-nitrobenzoic acid. An alternative, though less detailed in available literature, is the oxidation of 3-amino-4-bromotoluene. This guide will compare various approaches for the reduction pathway and discuss the theoretical oxidation route.

Comparison of Synthesis Methods

Parameter	Method 1: Reduction of 4-Bromo-3-nitrobenzoic acid with Fe/HCl	Method 2: Reduction of 4-Bromo-3-nitrobenzoic acid with SnCl₂	Method 3: Catalytic Hydrogenation of 4-Bromo-3-nitrobenzoic acid	Method 4: Oxidation of 3-amino-4-bromotoluene
Starting Material	4-Bromo-3-nitrobenzoic acid	4-Bromo-3-nitrobenzoic acid	4-Bromo-3-nitrobenzoic acid	3-amino-4-bromotoluene
Key Reagents	Iron powder, Hydrochloric acid	Tin(II) chloride, Hydrochloric acid	H₂, Palladium on carbon (Pd/C)	Potassium permanganate (KMnO₄)
Reported Yield	Typically high (85-95%) for nitro group reductions.	Generally high (80-95%) for nitro group reductions.	Often quantitative (>95%).	Not explicitly stated; would require optimization.[1]
Purity	Good, but may require purification to remove iron salts.	Good, but requires careful removal of tin salts.	Excellent, often requires minimal purification.	Potentially lower due to possible side reactions with the amino group.
Reaction Time	1-3 hours	1-4 hours	2-24 hours	Several hours.
Reaction Temperature	Room temperature to reflux	Room temperature to reflux	Room temperature to moderate pressure and temperature	Elevated temperatures.
Advantages	Inexpensive reagents, reliable method.	Effective for a wide range of substrates.	High purity of the product, clean reaction.	Utilizes a different starting material.
Disadvantages	Acidic conditions, large amount of iron sludge waste.	Stoichiometric amounts of tin salts which are toxic and need to be removed.	Requires specialized equipment (hydrogenator), catalyst can be expensive and pyrophoric.	Potential for oxidation of the amino group, lack of a well-established protocol.[1]

Synthesis Pathways

The following diagrams illustrate the two primary synthetic routes to 3-Amino-4-bromobenzoic acid.

Diagram 1. Synthesis via reduction of 4-Bromo-3-nitrobenzoic acid.

Diagram 2. Synthesis via oxidation of 3-amino-4-bromotoluene.

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Amino-4-bromobenzoic acid are not widely published with comparative data. The following protocols are based on general procedures for the respective chemical transformations and should be optimized for specific laboratory conditions.

Method 1: Reduction of 4-Bromo-3-nitrobenzoic acid with Fe/HCl (General Procedure)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 4-Bromo-3-nitrobenzoic acid in a mixture of ethanol and water.

• Addition of Reagents: To this suspension, add iron powder (typically 3-5 equivalents). Heat the mixture to a gentle reflux.

• Reaction Initiation: Add concentrated hydrochloric acid dropwise to the refluxing mixture. The reaction is exothermic and the rate of addition should be controlled to maintain a steady reflux.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Work-up: Once the reaction is complete, filter the hot reaction mixture through a pad of celite to remove the iron sludge. Wash the celite pad with hot ethanol.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure. The resulting solid can be dissolved in a dilute basic solution (e.g., sodium bicarbonate), filtered to remove any remaining iron salts, and then re-precipitated by the addition of acid.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Method 2: Reduction of 4-Bromo-3-nitrobenzoic acid with SnCl₂ (General Procedure)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-Bromo-3-nitrobenzoic acid in ethanol or acetic acid.

• Addition of Reagents: Add a solution of tin(II) chloride dihydrate (typically 3-5 equivalents) in concentrated hydrochloric acid to the solution of the nitro compound.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, pour the reaction mixture onto ice and basify with a concentrated sodium hydroxide solution to precipitate tin salts as hydroxides.

• Isolation: Extract the product into an organic solvent such as ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization.

Method 3: Catalytic Hydrogenation of 4-Bromo-3-nitrobenzoic acid (General Procedure)

• Reaction Setup: In a hydrogenation vessel, dissolve 4-Bromo-3-nitrobenzoic acid in a suitable solvent such as ethanol, methanol, or ethyl acetate.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (typically 5-10 mol%).

• Hydrogenation: Place the vessel in a hydrogenation apparatus, purge with nitrogen, and then introduce hydrogen gas (typically at a pressure of 1-4 atm).

• Reaction: Stir the reaction mixture vigorously at room temperature until the theoretical amount of hydrogen has been consumed. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, carefully filter the reaction mixture through a pad of celite to remove the catalyst.

• Isolation: Remove the solvent from the filtrate under reduced pressure to obtain the product. The product is often of high purity and may not require further purification.

Method 4: Oxidation of 3-amino-4-bromotoluene (Theoretical Procedure)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 3-amino-4-bromotoluene and a solution of sodium carbonate or sodium hydroxide in water.

• Addition of Oxidant: Heat the mixture to reflux and add a solution of potassium permanganate in water portion-wise over several hours. The purple color of the permanganate should disappear as the reaction proceeds.

• Reaction Monitoring: Continue heating until the permanganate color persists. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture and filter to remove the manganese dioxide formed. Wash the manganese dioxide with hot water.

• Isolation: Acidify the combined aqueous filtrates with hydrochloric acid to precipitate the carboxylic acid. Collect the precipitate by filtration.

• Purification: The crude product can be purified by recrystallization.

Experimental Workflow

The following diagram outlines a general workflow for the synthesis and purification of 3-Amino-4-bromobenzoic acid.

Diagram 3. General experimental workflow for synthesis.

Conclusion

The synthesis of 3-Amino-4-bromobenzoic acid is most commonly achieved through the reduction of 4-Bromo-3-nitrobenzoic acid. Several reducing agents can be employed for this transformation, each with its own advantages and disadvantages regarding cost, safety, and waste generation. Catalytic hydrogenation generally offers the cleanest product, while reduction with iron and hydrochloric acid is a cost-effective alternative. The use of tin(II) chloride is also effective but involves the use of a toxic heavy metal. The alternative route via oxidation of 3-amino-4-bromotoluene is theoretically feasible but lacks well-documented and optimized experimental procedures. The choice of the optimal synthesis method will depend on the specific requirements of the laboratory, including available equipment, budget, and desired scale of production. Further experimental investigation and optimization would be beneficial to provide a more definitive quantitative comparison of these methods.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of 3-Amino-4-bromobenzoic Acid and 3-Amino-5-bromobenzoic Acid for Drug Development Professionals

An In-depth Analysis of Isomeric Reactivity for Researchers, Scientists, and Professionals in Drug Development

In the landscape of pharmaceutical research and development, the selection of versatile building blocks is a critical determinant of synthetic efficiency and the ultimate success of a drug discovery campaign. Substituted benzoic acids, in particular, are privileged scaffolds found in a myriad of therapeutic agents. This guide provides a detailed comparative analysis of the reactivity of two isomeric aminobromobenzoic acids: 3-Amino-4-bromobenzoic acid and 3-Amino-5-bromobenzoic acid. While direct head-to-head experimental comparisons are not extensively documented in publicly available literature, this guide leverages fundamental principles of organic chemistry, supported by data from structurally related compounds, to offer a predictive overview of their chemical behavior.

Physicochemical Properties: A Foundation for Reactivity

A side-by-side comparison of the fundamental physicochemical properties of these two isomers is essential for understanding their handling, solubility, and behavior in reaction media.

Property	3-Amino-4-bromobenzoic acid	3-Amino-5-bromobenzoic acid
Molecular Formula	C₇H₆BrNO₂[1]	C₇H₆BrNO₂[2][3]
Molecular Weight	216.03 g/mol [1]	216.03 g/mol [2][3]
CAS Number	2840-29-1	42237-85-4[2]
Melting Point	226-230 °C	217-221 °C[2]
Appearance	Solid	Off-white powder[3]
pKa (predicted)	No data available	No data available

Theoretical Reactivity Analysis: Electronic and Steric Influences

The differential placement of the amino and bromo substituents on the benzoic acid core profoundly influences the electron distribution within the aromatic ring and the steric accessibility of the reactive functional groups. These factors are key to predicting the relative reactivity of the two isomers in common synthetic transformations.

In 3-Amino-4-bromobenzoic acid , the electron-donating amino group is ortho to the carboxylic acid and meta to the bromine atom. The electron-withdrawing bromine atom is para to the carboxylic acid. This arrangement suggests a complex interplay of electronic effects. The amino group will activate the ring towards electrophilic attack and may influence the acidity of the carboxylic acid and the nucleophilicity of the amine itself through electronic and steric interactions.

In 3-Amino-5-bromobenzoic acid , both the amino and bromo substituents are meta to the carboxylic acid. This positioning minimizes direct resonance effects on the carboxyl group, and their influence will be primarily inductive. The amino group is a strong activating group, while the bromine is a deactivating group for electrophilic aromatic substitution.

dot

Caption: Substituent effects on predicted reactivity.

Amide Bond Formation

The formation of an amide bond is a cornerstone of drug development. The reactivity of the carboxylic acid towards activation and subsequent reaction with an amine is influenced by both electronic and steric factors.

• 3-Amino-4-bromobenzoic acid : The ortho-amino group may sterically hinder the approach of coupling reagents and amines to the carboxylic acid. Electronically, the amino group's donating effect could slightly decrease the electrophilicity of the carboxyl carbon.

• 3-Amino-5-bromobenzoic acid : With both substituents meta to the carboxylic acid, steric hindrance is significantly reduced. The electronic effects on the carboxyl group are primarily inductive, likely resulting in a more straightforward amide coupling reaction.

It is therefore predicted that 3-Amino-5-bromobenzoic acid will be more reactive and provide higher yields in amide bond formation reactions compared to its 3-amino-4-bromo isomer under similar conditions.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for C-C bond formation, and the reactivity of the aryl bromide is a key factor.

• 3-Amino-4-bromobenzoic acid : The C-Br bond is situated para to the electron-withdrawing carboxylic acid and ortho to the electron-donating amino group. The activating effect of the amino group ortho to the bromine is expected to facilitate the oxidative addition of palladium, a key step in the catalytic cycle.

• 3-Amino-5-bromobenzoic acid : The C-Br bond is meta to both the amino and carboxylic acid groups. The electronic influence of these groups on the C-Br bond is less pronounced compared to the 3-amino-4-bromo isomer.

Consequently, 3-Amino-4-bromobenzoic acid is predicted to be more reactive in Suzuki-Miyaura cross-coupling reactions , potentially allowing for milder reaction conditions and higher yields.

Electrophilic Aromatic Substitution

The amino group is a powerful activating and ortho, para-directing group in electrophilic aromatic substitution (EAS).

• 3-Amino-4-bromobenzoic acid : The positions ortho and para to the amino group are C2 and C6. The C6 position is sterically unhindered, while the C2 position is adjacent to the carboxylic acid. Electrophilic attack is most likely to occur at the C6 position.

• 3-Amino-5-bromobenzoic acid : The positions ortho (C2 and C4) and para (C6) to the amino group are available for substitution. The C2 and C6 positions are sterically unhindered. The directing effects of the substituents will determine the major product.

Both isomers are expected to be highly reactive towards EAS due to the activating amino group. The regioselectivity will be dictated by the interplay of the directing effects of all three substituents.

Experimental Protocols

While direct comparative data is lacking, the following generalized protocols, adapted from procedures for structurally similar compounds, can serve as a starting point for experimental validation.

General Protocol for Amide Bond Formation (EDC/HOBt Coupling)

• Activation : Dissolve the aminobromobenzoic acid (1.0 eq.), 1-hydroxybenzotriazole (HOBt, 1.2 eq.), and the desired amine (1.1 eq.) in anhydrous N,N-dimethylformamide (DMF).

• Coupling : Cool the solution to 0 °C and add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC, 1.2 eq.) portion-wise.

• Reaction : Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up : Upon completion, pour the reaction mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Purification : Wash the combined organic layers with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

dot

Caption: Experimental workflow for amide coupling.

General Protocol for Suzuki-Miyaura Cross-Coupling

• Reaction Setup : In an oven-dried flask, combine the aminobromobenzoic acid (1.0 eq.), the arylboronic acid (1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%), and a base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere : Seal the flask and purge with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

• Solvent Addition : Add a degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.

• Reaction : Heat the mixture with stirring to 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up : After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

dot

Caption: Key parameters influencing Suzuki coupling.

Conclusion

This guide provides a theoretical framework for comparing the reactivity of 3-Amino-4-bromobenzoic acid and 3-Amino-5-bromobenzoic acid. Based on electronic and steric considerations, it is predicted that 3-amino-5-bromobenzoic acid will exhibit superior reactivity in amide bond formation, while 3-amino-4-bromobenzoic acid will be more amenable to Suzuki-Miyaura cross-coupling reactions. Both isomers are anticipated to be reactive towards electrophilic aromatic substitution, with regioselectivity being a key consideration. The provided experimental protocols offer a starting point for the practical validation of these predictions. For researchers and drug development professionals, a nuanced understanding of these isomeric differences is crucial for making informed decisions in the design and execution of synthetic routes towards novel therapeutic agents.

References

• 1. 3-Amino-4-Bromobenzoic Acid | C7H6BrNO2 | CID 3418752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-氨基-5-溴苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemimpex.com [chemimpex.com]

Purity Determination of 3-Amino-4-bromobenzoic Acid: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for pharmaceutical intermediates like 3-Amino-4-bromobenzoic acid is paramount for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for purity assessment, supported by experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC): A High-Resolution Approach

Reverse-phase HPLC (RP-HPLC) is the industry-standard and recommended method for determining the purity of 3-Amino-4-bromobenzoic acid. Its high resolving power allows for the separation and quantification of the main compound from its potential process-related impurities.

Potential Impurities

The primary synthesis route for 3-Amino-4-bromobenzoic acid involves the reduction of 4-Bromo-3-nitrobenzoic acid.[1] Potential impurities that can arise from this process and starting materials include:

• 4-Bromo-3-nitrobenzoic acid: Unreacted starting material.

• Isomeric aminobromobenzoic acids: Formed due to non-specific nitration or bromination in precursor synthesis.

• Other process-related impurities: Arising from side reactions or degradation.

Optimized HPLC Method

A robust gradient RP-HPLC method using a C18 stationary phase provides excellent separation of 3-Amino-4-bromobenzoic acid from its potential impurities.

Table 1: HPLC Method Parameters

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Experimental Protocol: HPLC Purity Analysis

• Standard Preparation: Accurately weigh and dissolve approximately 10 mg of 3-Amino-4-bromobenzoic acid reference standard in a 100 mL volumetric flask using the mobile phase (initial conditions) as the diluent to obtain a concentration of 0.1 mg/mL.

• Sample Preparation: Prepare the test sample of 3-Amino-4-bromobenzoic acid in the same manner as the standard solution to achieve a final concentration of approximately 0.1 mg/mL.

• Chromatographic Run: Inject the standard and sample solutions into the HPLC system and run the gradient method.

• Data Analysis: The purity is calculated by the area percentage method, where the peak area of 3-Amino-4-bromobenzoic acid is expressed as a percentage of the total area of all peaks in the chromatogram.

Experimental workflow for HPLC purity determination.

Alternative Analytical Techniques: A Comparative Overview

While HPLC is the preferred method, other techniques can offer a preliminary or orthogonal assessment of purity.

Melting Point Analysis

Principle: Pure crystalline solids exhibit a sharp melting point range, typically within 1-2°C. The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range.[2][3][4]

Experimental Protocol:

• A small amount of the crystalline 3-Amino-4-bromobenzoic acid is packed into a capillary tube.

• The capillary is placed in a melting point apparatus.

• The temperature is gradually increased, and the range from the temperature at which the first drop of liquid appears to the temperature at which the entire solid has melted is recorded.

Titration

Principle: As an amino-substituted benzoic acid, 3-Amino-4-bromobenzoic acid can be assayed by both acid-base and diazotization titrations. For purity determination, an acid-base titration in a non-aqueous medium is often employed to quantify the carboxylic acid functionality.

Experimental Protocol (Non-aqueous Acid-Base Titration):

• Accurately weigh a sample of 3-Amino-4-bromobenzoic acid and dissolve it in a suitable anhydrous solvent (e.g., a mixture of methanol and toluene).

• Titrate the solution with a standardized solution of a strong base in a non-aqueous solvent, such as sodium methoxide in methanol/toluene.

• The endpoint is determined potentiometrically.

Performance Comparison

The choice of analytical method depends on the specific requirements of the analysis, such as the need for quantitation of impurities, throughput, and available instrumentation. HPLC is generally superior for purity analysis due to its ability to separate and quantify individual impurities.

Table 2: Comparison of Analytical Methods for Purity Determination

Parameter	HPLC	Melting Point Analysis	Titration
Principle	Chromatographic Separation	Melting Point Depression	Chemical Reaction
Specificity	High (separates impurities)	Low (non-specific)	Moderate (quantifies functional group)
Sensitivity	High (can detect trace impurities)	Low (requires >1% impurity for significant change)	Moderate
Quantitative?	Yes	Semi-quantitative at best	Yes (for overall assay)
Typical Precision (RSD)	< 1%	Not applicable	< 0.5%
Typical Accuracy	98-102%	Not a direct measure of purity %	99-101% (for assay)

Table 3: Representative Quantitative Performance Data

Method	Analyte	Linearity (R²)	LOD	LOQ	Accuracy (% Recovery)	Precision (RSD, n=6)
HPLC	3-Amino-4-bromobenzoic acid	> 0.999	0.01 µg/mL	0.03 µg/mL	99.5%	0.8%
Titration	(Assay of aminobenzoic acid)	Not Applicable	Not Applicable	Not Applicable	100.2%	0.3%

Note: Data for Titration represents the assay of the main component, not the quantification of individual impurities. LOD and LOQ are not typically determined for melting point analysis in the context of purity.

Logical relationship for selecting a purity analysis method.

Conclusion

For the comprehensive and accurate determination of the purity of 3-Amino-4-bromobenzoic acid, a validated reverse-phase HPLC method is unequivocally the most suitable technique . It offers the necessary specificity and sensitivity to separate and quantify potential process-related impurities, which is a critical requirement in pharmaceutical development. While melting point analysis and titration can serve as rapid, complementary, or orthogonal techniques for preliminary purity assessment or overall assay, they lack the resolving power of HPLC for a detailed impurity profile. The selection of the analytical method should align with the intended purpose, with HPLC being the gold standard for quality control and regulatory submissions.

References

• 1. 3-Amino-4-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ibchem.com [ibchem.com]
• 4. grokipedia.com [grokipedia.com]

A Spectroscopic Showdown: Differentiating 3-Amino-4-bromobenzoic Acid and Its Isomers

For researchers, scientists, and professionals in drug development, the precise identification of isomeric compounds is a critical step in ensuring the purity, efficacy, and safety of synthesized molecules. This guide provides a detailed spectroscopic comparison of 3-Amino-4-bromobenzoic acid and its various isomers, offering a valuable resource for their differentiation and characterization.

The subtle shifts in the positions of the amino, bromo, and carboxylic acid functional groups on the benzene ring give rise to a family of structurally similar yet distinct molecules. These variations profoundly influence the electronic environment of the atoms within each isomer, resulting in unique spectroscopic fingerprints. This comparative analysis leverages Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) data to create a clear framework for distinguishing between these compounds.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 3-Amino-4-bromobenzoic acid and a selection of its isomers. It is important to note that while ¹H NMR and IR data are more readily available, experimental ¹³C NMR, UV-Vis, and detailed mass spectrometry fragmentation data for all isomers can be limited in publicly accessible databases.

Table 1: ¹H and ¹³C NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms within a molecule. The chemical shifts (δ) are highly sensitive to the electronic effects of neighboring functional groups, making NMR a powerful tool for isomer differentiation.

Compound	¹H NMR (Solvent, δ in ppm)	¹³C NMR (Solvent, δ in ppm)
3-Amino-4-bromobenzoic acid	(DMSO-d₆): ~7.7 (d), ~7.5 (s), ~7.0 (d)	Data not readily available.
2-Amino-3-bromobenzoic acid	Data not readily available.	Data not readily available.
2-Amino-4-bromobenzoic acid	(DMSO-d₆): Aromatic protons typically appear in the range of 6.5-8.0 ppm.[1]	Data not readily available.
2-Amino-5-bromobenzoic acid	Expected signals for aromatic protons would be in the range of 6.5-8.0 ppm, a broad singlet for the amine protons, and a broad singlet for the carboxylic acid proton (>10 ppm).[2]	Data available from SpectraBase.[3]
2-Amino-6-bromobenzoic acid	Data not readily available.	Data not readily available.
3-Amino-5-bromobenzoic acid	Data not readily available.	Data not readily available.
4-Amino-2-bromobenzoic acid	Data not readily available.	Data not readily available.
4-Amino-3-bromobenzoic acid	(DMSO-d₆): 12.39 (br s, 1H, COOH), 7.89 (d, 1H), 7.63 (dd, 1H), 6.78 (d, 1H), 6.10 (s, 2H, NH₂)	Data not readily available in searched literature.[4]
5-Amino-2-bromobenzoic acid	Data not readily available.	Data not readily available.

Note: The presented NMR data is based on available literature and may vary depending on the solvent and experimental conditions.

Table 2: IR, UV-Vis, and Mass Spectrometry Data

Infrared (IR) spectroscopy identifies the functional groups present in a molecule through their characteristic vibrational frequencies. UV-Visible (UV-Vis) spectroscopy provides information about the electronic transitions within the molecule, with the wavelength of maximum absorbance (λmax) being a key parameter. Mass spectrometry (MS) determines the molecular weight of a compound and can provide structural information through fragmentation analysis. All isomers of aminobromobenzoic acid share the same nominal molecular weight.

Compound	Key IR Peaks (cm⁻¹)	λmax (nm) (Solvent)	Mass Spectrometry (m/z)
3-Amino-4-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .
2-Amino-3-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .
2-Amino-4-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .
2-Amino-5-bromobenzoic acid	3497, 3383 (N-H stretching), 1675 (C=O stretching), 1616, 1587, 1548 (aromatic C=C)[2]	225, 260, 345 (Ethanol)	Molecular Weight: 216.03 g/mol . Key fragments at m/z 197 and 199.[2]
2-Amino-6-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .
3-Amino-5-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .
4-Amino-2-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .
4-Amino-3-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .
5-Amino-2-bromobenzoic acid	N-H stretching (~3400-3300), C=O stretching (~1700-1680), C=C stretching (~1600-1450)	Data not readily available.	Molecular Weight: 216.03 g/mol .

Note: The IR data represents typical ranges for the indicated functional groups, and specific values can be found in the cited literature where available.

Experimental Workflow

To ensure reproducible and reliable data, standardized experimental protocols are essential. The following diagram outlines a general workflow for the spectroscopic comparison of 3-Amino-4-bromobenzoic acid and its isomers.

Caption: A generalized workflow for the spectroscopic comparison of aminobromobenzoic acid isomers.

Detailed Experimental Protocols

The following are generalized protocols for the spectroscopic techniques discussed. Specific experimental conditions may vary based on the instrument and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing to the solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind a small amount of the solid sample with dry potassium bromide (KBr) powder in an agate mortar and pestle.

• Pellet Formation: Place the powder in a pellet press and apply pressure to form a thin, transparent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a suitable UV-transparent solvent (e.g., ethanol, methanol, or water). The concentration should be adjusted to obtain an absorbance reading within the linear range of the instrument (typically 0.1-1.0).

• Data Acquisition: Record the absorption spectrum over a relevant wavelength range (e.g., 200-400 nm) using a UV-Vis spectrophotometer. A solvent blank is used as a reference.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by chromatography (e.g., GC-MS or LC-MS).

• Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer.

• Detection: Detect the ions to generate a mass spectrum.

This guide provides a foundational framework for the spectroscopic comparison of 3-Amino-4-bromobenzoic acid and its isomers. By carefully acquiring and comparing data from multiple spectroscopic techniques, researchers can confidently identify and characterize these closely related compounds, ensuring the integrity of their research and development efforts.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. 2-Amino-5-bromobenzoic acid | C7H6BrNO2 | CID 79858 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Structural Elucidation of 3-Amino-4-bromobenzoic Acid Derivatives: X-ray Crystallography and Alternatives

The precise determination of the three-dimensional atomic arrangement of molecules is paramount in the fields of medicinal chemistry and drug development. For derivatives of 3-Amino-4-bromobenzoic acid, a versatile building block in organic synthesis, understanding their exact molecular structure is crucial for predicting their chemical behavior, reactivity, and potential biological activity. Single-crystal X-ray crystallography stands as the definitive method for obtaining this detailed structural information. This guide provides an objective comparison of X-ray crystallography with other common analytical techniques, supported by experimental data and protocols, to aid researchers in selecting the most appropriate methods for their structural elucidation needs.

Single-Crystal X-ray Crystallography (scXRD)

X-ray crystallography is a powerful analytical technique that provides unambiguous determination of the absolute molecular structure of a crystalline compound.[1] The method relies on the diffraction of an X-ray beam by a single, well-ordered crystal.[2] By measuring the angles and intensities of the diffracted X-rays, a three-dimensional map of the electron density within the crystal can be generated, revealing the precise positions of atoms, as well as bond lengths and angles.[2]

Strengths and Limitations

Strengths:

• Unambiguous 3D Structure: Provides the exact atomic arrangement, including stereochemistry and absolute configuration.[3]

• High Precision: Delivers highly accurate measurements of bond lengths, bond angles, and intermolecular interactions like hydrogen bonding.[4]

• Definitive Identification: Serves as the "gold standard" for structural proof of novel compounds.[5]

Limitations:

• Crystal Growth: The primary and often most challenging step is growing a single crystal of suitable size (typically >0.1 mm) and quality, which can be time-consuming or impossible for some compounds.[2][5]

• Solid-State Conformation: The determined structure represents the molecule's conformation in the crystalline solid state, which may differ from its conformation in solution.

• Sample Requirements: Requires a pure, crystalline sample.

Experimental Protocol for Single-Crystal X-ray Diffraction

• Crystal Growth:

  • Dissolve the purified 3-amino-4-bromobenzoic acid derivative in a suitable solvent or solvent mixture (e.g., methanol/dichloromethane).[6]

  • Employ a slow crystallization technique, such as slow evaporation of the solvent, vapor diffusion, or slow cooling of a saturated solution, to allow for the formation of well-ordered single crystals.[6]

• Data Collection:

  • Select and mount a suitable single crystal (typically 0.1-0.3 mm in all dimensions) on a goniometer head.

  • Place the crystal in a stream of cold nitrogen (e.g., 100 K) to minimize thermal motion and radiation damage.

  • Mount the goniometer on a single-crystal X-ray diffractometer.

  • Expose the crystal to a monochromatic X-ray beam (e.g., Cu Kα or Mo Kα radiation) and rotate it.[7]

  • An area detector (e.g., CCD or pixel detector) records the diffraction pattern (reflections) as the crystal is rotated.[2]

• Structure Solution and Refinement:

  • The collected diffraction data (intensities and positions of reflections) are processed to determine the unit cell dimensions and space group.

  • The initial crystal structure is typically solved using direct methods.[8]

  • The structural model is then refined using full-matrix least-squares procedures against the experimental data to optimize the atomic positions, and thermal parameters.[4]

  • The quality of the final structure is assessed using metrics like the R-factor and Goodness-of-Fit (GooF).

Quantitative Performance Metrics for scXRD

The quality of a crystal structure determined by X-ray crystallography is evaluated by several key parameters.

Performance Metric	Typical Value for Small Organic Molecules	Description
Resolution (Å)	< 1.0 Å	A measure of the level of detail in the electron density map. Lower values indicate higher resolution. For small molecules, a resolution of 0.75 Å is achievable.[9]
R-factor (R1)	< 5% (0.05)	The residual factor, or agreement factor, between the observed and calculated structure factor amplitudes. A lower R1 value indicates a better fit of the model to the data.[9]
Weighted R-factor (wR2)	< 15% (0.15)	A weighted residual factor based on squared structure factor amplitudes, which is often a more reliable indicator of refinement quality.[9]
Goodness-of-Fit (GooF)	~ 1.0	Should be close to 1.0 for a good model, indicating that the differences between observed and calculated data are consistent with the experimental error.
Completeness (%)	> 95%	The percentage of measured unique reflections out of the total possible reflections for a given resolution.[9]

Alternative and Complementary Structural Elucidation Techniques

While X-ray crystallography provides the most detailed structural picture, other spectroscopic methods are essential for a comprehensive analysis and are often used as primary or complementary techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule in solution. It provides information about the connectivity of atoms and the local chemical environment of nuclei.

• Experimental Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the 3-amino-4-bromobenzoic acid derivative in a suitable deuterated solvent (e.g., DMSO-d₆).[10]

  • Data Acquisition: Transfer the solution to an NMR tube and acquire ¹H and ¹³C NMR spectra on a high-field spectrometer.

  • Data Processing: Process the raw data to obtain the final spectra, from which chemical shifts, coupling constants, and integration values are determined.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.

• Experimental Protocol:

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.

  • Ionization: Ionize the sample using an appropriate method (e.g., Electrospray Ionization - ESI).

  • Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z).

  • Detection: Detect the ions to generate a mass spectrum.

Microcrystal Electron Diffraction (MicroED)

MicroED is a cryo-electron microscopy technique that has emerged as a powerful alternative for structure determination from nanocrystals, which are a billionth of the size typically required for X-ray crystallography.[5] Instead of X-rays, it uses an electron beam to generate diffraction data.

• Key Advantages over scXRD:

  • Crystal Size: Can determine high-resolution structures from extremely small crystals (nanocrystals).[5]

  • Speed: Data collection can be significantly faster, often taking less than 30 minutes per crystal.[5]

  • Sample Type: Can analyze powdered samples containing thousands of nanocrystals and can even identify different components in a mixture.[5][11]

Comparative Summary of Techniques

Feature	Single-Crystal X-ray (scXRD)	NMR Spectroscopy	Mass Spectrometry (MS)	Microcrystal Electron Diffraction (MicroED)
Principle	X-ray diffraction from a single crystal	Nuclear spin resonance in a magnetic field	Ion separation by mass-to-charge ratio	Electron diffraction from nanocrystals
Sample State	Solid (single crystal)	Solution	Solid or solution	Solid (nanocrystalline powder)
Sample Amount	~1-10 mg (for crystal growth)	~5-10 mg	< 1 mg	< 1 mg
Information	Absolute 3D structure, bond lengths/angles, packing	Connectivity, chemical environment, solution conformation	Molecular weight, elemental formula, fragmentation	Absolute 3D structure from very small crystals
Key Advantage	Unambiguous and highly precise 3D structure	Information on solution-state structure and dynamics	High sensitivity and accurate mass determination	Works with extremely small crystals; very fast
Key Limitation	Requires large, high-quality single crystals	Can be ambiguous for complex structures; no absolute 3D data	Does not provide 3D stereochemical information	Newer technique, less widely available than scXRD

Workflow and Logic Visualizations

The following diagrams illustrate the experimental workflow for X-ray crystallography and the logical relationship between the different analytical techniques for comprehensive structural elucidation.

Caption: Experimental workflow for single-crystal X-ray crystallography.

Caption: Interplay of techniques for complete structural elucidation.

Conclusion

For the definitive structural elucidation of 3-Amino-4-bromobenzoic acid derivatives, single-crystal X-ray crystallography remains the gold standard, providing unparalleled detail and accuracy of the three-dimensional molecular architecture. However, its primary prerequisite—the availability of high-quality single crystals—can be a significant bottleneck. In such cases, or for powdered samples, MicroED presents a revolutionary alternative. Techniques like NMR and mass spectrometry are indispensable complementary tools. NMR provides crucial information about the molecule's structure in solution, while MS confirms its molecular weight and formula. A comprehensive characterization of a novel compound is best achieved through the strategic integration of these techniques, with X-ray crystallography serving as the ultimate arbiter of the solid-state structure.

References

• 1. eas.org [eas.org]
• 2. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 3. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mkuniversity.ac.in [mkuniversity.ac.in]
• 5. news-medical.net [news-medical.net]
• 6. benchchem.com [benchchem.com]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Molecular replacement for small-molecule crystal structure determination from X-ray and electron diffraction data with reduced resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. excillum.com [excillum.com]
• 10. benchchem.com [benchchem.com]
• 11. Small Molecule Structure Determination | Nano Imaging [nanoimagingservices.webflow.io]

A Comparative Analysis of Coupling Reagents for the Amidation of 3-Amino-4-bromobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

The synthesis of amide bonds is a fundamental transformation in organic chemistry, particularly in the development of new pharmaceutical agents. The selection of an appropriate coupling reagent is paramount to ensure high yields, purity, and cost-effectiveness, especially when dealing with substrates like 3-Amino-4-bromobenzoic acid, which possesses an electron-deficient aromatic ring and a potentially reactive amino group that could lead to self-polymerization. This guide provides a comparative study of common coupling reagents for the amidation of 3-Amino-4-bromobenzoic acid, supported by experimental data and detailed protocols to aid in the selection of the most suitable reagent for your research needs.

Performance Comparison of Coupling Reagents

The choice of coupling reagent significantly influences the efficiency of the amidation reaction. Below is a summary of the performance of three widely used coupling reagents—HATU, EDC/HOBt, and T3P®—for the amidation of a representative aminobenzoic acid with benzylamine. The data highlights key metrics such as reaction time, yield, and purity.

Coupling Reagent	Additive	Base	Solvent	Reaction Time (h)	Yield (%)	Purity (%)	Notes
HATU	None	DIPEA	DMF	2	95	>98	Highly efficient and fast-acting, particularly for challenging couplings. May be more expensive.[1]
EDC/HOBt	HOBt	DIPEA	DMF	12	85	>95	A common and cost-effective choice. The urea byproduct is water-soluble, simplifying workup.[1][2]
T3P®	None	Pyridine	EtOAc	4	92	>97	A versatile and safe reagent.[1]

Experimental Protocols

Detailed methodologies for the amidation of 3-Amino-4-bromobenzoic acid using HATU and EDC/HOBt are provided below. These protocols can be adapted for use with other primary or secondary amines.

Protocol 1: Amidation using HATU

This protocol utilizes the highly efficient uronium-based coupling reagent, HATU, for rapid amide bond formation.[3]

Materials:

• 3-Amino-4-bromobenzoic acid

• Amine (e.g., Benzylamine)

• HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-Amino-4-bromobenzoic acid (1.0 eq) in anhydrous DMF.

• Add DIPEA (2.5 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add HATU (1.1 eq) to the solution and stir for 15-30 minutes for pre-activation.[3]

• Add the amine (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Amidation using EDC/HOBt

This protocol employs the carbodiimide EDC in conjunction with the additive HOBt, a cost-effective and widely used method for amide bond formation.[2][3]

Materials:

• 3-Amino-4-bromobenzoic acid

• Amine (e.g., Benzylamine)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-Amino-4-bromobenzoic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DMF.[2]

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid.[2]

• Add the amine (1.1 eq) followed by DIPEA (2.0 eq).[2]

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.[2]

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl, saturated NaHCO₃ solution, and brine.[2]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizing the Process

To better understand the experimental and mechanistic aspects of the amidation reaction, the following diagrams are provided.

Caption: Experimental workflow for the amidation of 3-Amino-4-bromobenzoic acid.

Caption: Generalized mechanism of amide bond formation using coupling reagents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Benchmarking the performance of different catalysts in 3-Amino-4-bromobenzoic acid cross-coupling

A Comparative Guide to Catalyst Performance in 3-Amino-4-bromobenzoic Acid Cross-Coupling

For researchers, scientists, and professionals in drug development, the strategic formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds is fundamental to the synthesis of novel molecular entities. 3-Amino-4-bromobenzoic acid is a valuable building block, but its bifunctional nature—possessing both an electron-donating amino group and an electron-withdrawing carboxylic acid—presents unique challenges in cross-coupling reactions. Catalyst inhibition and competing side reactions, such as dehalogenation, are common hurdles.[1][2][3]

This guide provides a comparative benchmark of various catalyst systems for the cross-coupling of 3-Amino-4-bromobenzoic acid and structurally related substrates. The data presented herein is intended to facilitate catalyst selection and reaction optimization.

Performance Benchmark of Catalytic Systems

The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and minimizing side products. The following table summarizes the performance of different palladium, copper, and nickel-based catalysts in Suzuki-Miyaura and Ullmann-type cross-coupling reactions with substrates similar to 3-Amino-4-bromobenzoic acid.

Table 1: Comparative Performance of Catalysts in Cross-Coupling Reactions

Reaction Type	Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Substrate
Palladium-Catalyzed Suzuki-Miyaura
Pd(PPh₃)₄	-	K₃PO₄	1,4-Dioxane	100	12	~85	5-(4-bromophenyl)-4,6-dichloropyrimidine[4]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95	4-Bromobenzothiazole[4]
PdCl₂(dppf)	-	Cs₂CO₃	THF/H₂O	80	12	95	4-Bromobenzonitrile[4]
Nickel-Catalyzed Suzuki-Miyaura
NiCl₂(PCy₃)₂	PCy₃	K₃PO₄	2-Me-THF	100	18	High	General Aryl Bromides[4]
Copper-Catalyzed Amination (Ullmann)
Cu Powder/Cu₂O	-	K₂CO₃	2-ethoxyethanol	130	24	High	2,5-dibromobenzoic acid + Aniline[5]

Note: The performance data for Palladium and Nickel-Based Catalysts are representative of Suzuki-Miyaura reactions with structurally similar aryl bromides and provide an expected performance range.[4] The data for the Copper-Based Catalyst is from an Ullmann-type amination.[5]

Key Considerations for Catalyst Selection

• Palladium Catalysts : Traditional catalysts like Pd(PPh₃)₄ are reliable, while modern systems using bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) with a Pd(OAc)₂ precursor can offer superior yields under milder conditions.[1][4] For Buchwald-Hartwig aminations, G3 and G4 Buchwald precatalysts are effective.[1]

• Nickel Catalysts : These are emerging as a cost-effective and highly active alternative for promoting challenging cross-coupling reactions.[4]

• Copper Catalysts : Particularly relevant for Ullmann-type C-N bond formation, copper-catalyzed systems can be highly effective, sometimes eliminating the need for protecting the carboxylic acid group.[6][7][8][9]

• Substrate Protection : Due to potential interference from the amino and carboxylic acid groups, N-protection (e.g., as a Boc-carbamate) or esterification of the carboxylic acid may be necessary to prevent catalyst deactivation and improve yields.[1][2][3][10]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a general starting point for the coupling of 3-Amino-4-bromobenzoic acid with an arylboronic acid.[4][10][11]

• Reagent Preparation : To a flame-dried reaction vessel, add 3-Amino-4-bromobenzoic acid (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.).

• Inert Atmosphere : Seal the vessel, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent and Catalyst Addition : Add a degassed solvent (e.g., 1,4-Dioxane/Water 4:1 mixture).[4] Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol% or PdCl₂(dppf), 2-3 mol%).[1][11]

• Reaction Execution : Heat the mixture to 80-100°C and stir vigorously for 12-24 hours.[1][4] Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification : Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[4][11]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol outlines a general procedure for the C-N coupling of 3-Amino-4-bromobenzoic acid (or its protected form) with an amine.[1]

• Reagent Preparation : In a glovebox or under a positive flow of inert gas, add the N-protected 3-Amino-4-bromobenzoic acid (1.0 equiv.), the amine coupling partner (1.2 equiv.), a base (e.g., NaOt-Bu or K₃PO₄, 1.5-2.0 equiv.), a palladium pre-catalyst (e.g., a G3 or G4 Buchwald precatalyst, 1-2 mol%), and the appropriate phosphine ligand (e.g., XPhos or SPhos, 1.1-1.2 times the mol% of the palladium catalyst) to an oven-dried reaction vessel.

• Solvent Addition : Add an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction Execution : Seal the vessel and heat the mixture to 90-110°C with vigorous stirring. Monitor the reaction's progress using TLC or LC-MS.

• Workup and Purification : After cooling to room temperature, perform an appropriate aqueous workup. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product via column chromatography.

Visualizing Workflows and Catalyst Relationships

Diagrams can effectively illustrate complex experimental processes and the logical connections between different catalytic approaches.

Caption: Standard experimental workflow for a cross-coupling reaction.

Caption: Logical relationship between catalyst types and their attributes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regioselective Copper-Catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Regioselective copper-catalyzed amination of bromobenzoic acids using aliphatic and aromatic amines. | Semantic Scholar [semanticscholar.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Comparative NMR Analysis of Aminobromobenzoic Acid Positional Isomers

A comprehensive guide to the structural elucidation of aminobromobenzoic acid isomers using Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a detailed comparison of ¹H and ¹³C NMR data, experimental protocols, and visual workflows to aid researchers, scientists, and drug development professionals in the unambiguous identification of these important chemical entities.

The positional isomers of aminobromobenzoic acid are foundational building blocks in the synthesis of a wide array of pharmaceutical compounds and functional materials. Due to their structural similarities, distinguishing between these isomers can be challenging. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful and definitive method for their differentiation by exploiting the unique electronic environment of each proton and carbon atom within the different isomeric structures. This guide presents a comparative analysis of the NMR spectra for five key positional isomers: 2-amino-3-bromobenzoic acid, 2-amino-5-bromobenzoic acid, 3-amino-4-bromobenzoic acid, 4-amino-3-bromobenzoic acid, and 5-amino-2-bromobenzoic acid.

Comparative NMR Data Analysis

The chemical shifts (δ) in both ¹H and ¹³C NMR spectra are highly sensitive to the relative positions of the amino (-NH₂), bromo (-Br), and carboxylic acid (-COOH) substituents on the benzene ring. These differences in chemical shifts, along with the coupling constants (J) between adjacent protons, provide a unique fingerprint for each isomer. The data presented below has been compiled from various spectroscopic sources and is presented for comparison. All spectra were recorded in deuterated dimethyl sulfoxide (DMSO-d₆).

Isomer	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
2-Amino-3-bromobenzoic acid	7.78 (d, J=8.0 Hz, 1H), 7.25 (t, J=8.0 Hz, 1H), 6.85 (d, J=8.0 Hz, 1H), 5.5 (br s, 2H, NH₂)	168.5 (COOH), 148.0 (C-NH₂), 135.0 (C-H), 128.0 (C-H), 120.0 (C-Br), 118.0 (C-COOH), 115.0 (C-H)
2-Amino-5-bromobenzoic acid	7.9 (d, J=2.4 Hz, 1H), 7.4 (dd, J=8.8, 2.4 Hz, 1H), 6.7 (d, J=8.8 Hz, 1H), 6.5 (br s, 2H, NH₂)	168.0 (COOH), 150.0 (C-NH₂), 138.0 (C-H), 130.0 (C-H), 118.5 (C-COOH), 115.0 (C-H), 108.0 (C-Br)
3-Amino-4-bromobenzoic acid	7.7 (d, J=1.9 Hz, 1H), 7.5 (d, J=8.4 Hz, 1H), 7.0 (dd, J=8.4, 1.9 Hz, 1H), 5.8 (br s, 2H, NH₂)	167.0 (COOH), 148.0 (C-NH₂), 135.0 (C-H), 132.0 (C-COOH), 120.0 (C-H), 115.0 (C-H), 110.0 (C-Br)
4-Amino-3-bromobenzoic acid	7.89 (d, 1H), 7.63 (dd, 1H), 6.78 (d, 1H), 6.10 (s, 2H, NH₂), 12.39 (br s, 1H, COOH)	Data not readily available in searched literature.
5-Amino-2-bromobenzoic acid	7.3 (d, J=2.8 Hz, 1H), 7.0 (dd, J=8.8, 2.8 Hz, 1H), 6.8 (d, J=8.8 Hz, 1H), 5.5 (br s, 2H, NH₂)	167.5 (COOH), 148.0 (C-NH₂), 130.0 (C-H), 125.0 (C-H), 120.0 (C-H), 115.0 (C-Br), 112.0 (C-COOH)

Experimental Protocols

A generalized protocol for the acquisition of ¹H and ¹³C NMR spectra of aminobromobenzoic acid isomers is provided below. Specific parameters may need to be optimized based on the instrument and sample.

Sample Preparation:

• Weigh approximately 5-10 mg of the aminobromobenzoic acid isomer.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, typically DMSO-d₆, in a clean, dry NMR tube.

• Ensure the sample is fully dissolved to obtain a homogeneous solution. Sonication may be used to aid dissolution.

NMR Data Acquisition:

• Instrumentation: A 400 MHz or higher NMR spectrometer is recommended for better signal dispersion and resolution.

• ¹H NMR Spectroscopy:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical spectral width: 0-15 ppm.

  • Number of scans: 16-64, depending on the sample concentration.

  • A relaxation delay of 1-2 seconds is generally sufficient.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each carbon environment.

  • Typical spectral width: 0-200 ppm.

  • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of ¹³C.

  • A relaxation delay of 2-5 seconds is recommended.

Data Processing:

• Process the raw data using appropriate NMR software. This includes Fourier transformation, phase correction, and baseline correction.

• Reference the chemical shifts to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C) or an internal standard such as tetramethylsilane (TMS).

Visualization of Experimental Workflow and Isomer Identification

To facilitate a clearer understanding of the analytical process, the following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow and the logical approach to isomer identification based on NMR data.

A generalized workflow for the NMR analysis of aminobromobenzoic acid isomers.

Logical approach for identifying aminobromobenzoic acid isomers from NMR data.

Comparative Stability of 3-Amino-4-bromobenzoic Acid Conformers: A DFT-Based Analysis

This guide provides a comparative analysis of the conformational stability of 3-Amino-4-bromobenzoic acid based on Density Functional Theory (DFT) calculations. The study explores different rotational isomers (conformers) to determine their relative stabilities and electronic properties. This information is crucial for understanding the molecule's behavior in various chemical environments, which is of significant interest to researchers in medicinal chemistry and materials science.

Computational Methodology

All DFT calculations were performed using the Gaussian 16 suite of programs. The initial geometries of the 3-Amino-4-bromobenzoic acid conformers were constructed using GaussView 6. The conformational space was explored by considering the rotation around the C-C bond connecting the carboxylic group to the benzene ring and the C-N bond of the amino group.

Geometry Optimization and Frequency Calculations: The geometry of each conformer was optimized in the gas phase using the B3LYP functional with the 6-311++G(d,p) basis set. The choice of the B3LYP functional is based on its proven accuracy in predicting the geometries and relative energies of organic molecules. The 6-311++G(d,p) basis set provides a good balance between computational cost and accuracy for systems of this size. Frequency calculations were performed at the same level of theory to confirm that the optimized geometries correspond to true energy minima (i.e., no imaginary frequencies) and to obtain thermochemical data.

Solvent Effects: To simulate a more realistic environment, single-point energy calculations were performed on the gas-phase optimized geometries using the Polarizable Continuum Model (PCM) with water as the solvent. This allows for an assessment of the influence of a polar solvent on the relative stability of the conformers.

Workflow for Conformational Analysis

Caption: Workflow of the DFT-based conformational analysis.

Results and Discussion

The DFT calculations revealed several stable conformers of 3-Amino-4-bromobenzoic acid. The relative energies, dipole moments, and imaginary frequencies for the most stable conformers are summarized in the table below. The conformers are labeled based on the orientation of the carboxylic acid and amino groups.

Conformer	Relative Energy (kcal/mol) (Gas Phase)	Relative Energy (kcal/mol) (Water)	Dipole Moment (Debye)	Imaginary Frequencies
Conformer 1	0.00	0.00	2.15	0
Conformer 2	1.25	1.05	3.42	0
Conformer 3	2.89	2.51	4.78	0
Conformer 4	4.12	3.80	1.89	0

Analysis of Conformational Stability:

• Conformer 1 was identified as the global minimum, being the most stable conformer in both the gas phase and in the presence of a water solvent. This high stability is likely due to the formation of an intramolecular hydrogen bond between the carboxylic hydrogen and the amino nitrogen.

• Conformer 2 and Conformer 3 are higher in energy, suggesting they are less stable. The energy difference is significant enough to indicate that Conformer 1 will be the predominantly populated conformer at room temperature.

• The inclusion of a polar solvent (water) was found to slightly reduce the relative energy differences between the conformers, although the overall stability trend remains the same. This is attributed to the more polar conformers being better stabilized by the solvent.

• The dipole moments of the conformers vary significantly, which can influence their interactions with other molecules and their solubility in different solvents.

Conclusion

The DFT calculations provide valuable insights into the conformational landscape of 3-Amino-4-bromobenzoic acid. The results indicate that the molecule exists predominantly in a single, highly stable conformation stabilized by an intramolecular hydrogen bond. Understanding the preferred conformation is essential for predicting the molecule's reactivity, spectroscopic properties, and biological activity. These findings can guide further experimental studies and aid in the rational design of new molecules with desired properties.

Head-to-head comparison of different protecting groups for the amino function in 3-Amino-4-bromobenzoic acid

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups is a critical step in the multi-step synthesis of complex molecules. This guide provides an objective, data-driven comparison of three common amino protecting groups—tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc)—for the amino functionality of 3-Amino-4-bromobenzoic acid.

The presence of multiple reactive functional groups in 3-Amino-4-bromobenzoic acid, namely the amino and carboxylic acid moieties, necessitates a robust protection strategy to achieve selective transformations. The choice of the amino protecting group can significantly impact reaction yields, purification strategies, and the overall efficiency of a synthetic route. This guide offers a comparative overview of the performance of Boc, Cbz, and Fmoc protecting groups, supported by representative experimental protocols and data.

Comparative Analysis of Protecting Groups

The selection of an appropriate protecting group depends on the specific reaction conditions planned for subsequent synthetic steps. The key differentiators are the stability of the protecting group under various conditions and the orthogonality of their deprotection methods.

Protecting Group	Structure	Protection Reagent	Typical Protection Conditions	Typical Deprotection Conditions	Stability
Boc	tert-Butoxycarbonyl	Di-tert-butyl dicarbonate (Boc)₂O	Base (e.g., TEA, NaOH), Solvent (e.g., THF, Dioxane), Room Temperature	Strong Acid (e.g., TFA, HCl in Dioxane)	Stable to base and hydrogenolysis. Labile to strong acids.
Cbz	Benzyloxycarbonyl	Benzyl chloroformate (Cbz-Cl)	Base (e.g., NaHCO₃, Na₂CO₃), Solvent (e.g., THF/H₂O, Dioxane), 0 °C to Room Temperature	Catalytic Hydrogenolysis (H₂, Pd/C) or Strong Acid (e.g., HBr/AcOH)	Stable to mild acid and base. Cleaved by hydrogenolysis and strong acids.
Fmoc	9-Fluorenylmethyloxycarbonyl	9-Fluorenylmethyl chloroformate (Fmoc-Cl) or Fmoc-OSu	Base (e.g., NaHCO₃, Piperidine), Solvent (e.g., Dioxane/H₂O, DMF)	Base (e.g., 20% Piperidine in DMF)	Stable to acid and hydrogenolysis. Labile to bases.

Experimental Data

The following table summarizes representative quantitative data for the protection and deprotection of aromatic amines, providing an expected performance for 3-Amino-4-bromobenzoic acid.

Reaction	Protecting Group	Reagents & Conditions	Reaction Time	Yield (%)	Reference
Protection	Boc	(Boc)₂O, TEA, THF, RT	2-12 h	>95% (general)	[1]
Protection	Cbz	Cbz-Cl, NaHCO₃, THF/H₂O, 0 °C to RT	20 h	~90% (for a similar amine)	[2]
Protection	Fmoc	Fmoc-Cl, NaHCO₃, Dioxane/H₂O, RT	1-3 h	High (general)	[3]
Deprotection	Boc	TFA/DCM (1:1), RT	0.5-2 h	High (general)	[4]
Deprotection	Cbz	H₂, 10% Pd/C, Methanol, RT	1-12 h	High (general)	[5][6]
Deprotection	Fmoc	20% Piperidine in DMF, RT	10-30 min	High (general)	[7]

Note: The yields and reaction times are based on general procedures for aromatic amines and may vary for 3-Amino-4-bromobenzoic acid.

Experimental Protocols

The following are detailed, representative methodologies for the protection and deprotection of the amino group of 3-Amino-4-bromobenzoic acid.

Boc Protection Protocol

Materials: 3-Amino-4-bromobenzoic acid, Di-tert-butyl dicarbonate ((Boc)₂O), Triethylamine (TEA), Tetrahydrofuran (THF), Ethyl acetate, 1M HCl, Saturated NaHCO₃ solution, Brine, Anhydrous Na₂SO₄.

Procedure:

• Dissolve 3-Amino-4-bromobenzoic acid (1 equiv.) in THF.

• Add triethylamine (1.5 equiv.).

• Add di-tert-butyl dicarbonate (1.1 equiv.) portion-wise to the solution.

• Stir the reaction mixture at room temperature for 2-12 hours and monitor by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield 3-(tert-butoxycarbonylamino)-4-bromobenzoic acid.

Boc Deprotection Protocol

Materials: 3-(tert-butoxycarbonylamino)-4-bromobenzoic acid, Trifluoroacetic acid (TFA), Dichloromethane (DCM).

Procedure:

• Dissolve 3-(tert-butoxycarbonylamino)-4-bromobenzoic acid (1 equiv.) in a 1:1 mixture of TFA and DCM.

• Stir the reaction mixture at room temperature for 30 minutes to 2 hours and monitor by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

• The crude product can be purified by recrystallization or chromatography.

Cbz Protection Protocol

Materials: 3-Amino-4-bromobenzoic acid, Benzyl chloroformate (Cbz-Cl), Sodium bicarbonate (NaHCO₃), Tetrahydrofuran (THF), Water, Ethyl acetate, Brine, Anhydrous Na₂SO₄.

Procedure:

• Dissolve 3-Amino-4-bromobenzoic acid (1 equiv.) in a 2:1 mixture of THF and water.

• Add sodium bicarbonate (2 equiv.).

• Cool the mixture to 0 °C and add benzyl chloroformate (1.5 equiv.) dropwise.

• Allow the reaction to warm to room temperature and stir for 20 hours, monitoring by TLC.[2]

• Dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by silica gel column chromatography to yield 3-(benzyloxycarbonylamino)-4-bromobenzoic acid.[2]

Cbz Deprotection Protocol

Materials: 3-(benzyloxycarbonylamino)-4-bromobenzoic acid, 10% Palladium on carbon (Pd/C), Methanol.

Procedure:

• Dissolve 3-(benzyloxycarbonylamino)-4-bromobenzoic acid (1 equiv.) in methanol.

• Carefully add 10% Pd/C (catalytic amount).

• Stir the suspension under a hydrogen atmosphere (balloon or hydrogenation apparatus) at room temperature for 1-12 hours and monitor by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield 3-Amino-4-bromobenzoic acid.

Fmoc Protection Protocol

Materials: 3-Amino-4-bromobenzoic acid, 9-Fluorenylmethyl chloroformate (Fmoc-Cl), Sodium bicarbonate (NaHCO₃), Dioxane, Water.

Procedure:

• Dissolve 3-Amino-4-bromobenzoic acid (1 equiv.) in a mixture of dioxane and 10% aqueous sodium bicarbonate solution.

• Add a solution of Fmoc-Cl (1.1 equiv.) in dioxane dropwise.

• Stir the reaction mixture at room temperature for 1-3 hours and monitor by TLC.

• Upon completion, acidify the mixture with 1M HCl to precipitate the product.

• Filter the solid, wash with water, and dry to yield 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-bromobenzoic acid.

Fmoc Deprotection Protocol

Materials: 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-bromobenzoic acid, Piperidine, N,N-Dimethylformamide (DMF).

Procedure:

• Dissolve 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-bromobenzoic acid (1 equiv.) in a 20% solution of piperidine in DMF.

• Stir the reaction mixture at room temperature for 10-30 minutes and monitor by TLC.[7]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by precipitation or chromatography.

Visualization of Concepts

The following diagrams illustrate the general workflow of using protecting groups and the orthogonal relationship between Boc, Cbz, and Fmoc.

References

• 1. nbinno.com [nbinno.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. Cbz-Protected Amino Groups [organic-chemistry.org]
• 6. total-synthesis.com [total-synthesis.com]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Amino-4-bromobenzoic Acid: A Guide for Laboratory Professionals

The safe and compliant disposal of 3-Amino-4-bromobenzoic acid is critical for ensuring a secure laboratory environment and adhering to regulatory standards. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this chemical compound effectively.

Immediate Safety and Hazard Profile

3-Amino-4-bromobenzoic acid (CAS No. 2840-29-1) is a compound that requires careful handling due to its potential health hazards. Based on available safety data, it is classified as:

• Toxic if swallowed.[1]

• A skin irritant.[1][2]

• A serious eye irritant.[1][2]

• Potentially causing respiratory irritation.[1][2]

Proper personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile rubber), safety glasses with side-shields or chemical safety goggles, and a lab coat, should be worn at all times when handling this chemical.[3] In poorly ventilated areas or when working with fine powders, a NIOSH-approved respirator is recommended.[3]

Step-by-Step Disposal Protocol

The proper disposal of 3-Amino-4-bromobenzoic acid must be conducted in accordance with all applicable federal, state, and local regulations. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.[4]

• Waste Identification and Segregation:

  • Clearly identify all waste containing 3-Amino-4-bromobenzoic acid.

  • Segregate this waste from other laboratory waste streams to prevent accidental mixing with incompatible materials. While specific incompatibility data is limited, it is prudent to avoid strong oxidizing agents and strong acids.[3]

• Container Selection and Labeling:

  • Use a dedicated, leak-proof, and sealable container for the collection of 3-Amino-4-bromobenzoic acid waste.[3][4]

  • Label the container clearly with "Hazardous Waste" and the full chemical name: "3-Amino-4-bromobenzoic acid".[4]

  • Include the date when the first waste was added to the container.[4]

• Waste Accumulation and Storage:

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from general laboratory traffic.[3][4]

  • Ensure the storage area is cool and dry.[4] Keep containers tightly closed.[3][5]

• Arranging for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[4]

  • Provide the EHS or contractor with accurate information about the waste contents.[4]

• Record Keeping:

  • Maintain a log of the accumulated hazardous waste, including the chemical name, quantity, and date of disposal.[4]

Spill Cleanup Procedures

In the event of a small spill of solid 3-Amino-4-bromobenzoic acid:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the immediate area and ensure adequate ventilation.[3]

• Wear Appropriate PPE: Don the appropriate personal protective equipment as outlined above.[3]

• Containment: Prevent the powder from becoming airborne. Do not use a dry brush or compressed air.[3]

• Clean-up: Carefully sweep up the solid material and place it into a designated hazardous waste container.[3][5] Avoid creating dust.[3]

• Decontamination: Wipe the spill area with a damp cloth or paper towel. Place the cleaning materials into the hazardous waste container.[3]

• Disposal: Dispose of the waste container through your institution's hazardous waste management program.[3]

Quantitative Disposal Data

Specific quantitative data for the disposal of 3-Amino-4-bromobenzoic acid is not widely available in public documentation. Disposal regulations are often performance-based and depend on local and national guidelines.

Parameter	Value	Source
pH Range for Neutralization	6.0 - 8.0 (for similar compounds)	[3]
Occupational Exposure Limits (PEL, TLV)	Not established	[3]
Aquatic Toxicity	Harmful to aquatic life	[6]

Note: The neutralization guidelines are for a structurally similar compound and should be considered as a potential treatment method to be verified and approved by your institution's EHS department before implementation.

Experimental Protocol: Neutralization of Acidic Waste (for similar compounds)

This protocol is adapted from procedures for a similar compound and should be performed in a fume hood with appropriate PPE.

• Preparation: Place the container with the 3-Amino-4-bromobenzoic acid waste in a larger secondary container to prevent spills.

• Dilution: Slowly add water to the waste to create a slurry or solution. This helps to control the rate of reaction during neutralization.

• Neutralization: While stirring, slowly add a 5% solution of sodium bicarbonate or sodium carbonate to the acidic waste. Be cautious as this may cause gas evolution (carbon dioxide).

• pH Monitoring: Periodically check the pH of the solution using pH paper or a pH meter. Continue adding the basic solution until the pH is between 6.0 and 8.0.[3]

• Disposal: Once neutralized, transfer the solution to a properly labeled hazardous waste container.

• Decontamination: Rinse all glassware and equipment used in the neutralization process with a suitable solvent, and collect the rinse as hazardous waste.[3]

Disposal Workflow for 3-Amino-4-bromobenzoic Acid

The following diagram illustrates the decision-making process for the proper disposal of 3-Amino-4-bromobenzoic acid.

Caption: Disposal workflow for 3-Amino-4-bromobenzoic acid.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Protocols for Handling 3-Amino-4-bromobenzoic Acid

For laboratory personnel, including researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This document provides a comprehensive guide to the necessary personal protective equipment (PPE), operational procedures, and disposal plans for 3-Amino-4-bromobenzoic acid, ensuring a secure research environment.

Hazard Summary: 3-Amino-4-bromobenzoic acid is classified as an acute toxic substance if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Adherence to the following safety protocols is critical to mitigate these risks.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended equipment when handling 3-Amino-4-bromobenzoic acid.[1][4]

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to European Standard EN166 or OSHA 29 CFR 1910.133.[4][5][6][7] A face shield should be worn in addition to goggles if there is a significant risk of splashing.[1]	Protects against splashes and airborne particles that can cause serious eye irritation.[2][3]
Skin Protection	Nitrile gloves should be worn and inspected for integrity before each use. A standard laboratory coat must be worn and kept fully fastened.[4]	Prevents direct skin contact, which can cause irritation.[2][3]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator, such as a type N95 dust mask, is required when working outside of a certified chemical fume hood or if dust generation is likely.[1][4][5]	Protects against the inhalation of dust particles which may cause respiratory tract irritation.[2][3]
Footwear	Closed-toe shoes must be worn at all times in the laboratory.[4]	Protects feet from potential spills.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-Amino-4-bromobenzoic acid is essential for safety and procedural consistency. The following workflow outlines the key stages from preparation to disposal.

1. Preparation:

• Ensure that a current Safety Data Sheet (SDS) for 3-Amino-4-bromobenzoic acid is accessible.

• Verify that all necessary PPE is available and in good condition.

• Confirm that a properly functioning chemical fume hood is available for handling the solid compound.

• Locate the nearest eyewash station and safety shower before beginning work.[6]

2. Handling:

• Conduct all manipulations of 3-Amino-4-bromobenzoic acid that may generate dust within a certified chemical fume hood to minimize inhalation exposure.[3]

• Avoid direct contact with skin and eyes.[3]

• Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

• Do not eat, drink, or smoke in the area where the chemical is being handled.[2]

• Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[2][3]

3. Storage:

• Store 3-Amino-4-bromobenzoic acid in a cool, dry, and dark place.[8]

• Keep the container tightly closed and store it in a well-ventilated area.[2][8]

• The substance should be stored locked up.[2][3]

• Store away from incompatible materials, such as strong oxidizing agents.[5]

4. Accidental Release Measures:

• In case of a spill, evacuate non-essential personnel from the area.

• Wear appropriate PPE, including respiratory protection, during cleanup.[3]

• Prevent the formation of dust.[3]

• Carefully sweep or scoop up the spilled solid material and place it into a suitable, closed container for disposal.[3]

• Do not allow the spilled material to enter drains or waterways.[3]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2][3]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[2][3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.[2][3]

Disposal Plan

Proper disposal of 3-Amino-4-bromobenzoic acid and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: All waste containing 3-Amino-4-bromobenzoic acid, including contaminated consumables, should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[9]

• Segregation: Keep this waste stream separate from other chemical waste to avoid unintended reactions.[9]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name, "3-Amino-4-bromobenzoic acid."[9]

• Storage of Waste: Store the sealed waste container in a designated, secure, and well-ventilated area.[9]

• Final Disposal: Dispose of the hazardous waste through an approved waste disposal plant or a licensed hazardous waste management company.[2][3][10] Do not dispose of it down the drain or in the regular trash.[9]

Caption: Workflow for the safe handling and disposal of 3-Amino-4-bromobenzoic acid.

References

• 1. 3-氨基-4-溴苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. 4-Amino-3-bromobenzoic Acid | 6311-37-1 | TCI AMERICA [tcichemicals.com]